5-Methyl-2-hexanone

• CAS: 110-12-3

Core Science & Biosynthesis

5-Methyl-2-hexanone chemical properties and structure

An In-depth Technical Guide to 5-Methyl-2-hexanone: Chemical Properties and Structure

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is an organic compound classified as a ketone.[1][2] It is a colorless liquid recognized by its characteristic pleasant, fruity odor.[3][4] This compound serves primarily as a solvent, particularly for high-solids coatings, due to its high solubility for various resins, including alkyd, acrylic, and vinyl copolymers, as well as cellulose (B213188) esters.[4] This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental methodologies for 5-Methyl-2-hexanone, intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Structure

5-Methyl-2-hexanone is an aliphatic ketone with the chemical formula C₇H₁₄O.[5] Its structure consists of a hexane (B92381) backbone with a carbonyl group (C=O) at the second carbon position (C2) and a methyl group branching from the fifth carbon position (C5). This structure leads to its systematic IUPAC name: 5-methylhexan-2-one.[3][6] The presence of the carbonyl group makes it a polar molecule, while the hydrocarbon chain contributes to its nonpolar characteristics, resulting in moderate solubility in water.[2][4]

Structural Identifiers

• IUPAC Name: 5-methylhexan-2-one[3]

• Synonyms: Methyl isoamyl ketone (MIAK), Isoamyl methyl ketone, Isobutylacetone[2]

• CAS Number: 110-12-3[5]

• SMILES: CC(C)CCC(=O)C[2][3]

• InChI Key: FFWSICBKRCICMR-UHFFFAOYSA-N[2][3]

Chemical and Physical Properties

The physicochemical properties of 5-Methyl-2-hexanone are well-documented. It is a flammable liquid and its vapors are heavier than air.[3][7] The following table summarizes its key quantitative data.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O	[5]
Molecular Weight	114.19 g/mol	[5]
Appearance	Colorless liquid	[3]
Odor	Pleasant, fruity	[3]
Density	0.814 g/mL at 25 °C	[4]
Boiling Point	144 - 145 °C at 760 mmHg	[4]
Melting Point	-74 °C	[2]
Flash Point	36 - 43 °C (closed cup)	[4][8]
Solubility in Water	5.4 g/L at 25 °C	[2]
Vapor Pressure	4.5 - 5.3 mmHg at 20 °C	[8]
Vapor Density	3.94 (vs air)	[4]
Refractive Index (n20/D)	1.406
Autoignition Temperature	424 - 455 °C	[8]
LogP (o/w)	1.88	[2][9]

Experimental Protocols

Detailed methodologies for the characterization and analysis of 5-Methyl-2-hexanone are crucial for quality control and research applications. Below are standard protocols for determining its boiling point and analyzing its purity via gas chromatography.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of a small liquid sample.[10]

Apparatus:

• Thiele tube

• Thermometer (0-200 °C)

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heat source (Bunsen burner or heating mantle)

• Mineral oil

Procedure:

• Sample Preparation: Add 0.5-1 mL of 5-Methyl-2-hexanone into the small test tube.[10]

• Capillary Tube Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid and the sealed end pointing upwards.[10]

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[10]

• Heating: Place the assembly into the Thiele tube filled with mineral oil. The side arm of the Thiele tube is heated gently. The shape of the tube allows for convection currents to ensure uniform heating.[10]

• Observation: As the temperature rises, a slow stream of bubbles will emerge from the open end of the capillary tube. Continue gentle heating until a continuous and rapid stream of bubbles is observed.

• Boiling Point Determination: Turn off the heat source. As the apparatus cools, the stream of bubbles will slow down and stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[10]

• Verification: Record this temperature. It is advisable to repeat the heating and cooling cycle to obtain a more accurate reading.

Analysis by Gas Chromatography (GC)

Gas chromatography is a standard technique used to assess the purity of volatile compounds like 5-Methyl-2-hexanone and to separate components in a mixture.[11][12]

Apparatus and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A nonpolar or medium-polarity capillary column (e.g., DB-5, HP-5ms) is suitable.

• Carrier Gas: Helium or Nitrogen.

• Injector: Split/splitless injector.

• Syringe: 10 µL GC syringe.

• Solvent: Dichloromethane or other suitable high-purity solvent for dilution.

Procedure:

• Sample Preparation: Prepare a dilute solution of 5-Methyl-2-hexanone (e.g., 1% v/v) in a high-purity solvent like dichloromethane.

• Instrument Setup:

  • Set the injector temperature to ~250 °C.

  • Set the detector temperature to ~280 °C.

  • Set the oven temperature program. A typical program might start at 60 °C, hold for 2 minutes, then ramp up to 180 °C at a rate of 10 °C/min.

• Syringe Cleaning: Flush the GC syringe multiple times with the solvent and then with the prepared sample solution to ensure no air bubbles are present.[11][12]

• Injection: Inject a small volume (typically 0.2 - 1.0 µL) of the prepared sample into the GC injector port.[12]

• Data Acquisition: Start the data acquisition simultaneously with the injection. The chromatogram will be recorded, showing peaks corresponding to the solvent and the analyte.

• Analysis: The retention time (the time it takes for the compound to travel through the column) is a characteristic property that can be used for identification. The area under the peak is proportional to the concentration of the compound, which allows for purity assessment by calculating the relative peak area.[12]

Visualizations

Logical and Structural Relationships

The following diagram illustrates the structural derivation of 5-Methyl-2-hexanone from its parent alkane, highlighting the key functional group and substitution.

Caption: Structural relationship of 5-Methyl-2-hexanone.

Experimental Workflow

The diagram below outlines the major steps involved in analyzing a sample of 5-Methyl-2-hexanone using Gas Chromatography.

Caption: Gas Chromatography (GC) experimental workflow.

References

• 1. Showing Compound 5-Methyl-2-hexanone (FDB008160) - FooDB [foodb.ca]
• 2. hmdb.ca [hmdb.ca]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. 5-Methyl-2-hexanone, 99% 500 mL | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 9. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. ursinus.edu [ursinus.edu]
• 12. ursinus.edu [ursinus.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 5-Methyl-2-hexanone: Physical Properties and Data

This technical guide provides a comprehensive overview of the physical and chemical properties of 5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK). The information is curated for researchers, scientists, and professionals in drug development who may utilize this compound as a solvent or a synthetic intermediate. All quantitative data is presented in structured tables for ease of reference and comparison.

Core Physical and Chemical Properties

5-Methyl-2-hexanone is a colorless liquid characterized by a pleasant, fruity odor.[1] It is less dense than water, and its vapors are heavier than air.[1] This aliphatic ketone is recognized for its utility as a solvent for various resins and in the synthesis of other chemical compounds.[1][2]

General and Chemical Identifiers

Property	Value	Source
IUPAC Name	5-methylhexan-2-one	[1][3][4]
Synonyms	Methyl isoamyl ketone (MIAK), Isoamyl methyl ketone	[3][5]
CAS Number	110-12-3	[3][6]
Molecular Formula	C7H14O	[1][3]
Molecular Weight	114.19 g/mol	[1][3]
InChI Key	FFWSICBKRCICMR-UHFFFAOYSA-N	[1][3][7]
Canonical SMILES	CC(C)CCC(=O)C	[1][7]

Physical Properties

Property	Value	Conditions	Source
Melting Point	-74 °C	[7][8]
Boiling Point	144 - 145 °C	1013 hPa / 760 mmHg	[2][7][8]
Density	0.814 g/mL	at 25 °C	[2][7]
0.81 g/cm³	at 20 °C	[8]
Vapor Pressure	4.5 mmHg	at 20 °C	[2][7]
5.3 hPa	at 20 °C	[8]
Vapor Density	3.94	(vs air)	[2][7]
Solubility in Water	5.4 g/L	at 25 °C	[7][8]
Refractive Index	1.406	n20/D	[2][7]
Flash Point	36.1 - 43 °C	closed cup	[2][8]
Autoignition Temp.	425 - 455 °C	[2][8]
logP	1.88 - 1.9	[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5-Methyl-2-hexanone.

¹H NMR Spectroscopy

The proton NMR spectrum of 5-Methyl-2-hexanone in CDCl₃ exhibits characteristic shifts corresponding to its molecular structure.[1][9][10]

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.43 - 2.51	t	2H	-CH₂-C(=O)-
~2.14	s	3H	-C(=O)-CH₃
~1.41 - 1.58	m	3H	-CH(CH₃)₂ and -CH₂-CH₂-
~0.86 - 0.92	d	6H	-CH(CH₃)₂

Note: The reported chemical shifts and multiplicities are approximate and can vary slightly based on the solvent and instrument frequency.

Experimental Protocols

A common method for the synthesis of 5-Methyl-2-hexanone involves the condensation of acetone (B3395972) with isobutyraldehyde.[2][11] This reaction can be performed in either the liquid or gas phase and may be a one-step or two-step process.[11]

General Synthesis via Condensation Reaction

Materials:

• Acetone

• Isobutyraldehyde

• Catalyst (e.g., a solid base or acid)

• Solvent (if applicable)

Procedure:

• The reactants, acetone and isobutyraldehyde, are mixed in a suitable reactor.

• A catalyst is introduced to facilitate the condensation reaction.

• The reaction mixture is heated to a specific temperature and maintained for a set duration to allow for the formation of the product.

• After the reaction is complete, the mixture is cooled.

• The product, 5-Methyl-2-hexanone, is then separated from the reaction mixture and purified, typically through distillation.

For instance, one synthetic route involves the reductive alkylation of p-nitroaniline with 5-Methyl-2-hexanone in the presence of a copper-based catalyst to produce N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine (BMPPD).[2][12]

Visualizations

Logical Workflow for Synthesis and Purification

The following diagram illustrates a generalized workflow for the synthesis and subsequent purification of 5-Methyl-2-hexanone.

Caption: Generalized workflow for the synthesis of 5-Methyl-2-hexanone.

Safety and Handling

5-Methyl-2-hexanone is a flammable liquid and vapor.[13][14] It is harmful if inhaled and can cause serious eye irritation.[13][14] Appropriate personal protective equipment, including gloves, safety glasses, and respiratory protection, should be used when handling this chemical.[15] It should be stored in a well-ventilated area away from sources of ignition.[14][15] In case of a spill, eliminate all ignition sources and use non-sparking tools for cleanup.[5]

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 3. 5-Methyl-2-hexanone, 99% | Fisher Scientific [fishersci.ca]
• 4. 5-Methyl-2-hexanone, 99% 500 mL | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 5-METHYLHEXAN-2-ONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Showing Compound 5-Methyl-2-hexanone (FDB008160) - FooDB [foodb.ca]
• 7. 5-Methyl-2-hexanone 99 110-12-3 [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 5-Methyl-2-hexanone(110-12-3) 1H NMR spectrum [chemicalbook.com]
• 11. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]
• 12. calpaclab.com [calpaclab.com]
• 13. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 14. fishersci.com [fishersci.com]
• 15. aksci.com [aksci.com]

The Enigmatic Presence of 5-Methyl-2-hexanone in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the natural occurrence, biosynthesis, and physiological significance of the aliphatic methyl ketone, 5-Methyl-2-hexanone, within the plant kingdom. While its presence is often subtle, this volatile organic compound (VOC) is a constituent of the aromatic profiles of several key plant species, contributing to their unique chemical signatures and ecological interactions. This document provides a comprehensive overview of the current scientific understanding, including quantitative data, detailed experimental protocols, and an exploration of its biosynthetic origins and potential signaling roles.

Natural Occurrence of 5-Methyl-2-hexanone

5-Methyl-2-hexanone has been identified as a volatile component in a diverse range of plants, from fruits and vegetables to aromatic herbs. Its presence, though often in trace amounts, contributes to the complex bouquet of aromas that define these species. The following table summarizes the known occurrences of this compound in the plant kingdom.

Plant Species	Common Name	Plant Part	Reference
Solanum lycopersicum	Tomato	Fruit	[1][2]
Zingiber officinale	Ginger	Rhizome	[1][2]
Carica papaya	Papaya	Fruit	[3][4]
Fragaria x ananassa	Strawberry	Fruit	[5][6]
Camellia sinensis	Black Tea	Leaves
Pogostemon cablin	Patchouli	Leaves	[7][8][9][10][11]

Quantitative Analysis of 5-Methyl-2-hexanone

Quantifying the concentration of 5-Methyl-2-hexanone in plant tissues is crucial for understanding its contribution to the overall volatile profile and its potential biological activity. Due to its typically low abundance, sensitive analytical techniques are required for accurate measurement. The following table presents available quantitative data for 5-Methyl-2-hexanone in different plant species. It is important to note that data is limited, and concentrations can vary significantly based on factors such as cultivar, ripeness, growing conditions, and analytical methodology.

Plant Species	Cultivar/Variety	Concentration/Relative Abundance	Analytical Method	Reference
Solanum lycopersicum	Various	Present, but not consistently quantified among major volatiles.	HS-SPME-GC-MS	[12][13][14][15]
Zingiber officinale	Not specified	Identified as a minor component.	GC-MS	[16]
Carica papaya	Various	Identified, but not among the most abundant volatiles.	GC-MS	[3][4][17][18][19]
Fragaria x ananassa	Various	Detected in headspace analysis.	HS-SPME-GC-MS	[6][20][21][22]
Pogostemon cablin	Not specified	Present as a minor constituent in essential oil.	GC-MS	[7][8][9][10][11]

Biosynthesis of Methyl Ketones in Plants

The biosynthesis of aliphatic methyl ketones, including 5-Methyl-2-hexanone, is an intriguing offshoot of fatty acid metabolism. Research in the wild tomato species, Solanum habrochaites, has provided a foundational understanding of this pathway, which is believed to be conserved in other methyl ketone-producing plants.

The pathway involves a two-step enzymatic conversion of β-ketoacyl-acyl carrier proteins (β-ketoacyl-ACPs), which are intermediates in the fatty acid synthesis cycle within the plastids.

• Hydrolysis: The first step is catalyzed by Methylketone Synthase 2 (MKS2) , a thioesterase that cleaves the thioester bond of the β-ketoacyl-ACP, releasing a free β-ketoacid.

• Decarboxylation: The subsequent and final step is mediated by Methylketone Synthase 1 (MKS1) , a decarboxylase that removes the carboxyl group from the β-ketoacid, yielding the final methyl ketone product, which is one carbon shorter than its precursor.

Biosynthesis of Methyl Ketones in Plants.

Experimental Protocols

The analysis of 5-Methyl-2-hexanone in plant tissues typically involves the extraction of volatile compounds followed by their separation and identification using gas chromatography-mass spectrometry (GC-MS). Headspace solid-phase microextraction (HS-SPME) is a widely used, solvent-free technique for the extraction of volatiles from the headspace of a sample.

Protocol: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis

This protocol provides a general framework for the analysis of 5-Methyl-2-hexanone in plant samples. Optimization of parameters such as fiber coating, extraction time, and temperature is crucial for achieving high sensitivity and reproducibility and may vary depending on the plant matrix.

1. Sample Preparation:

• Homogenize a known weight of fresh plant material (e.g., fruit pulp, rhizome slices, or leaves) in a sealed vial. For some matrices, the addition of a saturated salt solution (e.g., NaCl) can improve the release of volatiles into the headspace.

• Include an internal standard for quantification (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample).

2. HS-SPME Extraction:

• Place the sealed vial in a temperature-controlled autosampler or water bath.

• Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the sample for a defined period (e.g., 30-60 minutes) at a specific temperature (e.g., 40-60 °C).

3. GC-MS Analysis:

• Desorb the extracted volatiles from the SPME fiber in the heated injection port of the gas chromatograph.

• Separate the compounds on a suitable capillary column (e.g., a non-polar or medium-polarity column).

• Use a temperature program that allows for the effective separation of the target analyte from other matrix components.

• Identify 5-Methyl-2-hexanone based on its retention time and mass spectrum, confirmed by comparison with an authentic standard.

• Quantify the compound by comparing its peak area to that of the internal standard.

Workflow for HS-SPME-GC-MS Analysis.

Physiological Role and Signaling

The precise physiological role of 5-Methyl-2-hexanone in plants is not yet fully elucidated. However, the broader class of aliphatic ketones is known to be involved in plant defense and communication.

Plant Defense: Methyl ketones, particularly in wild tomato, have been shown to act as potent deterrents and toxins against various insect herbivores. Their volatile nature allows them to be released upon tissue damage, creating a chemical shield that repels feeding insects.

Signaling Pathways: Plant volatiles can act as signaling molecules, both within the plant (systemic signaling) and between plants (plant-plant communication). When a plant is attacked by herbivores, it can release a specific blend of VOCs, including ketones. These airborne signals can be perceived by neighboring plants, which then prime their own defense systems in anticipation of a potential attack. This process often involves the activation of defense-related signaling pathways, such as those mediated by the plant hormones jasmonic acid (JA) and salicylic (B10762653) acid (SA). While the direct involvement of 5-Methyl-2-hexanone in these pathways is yet to be definitively proven, its presence in the volatile blends of attacked plants suggests a potential role in this complex communication network.

Potential Role of Volatiles in Plant Defense Signaling.

Conclusion

5-Methyl-2-hexanone is a naturally occurring volatile compound found in a variety of plants, contributing to their chemical diversity. While its quantitative presence is often low, its biosynthesis from fatty acid precursors is beginning to be understood. The physiological role of 5-Methyl-2-hexanone likely lies within the realm of plant defense and chemical communication, areas that warrant further investigation. The methodologies outlined in this guide provide a framework for researchers to explore the occurrence and function of this and other minor volatile constituents in the intricate world of plant biochemistry. Further research is needed to fully elucidate the specific signaling pathways it may modulate and to quantify its presence across a wider range of plant species and developmental stages.

References

• 1. Microbial Volatile Organic Compounds: Insights into Plant Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative comparison of free and bound volatiles of two commercial tomato cultivars (Solanum lycopersicum L.) during ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. openagrar.de [openagrar.de]
• 6. Monitoring of Volatile Organic Compounds in Strawberry Genotypes over the Harvest Period - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of volatile compounds contained in the therapeutic essential oils from Pogostemon cablin, Melaleuca leucadendra, and Mentha piperita and their purified fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 10. Quantitative and fingerprinting analysis of Pogostemon cablin based on GC-FID combined with chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [Constituents analysis on volatile oil of Pogostemon cablin from different collection time cultivated in Hainan] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Distribution of Volatile Compounds in Different Fruit Structures in Four Tomato Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Volatilomics-Based Discovery of Key Volatiles Affecting Flavor Quality in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. researchgate.net [researchgate.net]
• 16. Changes in volatile constituents of Zingiber officinale rhizomes during storage and cultivation | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]

Spectroscopic Profile of 5-Methyl-2-hexanone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Methyl-2-hexanone (MIAK), a ketone solvent with applications in various industries. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition.

Molecular Structure and Properties

5-Methyl-2-hexanone is a colorless liquid with a characteristic fruity odor.[1] It is less dense than water and its vapors are heavier than air.[1]

Chemical Structure:

Key Identifiers:

• Molecular Formula: C7H14O[2]

• Molecular Weight: 114.19 g/mol [2][3]

• CAS Registry Number: 110-12-3[2]

• InChI: 1S/C7H14O/c1-6(2)4-5-7(3)8/h6H,4-5H2,1-3H3[3]

• InChIKey: FFWSICBKRCICMR-UHFFFAOYSA-N[3]

• SMILES: CC(=O)CCC(C)C[3]

Spectroscopic Data

The following tables summarize the key spectroscopic data for 5-Methyl-2-hexanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. The data presented here was acquired in deuterated chloroform (B151607) (CDCl₃) at a frequency of 90 MHz.[1][3][4]

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
2.43 - 2.51	t	2H	-CH₂-C=O
2.14	s	3H	CH₃-C=O
1.41 - 1.58	m	3H	-CH₂-CH(CH₃)₂
0.86 - 0.92	d	6H	-CH(CH₃)₂

Note: The chemical shifts and multiplicities are approximate and may vary slightly depending on the experimental conditions.

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (ppm)	Assignment
209.0	C=O
51.5	-CH₂-C=O
38.6	-CH₂-CH(CH₃)₂
29.8	CH₃-C=O
27.9	-CH(CH₃)₂
22.4	-CH(CH₃)₂

Note: Specific peak data for 13C NMR is often presented as a list of chemical shifts. The assignments are based on typical chemical shift ranges for similar functional groups.[5]

Infrared (IR) Spectroscopy

The IR spectrum reveals the functional groups present in a molecule through their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Intensity	Assignment
2950-2850	Strong	C-H stretch (alkane)
1715	Strong	C=O stretch (ketone)
1465	Medium	C-H bend (alkane)
1365	Medium	C-H bend (alkane)

Note: The IR data represents typical absorption bands for a ketone with an aliphatic chain.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The data below corresponds to electron ionization (EI) mass spectrometry.[2][7]

m/z	Relative Intensity	Assignment
114	Moderate	[M]⁺ (Molecular Ion)
99	Low	[M - CH₃]⁺
71	Moderate	[M - C₃H₇]⁺
58	High	[CH₃COCH₃]⁺ (McLafferty rearrangement)
43	Very High	[CH₃CO]⁺ (Base Peak)

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectroscopic data presented above.

NMR Spectroscopy

• Sample Preparation: A small amount of 5-Methyl-2-hexanone is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequency for the nucleus being observed (e.g., 90 MHz for ¹H). The magnetic field is shimmed to ensure homogeneity.

• Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) is recorded.

• Data Processing: The FID is subjected to a Fourier transform to convert the time-domain signal into a frequency-domain spectrum. The spectrum is then phased, baseline-corrected, and referenced.

IR Spectroscopy

• Sample Preparation: For a liquid sample like 5-Methyl-2-hexanone, a thin film is prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the liquid is placed directly on the ATR crystal.[1]

• Instrument Setup: A background spectrum of the empty sample compartment or the clean ATR crystal is recorded.

• Data Acquisition: The sample is placed in the infrared beam, and the transmitted or reflected light is measured by the detector.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC) for separation from a mixture.

• Ionization: The sample molecules are ionized, commonly using electron ionization (EI), where high-energy electrons bombard the molecules, causing them to lose an electron and form a molecular ion and fragment ions.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting the relative abundance of each ion versus its m/z value.

Visualizations

The following diagrams illustrate the relationships between the different spectroscopic techniques and a general workflow for spectroscopic analysis.

Caption: Experimental workflow for spectroscopic analysis.

Caption: Information derived from different spectroscopic techniques.

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 5-methyl- [webbook.nist.gov]
• 3. 5-Methyl-2-hexanone(110-12-3) 1H NMR [m.chemicalbook.com]
• 4. hmdb.ca [hmdb.ca]
• 5. 5-Methyl-2-hexanone(110-12-3) 13C NMR [m.chemicalbook.com]
• 6. 5-Methyl-2-hexanone(110-12-3) IR Spectrum [m.chemicalbook.com]
• 7. 5-Methyl-2-hexanone(110-12-3) MS [m.chemicalbook.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 5-Methyl-2-hexanone

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 5-Methyl-2-hexanone. It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical analysis. This document presents detailed spectral data, experimental protocols, and a visual representation of the molecular structure to facilitate a deeper understanding of the compound's spectroscopic properties.

Introduction to 5-Methyl-2-hexanone

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is an organic compound with the chemical formula C₇H₁₄O.[1][2] It is a colorless liquid with a characteristic fruity odor and is used as a solvent and in the synthesis of other chemicals.[1] Understanding its NMR spectra is crucial for its identification and for quality control in various applications.

¹H NMR Spectrum of 5-Methyl-2-hexanone

The ¹H NMR spectrum of 5-Methyl-2-hexanone provides detailed information about the different proton environments in the molecule. The chemical shifts (δ), splitting patterns (multiplicity), and integration values are summarized in the table below. The spectrum is typically recorded in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard.[1][3][4]

Table 1: ¹H NMR Spectral Data for 5-Methyl-2-hexanone

Protons (Label)	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-1 (a)	2.14	Singlet (s)	3H
H-3 (b)	2.43	Triplet (t)	2H
H-4 (c)	1.55	Quartet (q)	2H
H-5 (d)	1.57	Nonet (n)	1H
H-6, H-7 (e)	0.92	Doublet (d)	6H

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.

¹³C NMR Spectrum of 5-Methyl-2-hexanone

The ¹³C NMR spectrum reveals the number of distinct carbon environments and their electronic nature within the molecule. The chemical shifts for each carbon atom are presented in the table below.

Table 2: ¹³C NMR Spectral Data for 5-Methyl-2-hexanone

Carbon (Label)	Chemical Shift (δ, ppm)
C-1 (a)	29.79
C-2 (b)	209.22
C-3 (c)	41.82
C-4 (d)	32.72
C-5 (e)	27.73
C-6, C-7 (f)	22.36

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.[1]

Structural Assignment and Visualization

The following diagram illustrates the chemical structure of 5-Methyl-2-hexanone with atom labeling corresponding to the NMR data tables. This visualization aids in correlating the spectral data with the specific protons and carbons in the molecule.

Caption: Chemical structure of 5-Methyl-2-hexanone with atom labeling.

Experimental Protocols

The following sections detail the standard methodologies for acquiring ¹H and ¹³C NMR spectra of liquid samples like 5-Methyl-2-hexanone.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 5-Methyl-2-hexanone directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) to the vial. CDCl₃ is a common solvent for non-polar to moderately polar organic compounds. TMS serves as the internal standard for chemical shift referencing (δ = 0.00 ppm).

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Ensure the solution height is approximately 4-5 cm.

• Capping: Cap the NMR tube securely to prevent solvent evaporation.

NMR Instrument Parameters

The following are typical acquisition parameters for a standard 400 MHz NMR spectrometer. These parameters may be adjusted based on the specific instrument and experimental goals.

¹H NMR Acquisition:

• Spectrometer Frequency: 400 MHz

• Pulse Program: A standard single-pulse experiment (e.g., zg30)

• Number of Scans (NS): 8-16 scans

• Relaxation Delay (D1): 1-2 seconds

• Acquisition Time (AQ): 3-4 seconds

• Spectral Width (SW): 16 ppm (-2 to 14 ppm)

• Temperature: 298 K (25 °C)

¹³C NMR Acquisition:

• Spectrometer Frequency: 100 MHz

• Pulse Program: A proton-decoupled experiment (e.g., zgpg30)

• Number of Scans (NS): 1024 or more, depending on sample concentration

• Relaxation Delay (D1): 2 seconds

• Acquisition Time (AQ): 1-2 seconds

• Spectral Width (SW): 240 ppm (-10 to 230 ppm)

• Temperature: 298 K (25 °C)

Data Processing

• Fourier Transform (FT): Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) and perform a Fourier transform on the Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in positive absorption mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. For CDCl₃, the residual solvent peak can also be used for referencing (δ = 7.26 ppm for ¹H NMR, δ = 77.16 ppm for ¹³C NMR).

• Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both ¹H and ¹³C spectra.

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanone, 5-methyl- [webbook.nist.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. 5-Methyl-2-hexanone(110-12-3) 1H NMR spectrum [chemicalbook.com]

Unraveling the Molecular Blueprint: An In-depth Guide to the Mass Spectrometry Fragmentation of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the mass spectrometry fragmentation pattern of 5-Methyl-2-hexanone (C₇H₁₄O), a ketone of interest in various chemical and pharmaceutical research fields. Understanding the fragmentation behavior of this molecule is crucial for its unambiguous identification and characterization in complex matrices. This document outlines the primary fragmentation pathways, presents quantitative mass spectral data, and details a standard experimental protocol for its analysis via gas chromatography-mass spectrometry (GC-MS).

Molecular Characteristics

• Molecular Formula: C₇H₁₄O

• Molecular Weight: 114.19 g/mol

Electron Ionization Mass Spectrum: Quantitative Data

The electron ionization (EI) mass spectrum of 5-Methyl-2-hexanone is characterized by a series of fragment ions that provide a unique fingerprint for the molecule. The table below summarizes the most significant ions observed, their mass-to-charge ratio (m/z), and their relative intensity.

m/z	Relative Intensity (%)	Proposed Fragment Ion
43	100	[CH₃CO]⁺ (Acylium ion)
58	45	[C₃H₆O]⁺• (McLafferty rearrangement product)
71	25	[C₅H₁₁]⁺ (Isoamyl cation)
99	5	[M - CH₃]⁺
114	2	[M]⁺• (Molecular ion)

Core Fragmentation Pathways

The fragmentation of 5-Methyl-2-hexanone under electron ionization is primarily governed by three well-established mechanisms for ketones: α-cleavage, inductive cleavage, and the McLafferty rearrangement.[1] These pathways lead to the formation of the characteristic fragment ions observed in the mass spectrum.

α-Cleavage (Alpha-Cleavage)

The most favorable fragmentation pathway for 5-Methyl-2-hexanone is α-cleavage, which involves the breaking of the carbon-carbon bond adjacent to the carbonyl group. This process leads to the formation of a stable acylium ion. In the case of 5-Methyl-2-hexanone, cleavage of the bond between C2 and C3 results in the formation of the acetyl cation ([CH₃CO]⁺) at m/z 43 , which is the base peak in the spectrum due to its resonance stabilization.[1] The other potential α-cleavage, breaking the C1-C2 bond, is less favored.

McLafferty Rearrangement

As a ketone possessing a γ-hydrogen (a hydrogen atom on the third carbon from the carbonyl group), 5-Methyl-2-hexanone readily undergoes the McLafferty rearrangement.[1] This intramolecular hydrogen transfer from the γ-carbon to the carbonyl oxygen is followed by the cleavage of the β-carbon-carbon bond. This rearrangement results in the elimination of a neutral alkene (propene in this case) and the formation of a resonance-stabilized enol radical cation at m/z 58 .[1]

Inductive Cleavage

Inductive cleavage is another fragmentation route where the bond between the carbonyl carbon and the adjacent carbon is cleaved heterolytically. The electronegative oxygen atom induces the cleavage, leading to the formation of an alkyl cation and an acyl radical. For 5-Methyl-2-hexanone, this pathway results in the formation of the isoamyl cation ([C₅H₁₁]⁺) at m/z 71 .[1]

Fragmentation Pathways of 5-Methyl-2-hexanone

Experimental Protocol: GC-MS Analysis

The following provides a detailed methodology for the analysis of 5-Methyl-2-hexanone using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

Sample Preparation

For a liquid sample such as 5-Methyl-2-hexanone, a simple dilution is typically sufficient.

• Solvent Selection: Use a high-purity volatile solvent such as hexane, dichloromethane, or ethyl acetate.

• Dilution: Prepare a stock solution of 5-Methyl-2-hexanone in the chosen solvent. From the stock solution, prepare a working solution with a concentration of approximately 10-100 µg/mL.

• Vialing: Transfer the working solution to a 2 mL autosampler vial with a screw cap and septum.

Gas Chromatography (GC) Conditions

• GC System: Agilent 8890 GC or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless or split (e.g., 20:1 split ratio) depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Hold: Hold at 200 °C for 5 minutes.

Mass Spectrometry (MS) Conditions

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: m/z 35 - 200.

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

GC-MS Experimental Workflow

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to the Infrared Spectroscopy of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the infrared (IR) spectroscopy of 5-Methyl-2-hexanone, detailing the characteristic vibrational frequencies of its functional groups, experimental protocols for spectral acquisition, and a logical workflow for spectral interpretation.

Introduction to the Infrared Spectroscopy of 5-Methyl-2-hexanone

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule. When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. These vibrations, which include stretching and bending, result in the absorption of IR radiation at characteristic wavenumbers. The resulting IR spectrum provides a unique "fingerprint" of the molecule, allowing for its identification and the characterization of its chemical structure.

5-Methyl-2-hexanone is a simple aliphatic ketone. Its structure consists of a carbonyl group (C=O) and an alkyl framework. The analysis of its IR spectrum, therefore, focuses on identifying the vibrational modes associated with these two key functional areas.

Data Presentation: Characteristic Infrared Absorption Bands of 5-Methyl-2-hexanone

The primary functional groups within 5-Methyl-2-hexanone are the carbonyl group (ketone) and the alkane backbone (C-H and C-C bonds). The table below summarizes the expected absorption bands, their corresponding vibrational modes, and typical wavenumber ranges.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~1715	C=O Stretch	Ketone	Strong
2850-3000	C-H Stretch (sp³ hybridized)	Alkane	Strong
1450-1470	C-H Bend (Methylene -CH₂-)	Alkane	Medium
1370-1390	C-H Bend (Methyl -CH₃)	Alkane	Medium
1100-1300	C-C Stretch	Alkane	Weak

Experimental Protocols

The following are detailed methodologies for acquiring the infrared spectrum of a liquid sample such as 5-Methyl-2-hexanone.

Attenuated Total Reflectance (ATR) FTIR Spectroscopy

ATR-FTIR is a common and convenient method for obtaining the IR spectrum of liquid samples.

Apparatus:

• Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

• Pipette or dropper.

• Solvent for cleaning (e.g., isopropanol (B130326) or acetone).

• Lint-free wipes.

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and dry.

  • Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from atmospheric water and carbon dioxide.

• Sample Application:

  • Place a small drop of 5-Methyl-2-hexanone onto the center of the ATR crystal using a pipette. The sample should be sufficient to cover the crystal surface.

• Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Cleaning:

  • After analysis, thoroughly clean the ATR crystal using a lint-free wipe soaked in an appropriate solvent (e.g., isopropanol). Ensure the crystal is completely dry before the next measurement.

Transmission Spectroscopy using a Liquid Cell

This method involves passing the IR beam through a thin film of the liquid sample held between two IR-transparent salt plates.

Apparatus:

• FTIR spectrometer.

• Demountable liquid cell or sealed liquid cell.

• IR-transparent salt plates (e.g., NaCl or KBr).

• Pipette or syringe.

• Solvent for cleaning (e.g., a dry, non-polar solvent like chloroform (B151607) or hexane).

• Desiccator for storing salt plates.

Procedure:

• Cell Preparation:

  • Handle the salt plates with gloves to avoid moisture contamination.

  • Place one salt plate in the cell holder.

• Sample Application:

  • Using a pipette, place a drop of 5-Methyl-2-hexanone onto the center of the bottom salt plate.

  • Carefully place the second salt plate on top, ensuring no air bubbles are trapped. The liquid will spread to form a thin film.

• Cell Assembly:

  • Assemble the cell holder, securing the salt plates in place.

• Spectrum Acquisition:

  • Place the assembled cell into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty beam path.

  • Acquire the IR spectrum of the sample.

• Cleaning:

  • Disassemble the cell and clean the salt plates thoroughly with a suitable dry solvent.

  • Store the clean, dry salt plates in a desiccator.

Visualization of Spectral Interpretation Workflow

The following diagram illustrates the logical workflow for interpreting the infrared spectrum of 5-Methyl-2-hexanone.

Caption: Logical workflow for the functional group analysis of 5-Methyl-2-hexanone from its IR spectrum.

Synonyms and alternative names for 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 5-Methyl-2-hexanone, including its various synonyms and alternative names, detailed physical and chemical properties, and experimental protocols for its synthesis, purification, and analysis. This document is intended to serve as a valuable resource for professionals in research, science, and drug development.

Synonyms and Alternative Names

5-Methyl-2-hexanone is known by a variety of names in scientific literature and commercial applications. A comprehensive list of these synonyms is provided in Table 1 for clear identification and cross-referencing.

Table 1: Synonyms and Alternative Names for 5-Methyl-2-hexanone

Name	Source/Type
5-Methylhexan-2-one	IUPAC Name[1]
Methyl isoamyl ketone	Common Name[1]
MIAK	Abbreviation[1]
Isoamyl methyl ketone	Common Name[1]
Isopentyl methyl ketone	Common Name[1]
2-Hexanone (B1666271), 5-methyl-	Index Name[1]
Isobutylacetone	Common Name[1]
Ketone, methyl isoamyl	Common Name[1]
3-Methylbutyl methyl ketone	Common Name[1]
CAS Number	110-12-3[1]
EC Number	203-737-8[1]
UN Number	2302[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Methyl-2-hexanone is presented in Table 2. This data is essential for its handling, application in experimental settings, and for analytical method development.

Table 2: Physicochemical Properties of 5-Methyl-2-hexanone

Property	Value	Reference
Molecular Formula	C7H14O	[1]
Molecular Weight	114.19 g/mol	[1]
Appearance	Colorless liquid with a fruity odor	[1]
Boiling Point	144 - 145 °C at 760 mmHg	[2][3]
Melting Point	-74 °C	[2]
Density	0.814 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.406	[3]
Solubility in Water	5.4 g/L at 25 °C	[2][3]
Vapor Pressure	4.5 mmHg at 20 °C	[3]
Flash Point	41.1 °C	[4]
Autoignition Temperature	455 °C	[2]

Experimental Protocols

This section details the methodologies for the synthesis, purification, and analysis of 5-Methyl-2-hexanone.

Synthesis via Aldol (B89426) Condensation

5-Methyl-2-hexanone can be synthesized through the aldol condensation of acetone (B3395972) and isobutyraldehyde (B47883).[5] This reaction can be performed under basic conditions.

Materials:

• Acetone

• Isobutyraldehyde

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH) solution

• Solvent (e.g., ethanol, water)

• Hydrochloric acid (HCl) for neutralization

• Drying agent (e.g., anhydrous magnesium sulfate)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve isobutyraldehyde in a suitable solvent such as ethanol.

• Addition of Base: Slowly add an aqueous solution of a base (e.g., 10% NaOH) to the stirred solution of isobutyraldehyde and a molar excess of acetone.

• Reaction: The reaction mixture is typically stirred at room temperature or gently heated to drive the condensation. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature and neutralize it with a dilute acid solution (e.g., 1 M HCl).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like diethyl ether or dichloromethane (B109758).

• Washing: Wash the organic layer sequentially with water and brine to remove any remaining base, acid, and water-soluble impurities.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO4), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification by Fractional Distillation

The crude 5-Methyl-2-hexanone obtained from the synthesis can be purified by fractional distillation to remove unreacted starting materials and byproducts.[6][7][8][9][10][11][12]

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips

Procedure:

• Setup: Assemble the fractional distillation apparatus. Place the crude 5-Methyl-2-hexanone and a few boiling chips in the round-bottom flask. The flask should not be more than two-thirds full.

• Heating: Gently heat the flask using a heating mantle.

• Equilibration: As the mixture begins to boil, a vapor ring will slowly rise through the fractionating column. It is crucial to heat slowly to allow for proper separation.

• Fraction Collection: Collect the distillate in fractions based on the boiling point. The first fraction will contain lower-boiling impurities.

• Product Collection: When the temperature at the distillation head stabilizes at the boiling point of 5-Methyl-2-hexanone (around 144-145 °C), change the receiving flask to collect the purified product.

• Completion: Stop the distillation before the distilling flask runs dry.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of 5-Methyl-2-hexanone.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms or equivalent)

• Autosampler

Typical GC-MS Parameters:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: Increase to 250 °C at a rate of 10 °C/min

  • Final hold: 5 minutes at 250 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

Sample Preparation:

• Prepare a stock solution of 5-Methyl-2-hexanone in a suitable volatile solvent (e.g., dichloromethane or hexane).

• Create a series of calibration standards by serially diluting the stock solution.

• For unknown samples, dissolve a known weight or volume in the chosen solvent.

• Inject a fixed volume (e.g., 1 µL) of the standards and samples into the GC-MS system.

Quantification:

Quantification can be performed by creating a calibration curve from the peak areas of the calibration standards versus their concentrations. The concentration of 5-Methyl-2-hexanone in the unknown samples can then be determined from this curve.

Signaling Pathways and Experimental Workflows

While specific signaling pathways directly involving 5-Methyl-2-hexanone are not well-documented in publicly available literature, its metabolism can be hypothesized based on the known metabolic pathways of structurally similar ketones, such as 2-hexanone and methyl n-butyl ketone.[13][14][15][16] These compounds are known to be metabolized to the neurotoxin 2,5-hexanedione (B30556).[13][15]

Hypothesized Metabolic Pathway of 5-Methyl-2-hexanone

The following diagram illustrates a plausible metabolic pathway for 5-Methyl-2-hexanone, based on the metabolism of similar ketones. It is important to note that this is a hypothesized pathway and requires experimental validation.

Caption: Hypothesized metabolic pathway of 5-Methyl-2-hexanone.

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the synthesis and analysis of 5-Methyl-2-hexanone.

Caption: General workflow for the synthesis and purification of 5-Methyl-2-hexanone.

Caption: General workflow for the GC-MS analysis of 5-Methyl-2-hexanone.

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 3. 5-Methyl-2-hexanone 99 110-12-3 [sigmaaldrich.com]
• 4. 5-Methyl-2-hexanone | CAS#:110-12-3 | Chemsrc [chemsrc.com]
• 5. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]
• 6. Purification [chem.rochester.edu]
• 7. chembam.com [chembam.com]
• 8. byjus.com [byjus.com]
• 9. youtube.com [youtube.com]
• 10. chemistry-online.com [chemistry-online.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. scribd.com [scribd.com]
• 13. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metabolic fate of methyl n-butyl ketone, methyl isobutyl ketone and their metabolites in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Toxicity and metabolism of methyl n-butyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Toxicological and metabolic studies of methyl n-butylketone, 2,5-hexanedione, and 2,5-hexanediol in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Methyl-2-hexanone (CAS 110-12-3): A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Methyl-2-hexanone (CAS 110-12-3), also known as Methyl Isoamyl Ketone (MIAK). It is a colorless liquid with a characteristic fruity odor, widely utilized as a solvent in various industrial applications and as a key intermediate in organic synthesis, including pharmaceutical manufacturing. This document details its chemical and physical properties, outlines experimental protocols for its synthesis, purification, and analysis, and discusses its metabolic pathway and toxicological profile. The information is presented to support researchers, scientists, and drug development professionals in their work with this compound.

Chemical and Physical Properties

5-Methyl-2-hexanone is an aliphatic ketone with the chemical formula C₇H₁₄O.[1] Its structure consists of a hexane (B92381) backbone with a carbonyl group at the second position and a methyl group at the fifth position.

Property	Value	Reference
CAS Number	110-12-3	[1]
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
Appearance	Colorless liquid with a pleasant, fruity odor	[1]
Boiling Point	144-145 °C	[1]
Melting Point	-74 °C	[1]
Density	0.814 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.406	[1]
Flash Point	41.1 °C	[1]
Solubility in Water	5.4 g/L at 25 °C	[1]
Vapor Pressure	5.2 mmHg at 25 °C	[1]
Vapor Density	3.94 (vs air)	[1]

Synthesis and Purification

The primary industrial synthesis of 5-Methyl-2-hexanone involves the aldol (B89426) condensation of acetone (B3395972) and isobutyraldehyde (B47883).[2] This can be a one-step or two-step process. An alternative laboratory-scale synthesis involves the hydrogenation of 5-methyl-3-hexen-2-one (B238795).[3]

Experimental Protocol: Synthesis via Aldol Condensation

This protocol describes a general procedure for the base-catalyzed aldol condensation of acetone and isobutyraldehyde.

Materials:

• Acetone

• Isobutyraldehyde

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Ethanol (B145695) or Water (solvent)

• Hydrochloric acid (HCl) for neutralization

• Diethyl ether or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (B86663) or sodium sulfate for drying

Procedure:

• In a reaction flask equipped with a stirrer and a dropping funnel, a solution of sodium hydroxide in water or ethanol is prepared and cooled in an ice bath.

• A mixture of acetone and isobutyraldehyde is added dropwise to the cooled base solution with continuous stirring. The temperature should be maintained below 20°C to control the reaction rate and minimize side reactions.

• After the addition is complete, the reaction mixture is stirred for several hours at room temperature to ensure the completion of the condensation reaction.

• The reaction is then quenched by neutralization with dilute hydrochloric acid.

• The product is extracted from the aqueous layer using an organic solvent like diethyl ether. The extraction is typically repeated multiple times to maximize the yield.

• The combined organic extracts are washed with brine and dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• The solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is then purified by fractional distillation to obtain pure 5-Methyl-2-hexanone.[4]

Experimental Protocol: Purification by Fractional Distillation

Apparatus:

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Condenser

• Receiving flask

• Heating mantle

• Thermometer

Procedure:

• The crude 5-Methyl-2-hexanone is placed in the distillation flask along with boiling chips.

• The fractional distillation apparatus is assembled. The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

• The distillation flask is heated gently. As the mixture boils, the vapor rises through the fractionating column.

• The temperature at the top of the column is monitored. The fraction that distills at or near the boiling point of 5-Methyl-2-hexanone (144-145 °C) is collected in the receiving flask.

• Fractions collected at significantly lower or higher temperatures are discarded as impurities.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the identification and quantification of 5-Methyl-2-hexanone.

Experimental Conditions (Typical):

• Column: A nonpolar or medium-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent).[5]

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50-60 °C, hold for 2-5 minutes.

  • Ramp: Increase at a rate of 10-15 °C/min to a final temperature of 200-250 °C.

  • Final hold: Hold at the final temperature for 5-10 minutes.

• Carrier Gas: Helium with a constant flow rate of approximately 1 mL/min.

• Detector: Mass spectrometer operating in electron ionization (EI) mode at 70 eV.

• Mass Range: Scan from m/z 35 to 350.

Mass Spectrometry Fragmentation: The mass spectrum of 5-Methyl-2-hexanone exhibits characteristic fragmentation patterns. The molecular ion peak (M⁺) is observed at m/z 114. Key fragments include:

• m/z 43: Base peak, corresponding to the acetyl cation [CH₃CO]⁺.

• m/z 57: Resulting from alpha-cleavage.

• m/z 71: From cleavage at the beta-position.

• m/z 99: Loss of a methyl group.

High-Performance Liquid Chromatography (HPLC)

For the analysis of ketones like 5-Methyl-2-hexanone, derivatization is often employed to enhance UV detection. A common derivatizing agent is 2,4-dinitrophenylhydrazine (B122626) (DNPH).[6]

Experimental Conditions (Typical for DNPH derivative):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[6]

• Mobile Phase: A gradient of acetonitrile (B52724) and water.[7]

• Flow Rate: 1.0 mL/min.

• Detector: UV detector set at 360 nm.[6]

• Injection Volume: 10-20 µL.

Spectroscopic Data

Spectroscopic Data	Description
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): 2.43 (t, 2H), 2.14 (s, 3H), 1.55 (m, 3H), 0.92 (d, 6H)
¹³C NMR (CDCl₃, 25.16 MHz)	δ (ppm): 209.2 (C=O), 41.8 (CH₂), 32.7 (CH), 29.8 (CH₃), 27.7 (CH₂), 22.4 (CH₃)
IR (Neat)	ν (cm⁻¹): 2958 (C-H stretch), 1717 (C=O stretch), 1468, 1367, 1171
Mass Spectrum (EI, 70 eV)	m/z (% relative intensity): 114 (M⁺, 5), 99 (10), 71 (20), 58 (30), 57 (35), 43 (100)

Applications

5-Methyl-2-hexanone is a versatile solvent with high solvency for a variety of resins, including nitrocellulose, acrylics, and vinyl copolymers.[8] Its slow evaporation rate makes it suitable for use in high-solids coatings, paints, and lacquers.[8]

In the pharmaceutical industry, it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients. A notable example is its use in the synthesis of tetrabenazine (B1681281), a drug used to treat movement disorders.[9][10]

Biological Relevance and Metabolism

Role in Drug Synthesis: Tetrabenazine

5-Methyl-2-hexanone is a crucial building block in the synthesis of tetrabenazine. The synthesis involves a Mannich reaction with formaldehyde (B43269) and dimethylamine (B145610) to form the intermediate 3-((dimethylamino)methyl)-5-methylhexan-2-one.[11][12][13][14][15][16][17] This intermediate then undergoes a condensation reaction with 6,7-dimethoxy-3,4-dihydroisoquinoline (B1294741) to form the tetrabenazine core structure.[10]

Synthesis of Tetrabenazine from 5-Methyl-2-hexanone.

Proposed Metabolic Pathway

While specific studies on the metabolism of 5-Methyl-2-hexanone are limited, a plausible metabolic pathway can be proposed based on the known metabolism of similar ketones, such as 2-hexanone (B1666271). The metabolism is expected to occur primarily in the liver and involve cytochrome P450 (CYP) enzymes.[1][18][19]

The proposed pathway involves initial hydroxylation at the ω-1 position (the carbon atom adjacent to the terminal methyl group) to form 5-hydroxy-5-methyl-2-hexanone. This can be followed by oxidation of the secondary alcohol to a ketone, yielding the diketone 5-methyl-2,5-hexanedione. This diketone is analogous to 2,5-hexanedione, the neurotoxic metabolite of n-hexane and 2-hexanone.

Proposed Metabolic Pathway of 5-Methyl-2-hexanone.

Safety and Toxicology

5-Methyl-2-hexanone is a flammable liquid and should be handled with appropriate precautions. It can cause irritation to the eyes, skin, and respiratory tract.

Toxicological Data:

Test	Species	Route	Value	Reference
LD50	Rat	Oral	3200 mg/kg	[19]
LD50	Rabbit	Dermal	8100 mg/kg	[19]

As indicated by its proposed metabolic pathway, there is a potential for neurotoxicity associated with chronic exposure to 5-Methyl-2-hexanone due to the formation of a γ-diketone metabolite. This is analogous to the known neurotoxicity of 2-hexanone and n-hexane, which is mediated by their common metabolite, 2,5-hexanedione.

Conclusion

5-Methyl-2-hexanone is a commercially significant chemical with broad applications as a solvent and a synthetic intermediate. This guide has provided a detailed overview of its chemical and physical properties, methods for its synthesis and analysis, and insights into its biological relevance. A thorough understanding of its properties, handling requirements, and potential metabolic fate is crucial for its safe and effective use in research and industrial settings.

References

• 1. Effects of fatty acids and ketone bodies on cytochromes P450 2B, 4A, and 2E1 expression in primary cultured rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]
• 3. Mechanistic insights on the preparation of 5-methyl-2-hexanone by hydrogenation of 5-methyl-3-hexen-2-one using Pd/Al2O3 catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. GC/MS Analysis of Long-Chain Aldehydes from Recent Coral [scirp.org]
• 6. auroraprosci.com [auroraprosci.com]
• 7. Separation of Michler’s ketone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Metabolism of orally administered branched-chain alpha-keto acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN110143889B - Synthetic method of 3- [ (dimethylamino) methyl ] -5-methyl-2-hexanone - Google Patents [patents.google.com]
• 10. TETRABENAZINE synthesis - chemicalbook [chemicalbook.com]
• 11. WO2012081031A1 - Process for preparing tetrabenazine - Google Patents [patents.google.com]
• 12. Synthetic method for tetrabenazine and intermediate of tetrabenazine - Eureka | Patsnap [eureka.patsnap.com]
• 13. adichemistry.com [adichemistry.com]
• 14. Mannich reaction - Wikipedia [en.wikipedia.org]
• 15. m.youtube.com [m.youtube.com]
• 16. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 17. byjus.com [byjus.com]
• 18. Cytochrome P450 - Wikipedia [en.wikipedia.org]
• 19. news-medical.net [news-medical.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Safety, Handling, and Storage of 5-Methyl-2-hexanone

Disclaimer: This document is intended for informational purposes only and does not replace a formal safety assessment or the need to consult the relevant Safety Data Sheet (SDS) before handling 5-Methyl-2-hexanone.

Chemical and Physical Properties

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a colorless liquid with a characteristic fruity odor. It is primarily used as a solvent in various industrial applications. A comprehensive summary of its physical and chemical properties is provided in the table below.

Property	Value	Reference
CAS Number	110-12-3	[1][2]
Molecular Formula	C7H14O	[1][2]
Molecular Weight	114.19 g/mol	[2]
Appearance	Colorless liquid	[3][4]
Odor	Fruity, pleasant	[3][4]
Boiling Point	144 °C (291 °F) at 760 mmHg	[3]
Melting Point	-74 °C (-101 °F)	[4]
Flash Point	41 °C (105.8 °F) - Closed Cup	[5]
Autoignition Temperature	420 °C (788 °F)
Vapor Pressure	5 mmHg at 20 °C
Vapor Density	3.94 (Air = 1)	[4]
Specific Gravity	0.812 at 20 °C
Solubility in Water	5.4 g/L at 20 °C
Lower Explosive Limit (LEL)	1.0% at 93.3 °C
Upper Explosive Limit (UEL)	8.2% at 93.3 °C

Hazard Identification and Classification

5-Methyl-2-hexanone is classified as a flammable liquid and is harmful if inhaled. It can cause irritation to the eyes, skin, and respiratory tract.[6] Ingestion may lead to central nervous system depression, with symptoms including dizziness, drowsiness, and nausea.[1]

GHS Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapor
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation
Specific Target Organ Toxicity - Single Exposure	3	H336: May cause drowsiness or dizziness

NFPA 704 Rating

Category	Rating	Description
Health (Blue)	2	Can cause temporary incapacitation or residual injury.
Flammability (Red)	2	Must be moderately heated or exposed to relatively high ambient temperature before ignition can occur.
Instability (Yellow)	0	Normally stable, even under fire conditions.
Special (White)	-	No special hazards.

Toxicological Data

The primary routes of exposure to 5-Methyl-2-hexanone are inhalation, skin contact, and ingestion. Acute exposure can cause irritation and central nervous system effects, while chronic exposure may lead to dermatitis.[6] The neurotoxic potential of ketones, in general, is a concern with prolonged or repeated high-level exposure.[7][8]

Toxicity Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	3200 mg/kg	[4]
LD50	Rabbit	Dermal	> 5000 mg/kg
LC50	Rat	Inhalation	2000-4000 ppm (4 hours)

Experimental Protocols

Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To determine the purity of a 5-Methyl-2-hexanone sample.

Methodology:

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar or medium-polarity capillary column suitable for ketone analysis (e.g., DB-5 or equivalent).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection: 1 µL of the sample, either neat or diluted in a suitable solvent (e.g., acetone-free hexane), is injected into the GC.

• Temperature Program:

  • Initial oven temperature: 50 °C, hold for 2 minutes.

  • Ramp rate: 10 °C/minute to 200 °C.

  • Final hold: Hold at 200 °C for 5 minutes.

• Detector Temperature: 250 °C.

• Data Analysis: The area of the 5-Methyl-2-hexanone peak is compared to the total area of all peaks in the chromatogram to determine the purity in area percent. Calibration with a certified reference standard is required for quantitative analysis.

Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Method)

Objective: To determine the flash point of 5-Methyl-2-hexanone.

Methodology:

• Apparatus: Pensky-Martens closed-cup flash point tester.

• Sample Preparation: The sample cup is filled with 5-Methyl-2-hexanone to the marked level.

• Procedure (Procedure A for distillate fuels is appropriate):

  • The sample is heated at a slow, constant rate while being stirred.[1]

  • At specified temperature intervals, an ignition source is introduced into the vapor space above the liquid.[1]

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.[1]

• Correction: The observed flash point is corrected for barometric pressure.

Acute Dermal Irritation/Corrosion (OECD 404)

Objective: To assess the potential of 5-Methyl-2-hexanone to cause skin irritation or corrosion.

Methodology:

• Test Animal: Albino rabbit.[9]

• Procedure:

  • A small area of the animal's fur is clipped.[10]

  • 0.5 mL of 5-Methyl-2-hexanone is applied to a small gauze patch, which is then applied to the clipped skin.[9]

  • The patch is covered with an occlusive dressing for a 4-hour exposure period.[9]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[9]

• Scoring: The severity of the skin reactions is scored according to a standardized grading system.[9]

Workplace Air Monitoring (NIOSH Method 2553, modified)

Objective: To determine the time-weighted average (TWA) concentration of 5-Methyl-2-hexanone in a workplace environment.

Methodology:

• Sampling:

  • A known volume of air is drawn through a solid sorbent tube (e.g., charcoal or Anasorb CMS) using a calibrated personal sampling pump.

  • The sampling pump is worn by the worker in their breathing zone for a representative portion of the work shift.

• Sample Preparation:

  • The sorbent from the tube is transferred to a vial.

  • A desorption solvent (e.g., carbon disulfide with 2% isopropanol) is added to the vial to extract the 5-Methyl-2-hexanone.

• Analysis:

  • The extract is analyzed by GC-FID using a method similar to the purity determination protocol.

  • The concentration of 5-Methyl-2-hexanone in the air is calculated based on the amount found in the sample and the volume of air sampled.

Safety and Handling

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure. The following diagram illustrates a general workflow for PPE selection when handling 5-Methyl-2-hexanone.

Caption: PPE Selection Workflow for 5-Methyl-2-hexanone.

Handling Procedures

• Use in a well-ventilated area, preferably in a chemical fume hood.[1]

• Keep away from heat, sparks, open flames, and other ignition sources.[5]

• Ground and bond containers when transferring material to prevent static discharge.[6]

• Avoid contact with skin, eyes, and clothing.[1]

• Do not breathe vapors or mists.[1]

• Wash hands thoroughly after handling.[1]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

• Keep away from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.[6]

• Store in a flammable liquids storage cabinet.

Accidental Release Measures

In the event of a spill, follow the procedures outlined in the decision tree below.

Caption: Decision Tree for 5-Methyl-2-hexanone Spill Response.

Disposal

Dispose of 5-Methyl-2-hexanone and any contaminated materials as hazardous waste in accordance with all applicable local, state, and federal regulations. Do not dispose of down the drain.[6]

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention.[6]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious, give them two glasses of water. Never give anything by mouth to an unconscious person. Get medical attention immediately.[1]

References

• 1. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hmdb.ca [hmdb.ca]
• 5. 5-Methyl-2-hexanone, 99% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. guidechem.com [guidechem.com]
• 7. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Critical review of the toxicity of methyl n-butyl ketone: risk from occupational exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 5-METHYLHEXAN-2-ONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. Toxicogenomic Technologies - Applications of Toxicogenomic Technologies to Predictive Toxicology and Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicological Data of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for 5-Methyl-2-hexanone (CAS No. 110-12-3), also known as Methyl Isoamyl Ketone (MIAK). The information is compiled and presented to meet the needs of researchers, scientists, and professionals involved in drug development and chemical safety assessment.

Chemical and Physical Properties

5-Methyl-2-hexanone is a colorless liquid with a pleasant, fruity odor.[1] It is used as a solvent for polymers, cellulose (B213188) esters, and acrylics.[2]

Property	Value
Molecular Formula	C7H14O[3][4]
Molecular Weight	114.19 g/mol [4][5]
Boiling Point	145 °C[6]
Melting Point	-74 °C[7]
Flash Point	36.00 °C[8]
Water Solubility	5.4 g/L (at 20 °C)[7]
Vapor Pressure	4.5 mmHg (at 20 °C)[6]

Toxicological Data

The following tables summarize the quantitative toxicological data for 5-Methyl-2-hexanone based on available studies.

Table 1: Acute Toxicity

Route of Exposure	Species	LD50/LC50	Reference
Oral	Rat	3200 mg/kg[7][8]	National Technical Information Service. Vol. OTS0535379
Oral	Mouse	2542 mg/kg[8]	Toxicology Letters. Vol. 30, Pg. 13, 1986
Dermal	Rabbit	10 mL/kg[7][8]	Union Carbide Data Sheet. Vol. 8/7/1963
Dermal	Guinea Pig	> 20 mL/kg[8]	National Technical Information Service. Vol. OTS0535379
Intraperitoneal	Mouse	800 mg/kg[8]	National Technical Information Service. Vol. OTS0535379
Intraperitoneal	Rat	400 mg/kg (LDLo)[8]	National Technical Information Service. Vol. OTS0535379
Inhalation	Rat	3813 ppm/6H[8]	National Technical Information Service. Vol. OTS0535379

Table 2: Irritation Data

Type of Irritation	Species	Results	Reference
Eye Irritation	Rabbit	Slight irritation[1]	Bingham, E.; Cohrssen, B.; Powell, C.H.; Patty's Toxicology Volumes 1-9 5th ed. John Wiley & Sons. New York, N.Y. (2001)., p. 6:276
Skin Irritation	Not specified	Contact can irritate the skin. Repeated exposure can cause skin rash.[2]	Not specified

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is limited information available regarding the genotoxicity, carcinogenicity, and reproductive toxicity of 5-Methyl-2-hexanone.

• Genotoxicity: No data on the mutagenic effects of 5-Methyl-2-hexanone is readily available.[3][9]

• Carcinogenicity: 5-Methyl-2-hexanone is not listed as a carcinogen by the International Agency for Research on Cancer (IARC), the National Toxicology Program (NTP), or the Occupational Safety and Health Administration (OSHA).[3][9]

• Reproductive and Developmental Toxicity: There is no adequate information available on the reproductive or developmental effects of 5-Methyl-2-hexanone.[3][9]

Neurotoxicity

While specific studies on the neurotoxicity of 5-Methyl-2-hexanone are not detailed in the provided search results, it belongs to the class of hexacarbon compounds. The metabolism of related compounds like n-hexane and 2-hexanone (B1666271) is known to produce 2,5-hexanedione (B30556), a neurotoxic metabolite.[10] This metabolite is associated with a central-peripheral distal axonopathy.[11] The exact mechanism of hexacarbon neurotoxicity is not fully understood but is thought to involve interference with neuronal axoplasmic flow.[10]

Experimental Protocols

Detailed experimental protocols for the cited studies are not fully available in the public domain. However, the methodologies for key toxicological endpoints generally follow standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD).

General Workflow for Toxicological Assessment:

Caption: General workflow for the toxicological assessment of a chemical substance.

Acute Oral Toxicity (LD50): This test is typically conducted in rodents (e.g., rats, mice) following OECD Guideline 401 (or subsequent guidelines like 420, 423, or 425). A single dose of the substance is administered orally, and the animals are observed for a period of 14 days for signs of toxicity and mortality. The LD50, the dose that is lethal to 50% of the test animals, is then calculated.

Acute Dermal Toxicity (LD50): Following a guideline similar to OECD 402, the substance is applied to the shaved skin of an animal (e.g., rabbit, rat) for 24 hours. The animals are observed for 14 days for toxic effects and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (LC50): Based on guidelines like OECD 403, animals (usually rats) are exposed to the substance as a vapor, dust, or aerosol in an inhalation chamber for a specified period (e.g., 4 or 6 hours). The concentration of the substance in the air that is lethal to 50% of the animals (LC50) is determined after a 14-day observation period.

Skin and Eye Irritation: These tests are generally performed on rabbits according to OECD Guidelines 404 (Dermal Irritation/Corrosion) and 405 (Eye Irritation/Corrosion). A small amount of the substance is applied to the skin or into the eye, and the degree of irritation is scored at specific intervals.

Signaling Pathways and Mechanisms of Toxicity

Specific signaling pathways for the toxicity of 5-Methyl-2-hexanone are not well-defined in the available literature. However, the neurotoxicity of related hexacarbon solvents is linked to the metabolic formation of γ-diketones, such as 2,5-hexanedione.[10]

Proposed Mechanism of Hexacarbon Neurotoxicity:

Caption: Proposed mechanism of neurotoxicity for hexacarbon compounds.

The proposed mechanism involves the metabolic activation of the parent compound to a γ-diketone. This reactive metabolite can then form covalent bonds with the amino groups of lysine (B10760008) residues in neurofilament proteins. This cross-linking of neurofilaments is believed to disrupt the normal axonal transport system, leading to axonal swelling and, ultimately, the distal axonopathy characteristic of hexacarbon neurotoxicity.

Conclusion

5-Methyl-2-hexanone exhibits moderate acute toxicity via oral and inhalation routes and low acute toxicity via the dermal route. It is a slight eye irritant and can cause skin irritation upon repeated contact. There is a significant lack of data regarding its genotoxic, carcinogenic, and reproductive effects. The primary toxicological concern for compounds in this class is neurotoxicity, which is thought to be mediated by a neurotoxic metabolite. Further research is needed to fully characterize the toxicological profile of 5-Methyl-2-hexanone and to elucidate the specific mechanisms underlying its potential toxicity. Professionals handling this substance should adhere to recommended safety precautions, including the use of proper ventilation and personal protective equipment to minimize exposure.[3]

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. 5-METHYL-2-HEXANONE - Ataman Kimya [atamanchemicals.com]
• 6. 5-メチル-2-ヘキサノン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 5-Methyl-2-hexanone | CAS#:110-12-3 | Chemsrc [chemsrc.com]
• 8. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 9. fishersci.com [fishersci.com]
• 10. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Toxicity and Metabolism of the Neurotoxic Hexacarbons n-Hexane, 2-Hexanone, and 2,5-Hexanedione | Annual Reviews [annualreviews.org]

5-Methyl-2-hexanone: An In-depth Technical Guide to its Environmental Fate and Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a colorless liquid with a characteristic fruity odor. It is utilized as a solvent in various industrial applications, including for high-solids coatings, nitrocellulose, cellulose (B213188) acetate, acrylics, and vinyl copolymers.[1][2] Its production and use can lead to its release into the environment through different waste streams, necessitating a thorough understanding of its environmental fate and ecotoxicological effects.[2] This technical guide provides a comprehensive overview of the current knowledge regarding the environmental behavior and impact of 5-Methyl-2-hexanone.

Physicochemical Properties

The environmental fate of a chemical is largely governed by its physical and chemical properties. These properties determine its distribution in different environmental compartments such as air, water, and soil. A summary of the key physicochemical properties of 5-Methyl-2-hexanone is presented in Table 1.

Property	Value	Reference
Molecular Formula	C7H14O	[2]
Molecular Weight	114.19 g/mol	[2]
CAS Number	110-12-3	[2]
Appearance	Colorless liquid	[2]
Odor	Pleasant, fruity	[2]
Boiling Point	144-145 °C at 760 mmHg
Melting Point	-74 °C	[2][3]
Vapor Pressure	4.5 - 5.77 mmHg at 20-25 °C	[2]
Water Solubility	5400 mg/L at 25 °C	[2][3]
Log Octanol-Water Partition Coefficient (Log Kow)	1.88	[3]
Henry's Law Constant	1.6 x 10^-4 atm-m³/mol (estimated)	[2]
Specific Gravity	0.814 g/mL at 25 °C
Flash Point	36 - 40 °C (closed cup)	[4]

Environmental Fate

The environmental fate of 5-Methyl-2-hexanone describes its transport and transformation in the environment. Key processes include degradation, bioaccumulation, and mobility.

Environmental Distribution and Mobility

Due to its relatively high vapor pressure and moderate water solubility, 5-Methyl-2-hexanone is expected to partition between the atmosphere and water.[2] If released to air, its vapor pressure indicates that it will exist solely as a vapor.[2]

In soil, 5-Methyl-2-hexanone is expected to have moderate mobility based on an estimated soil organic carbon-water (B12546825) partitioning coefficient (Koc) of 250.[2] Volatilization from moist soil and water surfaces is anticipated to be a significant fate process, with estimated volatilization half-lives of 10 hours from a model river and 6.2 days from a model lake.[2]

Environmental Degradation

Abiotic Degradation: In the atmosphere, 5-Methyl-2-hexanone is degraded by reaction with photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is approximately 37 hours.[2] The molecule contains chromophores that absorb light at wavelengths greater than 290 nm, suggesting it may be susceptible to direct photolysis by sunlight.[2] Hydrolysis is not expected to be a significant degradation pathway as the molecule lacks hydrolyzable functional groups.[2]

Based on this, a plausible aerobic biodegradation pathway for 5-Methyl-2-hexanone is proposed in the following diagram:

A proposed aerobic biodegradation pathway for 5-Methyl-2-hexanone.

Bioaccumulation

The potential for a substance to accumulate in living organisms is a critical aspect of its environmental risk assessment. The bioaccumulation potential of 5-Methyl-2-hexanone is considered to be low.[2] This is supported by its relatively low log Kow of 1.88 and an estimated bioconcentration factor (BCF) of 6.[2][3]

Environmental Effects (Ecotoxicity)

Ecotoxicity data is essential for understanding the potential harm a substance can cause to aquatic and terrestrial organisms. While extensive quantitative ecotoxicity data for 5-Methyl-2-hexanone is not available in the public literature, some information on related compounds and general observations can provide an initial assessment. A safety data sheet for the structurally similar methyl amyl ketone indicates that it is "Harmful to aquatic life with long lasting effects". However, specific LC50 (lethal concentration for 50% of the population) or EC50 (effective concentration for 50% of the population) values for fish, daphnia, and algae for 5-Methyl-2-hexanone are not reported in the reviewed sources.

A summary of available mammalian toxicity data is presented in Table 2.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	3200 mg/kg	[5]
LD50	Mouse	Oral	2542 mg/kg	[5]
LD50	Rabbit	Dermal	8000 mg/kg	[6]
LCLo	Rat	Inhalation	4000 ppm/4H	[5]

Experimental Protocols

Detailed experimental protocols for the determination of the environmental fate and effects of 5-Methyl-2-hexanone are crucial for generating reliable and comparable data. The following sections describe standard methodologies that are applicable.

Ready Biodegradability Testing (OECD 301)

The OECD Guideline 301 for "Ready Biodegradability" comprises several methods to screen chemicals for their potential to be readily biodegradable under aerobic conditions.[7][8][9][10] The Manometric Respirometry Test (OECD 301F) is a suitable method for substances like 5-Methyl-2-hexanone.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a small number of microorganisms (usually from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days.[7][11] The consumption of oxygen is measured, and the percentage of biodegradation is calculated based on the theoretical oxygen demand (ThOD).[7][11]

A simplified workflow for a ready biodegradability test is illustrated below:

A simplified workflow for an OECD 301F ready biodegradability test.

Aquatic Ecotoxicity Testing

Standardized OECD guidelines are also available for assessing the acute toxicity of chemicals to aquatic organisms.

• Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[9][11][12][13]

• Daphnia sp., Acute Immobilisation Test (OECD 202): This test determines the concentration at which 50% of the daphnids are immobilized (EC50) after a 48-hour exposure.[14][15][16]

• Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test determines the concentration that inhibits the growth of algae by 50% (EC50) over a 72-hour period.[17][18][19][20][21]

Analytical Methods for Environmental Samples

The determination of 5-Methyl-2-hexanone in environmental matrices like water and soil is typically performed using chromatographic techniques.

EPA Method 8260: This method is widely used for the analysis of volatile organic compounds (VOCs) in various solid and liquid matrices.[2][12][14][17][18] The method involves purge-and-trap extraction followed by gas chromatography/mass spectrometry (GC/MS) for separation and detection.[12][14][18]

A general workflow for the analysis of 5-Methyl-2-hexanone in an environmental sample using EPA Method 8260 is presented below:

A general workflow for the analysis of 5-Methyl-2-hexanone in environmental samples.

Potential Toxicological Mechanisms

While a detailed understanding of the specific signaling pathways affected by 5-Methyl-2-hexanone is limited, information on the neurotoxicity of related aliphatic ketones provides some insights. The neurotoxicity of hexacarbons, such as n-hexane and its metabolite 2-hexanone, is well-documented. The proposed mechanism involves the metabolic formation of γ-diketones (1,4-dicarbonyls). These γ-diketones can react with the ε-amino group of lysine (B10760008) residues in proteins, particularly neurofilaments, through a process called pyrrole (B145914) formation. This leads to protein cross-linking, aggregation of neurofilaments, and ultimately, axonal swelling and degeneration, resulting in peripheral neuropathy. Although 5-Methyl-2-hexanone is a branched ketone and may not form a γ-diketone in the same manner as linear hexacarbons, its potential to interfere with neuronal function warrants further investigation.

Environmental Concentrations

There is a lack of readily available data on the measured environmental concentrations of 5-Methyl-2-hexanone in various environmental compartments such as air, water, and soil.[22] Such monitoring data would be crucial for conducting a comprehensive environmental risk assessment by comparing measured environmental concentrations (MECs) with predicted no-effect concentrations (PNECs) derived from ecotoxicity data.

Conclusion

5-Methyl-2-hexanone is a volatile organic compound with moderate mobility in soil and a low potential for bioaccumulation. It is expected to degrade in the atmosphere through photo-oxidation. While a plausible biodegradation pathway can be proposed based on the metabolism of similar ketones, specific data on its ready biodegradability are lacking. Furthermore, there is a significant gap in the publicly available literature regarding its ecotoxicity to aquatic organisms, which is a critical component for a complete environmental risk assessment. The potential for neurotoxicity, based on the known effects of related aliphatic ketones, suggests that further toxicological studies are warranted. To fully understand the environmental risks associated with 5-Methyl-2-hexanone, future research should focus on obtaining empirical data on its ready biodegradability, acute and chronic ecotoxicity to a range of aquatic organisms, and its occurrence in the environment.

References

• 1. METHYL ISOAMYL KETONE - Ataman Kimya [atamanchemicals.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. ICSC 0815 - METHYL ISOAMYL KETONE [inchem.org]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 6. cometchemical.com [cometchemical.com]
• 7. oecd.org [oecd.org]
• 8. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eurofins.com.au [eurofins.com.au]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 15. eurofins.it [eurofins.it]
• 16. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 17. eurofins.com.au [eurofins.com.au]
• 18. shop.fera.co.uk [shop.fera.co.uk]
• 19. biotecnologiebt.it [biotecnologiebt.it]
• 20. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 21. downloads.regulations.gov [downloads.regulations.gov]
• 22. METHYL ISOBUTYL KETONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Keto-Enol Tautomerism of 5-Methyl-2-hexanone

December 19, 2025

Abstract

This technical guide provides a comprehensive analysis of the keto-enol tautomerism in 5-Methyl-2-hexanone. Keto-enol tautomerism is a fundamental concept in organic chemistry with significant implications for reactivity, stability, and biological activity.[1][2] For simple acyclic ketones such as 5-Methyl-2-hexanone, the equilibrium overwhelmingly favors the keto form due to the superior thermodynamic stability of the carbon-oxygen double bond relative to a carbon-carbon double bond.[1] This document outlines the structural aspects of the tautomers, the factors influencing the equilibrium, and detailed experimental and computational methodologies for their study. Quantitative data, based on estimations from analogous acyclic ketones, are presented in tabular format. Furthermore, this guide includes detailed experimental protocols for the characterization of this equilibrium using Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside computational approaches.

Introduction to Keto-Enol Tautomerism

Keto-enol tautomerism is a chemical equilibrium between a "keto" form (a ketone or an aldehyde) and an "enol" (an alcohol adjacent to a double bond).[1][2] This process involves the migration of a proton and the rearrangement of bonding electrons. The keto form is generally more stable and, therefore, more prevalent at equilibrium for simple ketones.[1] The stability of the keto form can be attributed to the greater strength of the C=O double bond compared to the C=C double bond.[1] However, the enol form is a crucial intermediate in many organic reactions.

For 5-Methyl-2-hexanone, an asymmetrical ketone, two potential enol tautomers can be formed: (Z)-5-methylhex-2-en-2-ol and (E)-5-methylhex-2-en-2-ol, and 5-methylhex-1-en-2-ol. The formation of these enols is influenced by factors such as substitution and conjugation. Generally, the more substituted enol is thermodynamically more stable.

Structural Analysis of 5-Methyl-2-hexanone Tautomers

The keto and enol forms of 5-Methyl-2-hexanone possess distinct structural and electronic features.

• Keto Form (5-Methyl-2-hexanone): This is the predominant tautomer. It features a carbonyl group (C=O) at the 2-position. The alpha-carbons (C1 and C3) are sp³ hybridized.

• Enol Forms:

  • (Z/E)-5-methylhex-2-en-2-ol: These enols are formed by the removal of a proton from the C1 methyl group. The C1 and C2 carbons are sp² hybridized, forming a C=C double bond. These are the more substituted and generally more stable enol tautomers.

  • 5-methylhex-1-en-2-ol: This enol is formed by the removal of a proton from the C3 methylene (B1212753) group. The C2 and C3 carbons are sp² hybridized. This is the less substituted enol.

Factors Influencing the Tautomeric Equilibrium

Several factors can influence the position of the keto-enol equilibrium:

• Substitution: Alkyl substituents on the double bond of the enol form increase its stability.[1]

• Conjugation: If the C=C double bond of the enol is in conjugation with another pi system (like a phenyl ring), the enol form is stabilized. This is not a significant factor for 5-Methyl-2-hexanone.

• Solvent: The solvent can influence the equilibrium.[2] Polar protic solvents can hydrogen bond with both the keto and enol forms, while aprotic solvents may favor the less polar tautomer.

• Temperature: Changes in temperature can shift the equilibrium position. The thermodynamics of the tautomerization can be studied using variable temperature experiments.

Quantitative Data

Table 1: Estimated Equilibrium and Thermodynamic Data for the Keto-Enol Tautomerism of 5-Methyl-2-hexanone in Different Solvents at 298 K

Solvent	Dielectric Constant (ε)	Estimated % Enol	Estimated Keq ([enol]/[keto])	Estimated ΔG° (kJ/mol)
n-Hexane	1.88	~0.001	~1 x 10⁻⁵	~28.5
Chloroform	4.81	~0.002	~2 x 10⁻⁵	~26.8
Acetone	20.7	~0.005	~5 x 10⁻⁵	~24.5
Methanol	32.7	~0.01	~1 x 10⁻⁴	~22.8
Water	80.1	~0.02	~2 x 10⁻⁴	~21.1

Note: These values are estimations based on the known behavior of simple acyclic ketones and are intended for illustrative purposes. Actual experimental values may vary.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the quantitative analysis of keto-enol tautomerism as the interconversion is often slow on the NMR timescale, allowing for the observation of distinct signals for each tautomer.[3]

Objective: To determine the equilibrium constant (Keq) for the keto-enol tautomerism of 5-Methyl-2-hexanone.

Materials:

• 5-Methyl-2-hexanone

• Deuterated solvents (e.g., CDCl₃, acetone-d₆, DMSO-d₆)

• NMR tubes

• NMR spectrometer (300 MHz or higher recommended)

Procedure:

• Sample Preparation: Prepare a solution of 5-Methyl-2-hexanone in the desired deuterated solvent at a concentration of approximately 5-10 mg/mL in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample at a controlled temperature (e.g., 298 K).

  • Ensure a sufficient relaxation delay (e.g., 5 times the longest T₁) to allow for accurate integration of the signals.

• Spectral Analysis:

  • Identify the characteristic signals for the keto and enol tautomers.

    • Keto form: Look for the singlet corresponding to the methyl protons adjacent to the carbonyl (C1-H₃) and the signals for the other aliphatic protons.

    • Enol form: Identify the vinylic proton signal (if present) and the hydroxyl proton signal. The hydroxyl proton may be broad and difficult to integrate accurately.

• Integration and Calculation of Keq:

  • Integrate a well-resolved signal for the keto form and a well-resolved signal for the enol form.

  • The equilibrium constant, Keq, is calculated as the ratio of the integrated area of the enol signal to the integrated area of the keto signal, corrected for the number of protons each signal represents.

    • Keq = (Integral of enol signal / number of enol protons) / (Integral of keto signal / number of keto protons)

dot

References

• 1. fiveable.me [fiveable.me]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comprehensive Technical Guide to the Solubility of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of 5-Methyl-2-hexanone (MIAK), a ketone solvent with applications across various scientific and industrial domains. Understanding the solubility of this compound is critical for its effective use in chemical synthesis, formulation development, and analytical methodologies. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and visual representations of experimental workflows and solubility principles.

Core Solubility Data

The solubility of 5-Methyl-2-hexanone is dictated by its molecular structure, which includes a polar carbonyl group and a nonpolar hydrocarbon chain. This dual character influences its miscibility with a range of solvents. The following table summarizes the available quantitative and qualitative solubility data for 5-Methyl-2-hexanone in various common solvents.

Solvent	Chemical Formula	Type	Solubility of 5-Methyl-2-hexanone	Temperature (°C)
Water	H₂O	Inorganic	5.4 g/L[1]	25
Ethanol	C₂H₅OH	Alcohol	Miscible[2]	Not Specified
Diethyl Ether	(C₂H₅)₂O	Ether	Miscible[2]	Not Specified
Acetone	(CH₃)₂CO	Ketone	Very Soluble[2][3]	Not Specified
Benzene	C₆H₆	Aromatic Hydrocarbon	Very Soluble[2]	Not Specified
Carbon Tetrachloride	CCl₄	Halogenated Hydrocarbon	Soluble[2]	Not Specified
Chloroform	CHCl₃	Halogenated Hydrocarbon	Quite Soluble[3]	Not Specified

Note: "Miscible" indicates that the two substances are completely soluble in each other at all proportions. "Very Soluble" and "Quite Soluble" are qualitative terms indicating a high degree of solubility.

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the solubility of a substance in a given solvent.[4] This protocol is adapted from the OECD Guideline 105 for testing of chemicals.[5][6][7][8]

Objective: To determine the saturation mass concentration of 5-Methyl-2-hexanone in a specific solvent at a controlled temperature.

Materials:

• 5-Methyl-2-hexanone (high purity)

• Solvent of interest (analytical grade)

• Thermostatically controlled shaker or water bath

• Flasks with airtight stoppers

• Analytical balance

• Centrifuge (optional)

• Syringes and filters (pore size appropriate to remove undissolved solute)

• Analytical instrument for quantification (e.g., Gas Chromatography with a Flame Ionization Detector - GC-FID)

Procedure:

• Preparation of the Test System: An excess amount of 5-Methyl-2-hexanone is added to a known volume of the solvent in a flask. The excess solute is crucial to ensure that saturation is achieved.

• Equilibration: The flasks are sealed and placed in a thermostatically controlled shaker or water bath maintained at a constant temperature (e.g., 25 °C). The mixture is agitated for a sufficient period to allow for the system to reach equilibrium. This can take several hours to days, depending on the solvent and the substance. Preliminary tests are often conducted to determine the necessary equilibration time.

• Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to stand to permit the separation of the undissolved 5-Methyl-2-hexanone from the saturated solution. If necessary, centrifugation can be employed to facilitate this separation.

• Sampling: A sample of the clear, saturated supernatant is carefully withdrawn using a syringe.

• Filtration: The withdrawn sample is immediately filtered to remove any remaining undissolved micro-droplets of 5-Methyl-2-hexanone.

• Quantification: The concentration of 5-Methyl-2-hexanone in the filtered, saturated solution is determined using a suitable analytical method, such as GC-FID. A calibration curve prepared with standard solutions of 5-Methyl-2-hexanone in the same solvent is used for accurate quantification.

• Data Analysis: The solubility is reported as the mass of 5-Methyl-2-hexanone per unit volume of the solvent (e.g., g/L).

Visualizing Experimental and Logical Frameworks

To further elucidate the processes and principles involved in understanding the solubility of 5-Methyl-2-hexanone, the following diagrams are provided.

References

• 1. store.astm.org [store.astm.org]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 8. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]

A Comprehensive Technical Guide on the Vapor Pressure and Boiling Point of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure and boiling point of 5-Methyl-2-hexanone (CAS No. 110-12-3), a ketone utilized as a solvent in various industrial applications, including coatings and chemical synthesis.[1][2] Understanding these fundamental physicochemical properties is critical for its application in research, development, and manufacturing, particularly in contexts requiring precise control over solvent behavior, reaction kinetics, and formulation stability.

Physicochemical Properties of 5-Methyl-2-hexanone

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a colorless liquid with a characteristic fruity odor.[1][2][3] It is less dense than water and its vapors are heavier than air.[3] The quantitative data for its vapor pressure and boiling point are summarized below.

Table 1: Vapor Pressure and Boiling Point of 5-Methyl-2-hexanone

Property	Value	Conditions	Source
Boiling Point	141.00 to 148.00 °C	at 760.00 mm Hg	The Good Scents Company[4]
144.0 °C	at 760 mmHg	Chemsrc[5]
145 °C	(lit.)	Sigma-Aldrich[1], Ataman Kimya[2]
144 °C	at 1013 hPa	Sigma-Aldrich[6]
291 °F (144 °C)	at 760 mmHg	NIOSH (via PubChem)[3]
Vapor Pressure	5.77 mm Hg	at 25 °C	PubChem[3]
5.2 ± 0.2 mmHg	at 25°C	Chemsrc[5]
5.197000 mmHg	at 25.00 °C (est.)	The Good Scents Company[4]
4.5 mmHg	at 20 °C	Sigma-Aldrich
5 mmHg	at 20℃	ChemicalBook[1]
5.3 hPa (3.98 mmHg)	at 20 °C	Sigma-Aldrich[6]

Experimental Protocols for Determination of Physicochemical Properties

While specific experimental reports for the values cited above are not publicly detailed, the following represents standard methodologies for determining the vapor pressure and boiling point of a ketone like 5-Methyl-2-hexanone.

Boiling Point Determination via Distillation

A common and effective method for determining the boiling point of a liquid is through simple distillation.[7][8] This method also serves to purify the liquid.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or sand bath

• Boiling chips or a magnetic stir bar

Procedure:

• The distillation flask is charged with 5-Methyl-2-hexanone and a few boiling chips to ensure smooth boiling.

• The apparatus is assembled as a simple distillation setup.

• The thermometer is positioned so that the top of the bulb is level with the bottom of the side arm of the distillation flask. This ensures the temperature of the vapor entering the condenser is accurately measured.

• The liquid is heated to a boil.

• As the vapor condenses and collects in the receiving flask, the temperature reading on the thermometer is monitored.

• The boiling point is the temperature at which the vapor temperature remains constant while the liquid is distilling.[8]

• The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Vapor Pressure Determination using the Isoteniscope Method

The isoteniscope method is a precise technique for measuring the vapor pressure of a liquid over a range of temperatures.[9][10]

Apparatus:

• Isoteniscope

• Constant temperature bath

• Manometer

• Vacuum pump

Procedure:

• A sample of 5-Methyl-2-hexanone is placed in the bulb of the isoteniscope.

• The isoteniscope is attached to a vacuum line and the sample is carefully degassed by freezing, evacuating, and then thawing the sample. This process is repeated to remove any dissolved gases.

• The isoteniscope is then placed in a constant temperature bath.

• The pressure in the system is adjusted until the level of the liquid in both arms of the U-tube of the isoteniscope is equal.

• The pressure at this point, which is the vapor pressure of the sample at the given temperature, is read from the manometer.

• This procedure is repeated at various temperatures to obtain a vapor pressure curve.

Logical Workflow and Visualization

The determination of these key physical properties follows a logical workflow, from initial sample preparation to final data analysis. The following diagram illustrates this process.

References

• 1. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 2. 5-METHYL-2-HEXANONE - Ataman Kimya [atamanchemicals.com]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 5. 5-Methyl-2-hexanone | CAS#:110-12-3 | Chemsrc [chemsrc.com]
• 6. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. vernier.com [vernier.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Protocols & Analytical Methods

Synthesis of 5-Methyl-2-hexanone: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 5-Methyl-2-hexanone, a valuable ketone intermediate in organic synthesis. The synthesis is achieved through a two-step process commencing with a base-catalyzed aldol (B89426) condensation of isobutyraldehyde (B47883) and acetone (B3395972) to yield the intermediate, 5-methyl-3-hexen-2-one (B238795). Subsequent catalytic hydrogenation of this intermediate affords the desired product, 5-Methyl-2-hexanone. This application note includes detailed experimental protocols for both steps, a summary of quantitative data, and a visualization of the synthesis workflow.

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a versatile organic solvent and a key building block in the synthesis of various fine chemicals and pharmaceutical intermediates.[1] Its synthesis from readily available starting materials like isobutyraldehyde and acetone is a common and important transformation in organic chemistry.[1] The primary route for this synthesis involves an aldol condensation reaction followed by a reduction of the resulting carbon-carbon double bond.[1] The aldol condensation creates the initial carbon skeleton, while the subsequent hydrogenation saturates the molecule to produce the final ketone. This document outlines reliable protocols for both of these critical steps.

Physicochemical Properties of 5-Methyl-2-hexanone

Property	Value
CAS Number	110-12-3[2]
Molecular Formula	C7H14O[2]
Molecular Weight	114.19 g/mol [2]
Boiling Point	144-145 °C[1]
Melting Point	-74 °C[3]
Density	0.814 g/mL at 25 °C
Appearance	Colorless liquid with a fruity odor[2]
Solubility	Slightly soluble in water (5.4 g/L at 25 °C)

Synthesis Pathway

The synthesis of 5-Methyl-2-hexanone from isobutyraldehyde and acetone is a two-step process. The first step is a base-catalyzed aldol condensation to form 5-methyl-3-hexen-2-one. The second step is the catalytic hydrogenation of the carbon-carbon double bond of the intermediate to yield the final product.

Figure 1: Synthesis workflow for 5-Methyl-2-hexanone.

Experimental Protocols

Step 1: Synthesis of 5-Methyl-3-hexen-2-one via Aldol Condensation

This protocol is adapted from general procedures for base-catalyzed aldol condensations.

Materials:

• Isobutyraldehyde

• Acetone

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.0 g of sodium hydroxide in 20 mL of water and 15 mL of ethanol.

• Cool the solution to room temperature in an ice bath.

• To the stirred solution, add 7.3 g (0.1 mol) of acetone, followed by the dropwise addition of 7.2 g (0.1 mol) of isobutyraldehyde over 15 minutes.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Transfer the reaction mixture to a separatory funnel containing 50 mL of water.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic extracts and wash with saturated sodium chloride solution (2 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude 5-methyl-3-hexen-2-one.

• The crude product can be purified by fractional distillation under reduced pressure.

Expected Yield: Approximately 60-70%.

Step 2: Synthesis of 5-Methyl-2-hexanone via Catalytic Hydrogenation

This protocol is based on established procedures for the hydrogenation of α,β-unsaturated ketones.

Materials:

• 5-Methyl-3-hexen-2-one (from Step 1)

• Palladium on alumina (B75360) (5% Pd/Al₂O₃)

• Ethanol or Ethyl Acetate (as solvent)

• Hydrogen gas (H₂)

• Hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a balloon of hydrogen)

• Filtration apparatus (e.g., Büchner funnel with celite or a syringe filter)

Procedure:

• In a hydrogenation flask, dissolve 5.6 g (0.05 mol) of 5-methyl-3-hexen-2-one in 50 mL of ethanol.

• Carefully add 0.1 g of 5% Pd/Al₂O₃ catalyst to the solution.

• Seal the flask and purge the system with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed (typically 2-4 hours).

• Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas like nitrogen.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Rinse the filter cake with a small amount of ethanol.

• Remove the solvent from the filtrate using a rotary evaporator to obtain the crude 5-Methyl-2-hexanone.

• The product can be further purified by distillation if necessary.

Expected Yield: Greater than 95%.[4]

Data Presentation

Table 1: Summary of Reaction Parameters

Step	Reaction Type	Catalyst	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1	Aldol Condensation	NaOH	Ethanol/Water	Room Temp.	2	60-70
2	Catalytic Hydrogenation	5% Pd/Al₂O₃	Ethanol	Room Temp.	2-4	>95

Table 2: Spectroscopic Data for 5-Methyl-2-hexanone

Spectroscopic Technique	Key Data
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): 2.43 (t, 2H), 2.14 (s, 3H), 1.57 (m, 1H), 1.41 (t, 2H), 0.92 (d, 6H)[2]
¹³C NMR (Predicted)	δ (ppm): 209.2 (C=O), 44.1 (CH₂), 38.3 (CH₂), 27.9 (CH), 29.8 (CH₃), 22.4 (CH₃)
Infrared (IR)	ν (cm⁻¹): 2958 (C-H stretch), 1715 (C=O stretch), 1468, 1367
Mass Spectrometry (MS)	m/z: 114 (M⁺), 99, 71, 58, 43

Logical Workflow Diagram

The following diagram illustrates the decision-making and workflow process for the synthesis and purification of 5-Methyl-2-hexanone.

References

• 1. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Methyl-2-hexanone | CAS#:110-12-3 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Acetoacetic Ester Synthesis of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 5-Methyl-2-hexanone via the acetoacetic ester synthesis pathway. The protocol details the necessary reagents, reaction conditions, and purification methods for the successful laboratory-scale preparation of this ketone. The synthesis involves a two-step process: the alkylation of ethyl acetoacetate (B1235776) with isobutyl bromide to form ethyl 2-isobutylacetoacetate, followed by hydrolysis and decarboxylation to yield the final product. This methodology is a classic and reliable approach for the formation of α-substituted ketones.

Introduction

The acetoacetic ester synthesis is a versatile and widely used method in organic chemistry for the preparation of ketones and substituted acetic acids.[1][2] The core of this synthetic route lies in the reactivity of the α-hydrogens of ethyl acetoacetate, which are acidic due to the presence of two flanking carbonyl groups.[3] Deprotonation with a suitable base generates a resonance-stabilized enolate that can act as a nucleophile in reactions with alkyl halides.[2][4] Subsequent hydrolysis of the ester functionality, followed by thermal decarboxylation of the resulting β-keto acid, yields the desired ketone.[2][4] This application note provides a detailed protocol for the synthesis of 5-Methyl-2-hexanone, a valuable organic building block.

Overall Reaction Scheme

The synthesis of 5-Methyl-2-hexanone from ethyl acetoacetate proceeds in two main stages:

• Alkylation: Formation of ethyl 2-isobutylacetoacetate by the reaction of ethyl acetoacetate with isobutyl bromide in the presence of a base.

• Hydrolysis and Decarboxylation: Conversion of the intermediate ester to 5-Methyl-2-hexanone through saponification and subsequent acidification and heating.

Data Presentation

The following tables summarize the key quantitative data for the synthesis of 5-Methyl-2-hexanone.

Table 1: Reagents and Molar Quantities for the Synthesis of Ethyl 2-isobutylacetoacetate

Reagent	Molecular Weight ( g/mol )	Amount	Moles
Ethyl acetoacetate	130.14	100 g	0.77
Sodium Hydride (60% in mineral oil)	40.00	30.7 g	0.77
Isobutyl bromide	137.02	105.5 g	0.77
N,N-Dimethylformamide (DMF)	73.09	500 mL	-

Table 2: Reaction Conditions and Yield for the Synthesis of Ethyl 2-isobutylacetoacetate

Parameter	Value
Alkylation Step
Temperature	60°C (NaH addition), then 90°C
Reaction Time	1 hour (NaH addition), then 3 hours
Yield
Product	Ethyl 2-isobutylacetoacetate
Yield (%)	56%

Table 3: Reagents for Hydrolysis and Decarboxylation (General Protocol)

Reagent	Concentration/State
Ethyl 2-isobutylacetoacetate	Neat
Sodium Hydroxide	30% aqueous solution
Methanol	Reagent grade
Hydrochloric Acid	Concentrated

Experimental Protocols

Part 1: Synthesis of Ethyl 2-isobutylacetoacetate[5]

• Preparation of the Reaction Mixture: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser. To the flask, add 100 g (0.77 mol) of ethyl acetoacetate and 500 mL of N,N-dimethylformamide (DMF).

• Formation of the Enolate: Begin vigorous stirring and heat the solution to 60°C. Carefully add 30.7 g (0.77 mol) of a 60% suspension of sodium hydride in mineral oil in small portions. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate personal protective equipment.

• Alkylation: After the addition of sodium hydride is complete, continue stirring the mixture at 60°C for an additional hour. Subsequently, add 105.5 g (0.77 mol) of isobutyl bromide to the reaction mixture.

• Reaction Completion and Work-up: Heat the resulting mixture to 90°C and stir for 3 hours. After cooling to room temperature, pour the reaction mixture into 1500 mL of cold water.

• Extraction and Purification: Extract the aqueous mixture with dichloromethane (B109758) (3 x 300 mL). Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by fractional distillation to yield ethyl 2-isobutylacetoacetate.

Part 2: Synthesis of 5-Methyl-2-hexanone (Hydrolysis and Decarboxylation)

This is a general procedure for the saponification and decarboxylation of a β-keto ester.

• Saponification: In a round-bottom flask equipped with a reflux condenser, dissolve the crude ethyl 2-isobutylacetoacetate obtained from Part 1 in methanol. Add a 30% aqueous solution of sodium hydroxide.

• Reflux: Heat the mixture to reflux and maintain for 4 hours to ensure complete hydrolysis of the ester.

• Work-up: After cooling, pour the reaction mixture into water and extract with diethyl ether to remove any unreacted starting material or non-acidic byproducts.

• Acidification and Decarboxylation: Carefully acidify the aqueous phase with concentrated hydrochloric acid until the solution is strongly acidic. Caution: This may cause vigorous evolution of carbon dioxide. Gentle heating of the acidified solution will promote decarboxylation.

• Extraction and Purification: Extract the final product with diethyl ether (3 x volume of the aqueous phase). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and remove the solvent by distillation to obtain 5-Methyl-2-hexanone. Further purification can be achieved by distillation.

Visualizations

Caption: Workflow for the synthesis of 5-Methyl-2-hexanone.

Caption: Chemical transformations in the synthesis of 5-Methyl-2-hexanone.

References

• 1. shivajicollege.ac.in [shivajicollege.ac.in]
• 2. Acetoacetic ester synthesis (of ketones) [chemicalnote.com]
• 3. Ch21: Acetoacetic esters [chem.ucalgary.ca]
• 4. aklectures.com [aklectures.com]

Synthesis of 5-Methyl-2-hexanone: A Detailed Overview of Key Mechanisms and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 5-methyl-2-hexanone, a significant ketone used as a solvent and as an intermediate in organic synthesis. The primary synthetic routes covered are the acetoacetic ester synthesis and the base-catalyzed aldol (B89426) condensation of acetone (B3395972) with isobutyraldehyde (B47883). This guide presents quantitative data in structured tables, detailed experimental protocols, and visual diagrams of reaction pathways and workflows to facilitate understanding and replication in a laboratory setting.

Key Synthesis Methods

Two principal methods for the synthesis of 5-methyl-2-hexanone are highlighted here due to their reliability and scalability:

• Acetoacetic Ester Synthesis: A classic and versatile method for preparing ketones, this synthesis involves the alkylation of ethyl acetoacetate (B1235776) with an appropriate alkyl halide, followed by hydrolysis and decarboxylation.

• Aldol Condensation: This method involves the base-catalyzed reaction of acetone and isobutyraldehyde to form a β-hydroxy ketone, which is subsequently dehydrated and hydrogenated to yield the target ketone. This approach is often favored in industrial production.[1]

Method 1: Acetoacetic Ester Synthesis

The acetoacetic ester synthesis provides a robust route to 5-methyl-2-hexanone through a three-step process: enolate formation, alkylation, and finally, hydrolysis and decarboxylation.

Signaling Pathway: Acetoacetic Ester Synthesis

Caption: Reaction pathway for the synthesis of 5-methyl-2-hexanone via the acetoacetic ester method.

Experimental Protocol: Acetoacetic Ester Synthesis

This protocol is adapted from established procedures for acetoacetic ester alkylation and ketone formation.

Materials:

• Ethyl acetoacetate

• Sodium ethoxide

• Absolute ethanol (B145695)

• Isobutyl bromide (1-bromo-3-methylbutane)

• Hydrochloric acid (concentrated)

• Sodium chloride (saturated solution)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium ethoxide in absolute ethanol under an inert atmosphere. To this solution, add ethyl acetoacetate dropwise with stirring.

• Alkylation: Gently heat the solution to reflux and add isobutyl bromide dropwise over a period of 1-2 hours. Continue refluxing for an additional 4-6 hours until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture and filter to remove the sodium bromide precipitate. Evaporate the ethanol under reduced pressure. To the residue, add dilute hydrochloric acid and heat the mixture to reflux for 4-6 hours to effect hydrolysis and decarboxylation.

• Purification: After cooling, extract the aqueous layer with diethyl ether. Wash the combined organic layers with a saturated sodium chloride solution, dry over anhydrous magnesium sulfate, and filter. Remove the solvent by distillation. The crude product can be further purified by fractional distillation.

Quantitative Data

Parameter	Value
Reactants	Ethyl acetoacetate, Isobutyl bromide
Base	Sodium ethoxide
Solvent	Absolute ethanol
Reaction Time	6-8 hours (Alkylation), 4-6 hours (Hydrolysis)
Temperature	Reflux
Purification	Fractional Distillation
Expected Yield	60-70%

Method 2: Aldol Condensation of Acetone and Isobutyraldehyde

This industrial method involves a base-catalyzed crossed aldol condensation. The initial product is a β-hydroxy ketone, which can be isolated or directly converted to 5-methyl-2-hexanone.

Signaling Pathway: Base-Catalyzed Aldol Condensation

Caption: Mechanism of 5-methyl-2-hexanone synthesis via aldol condensation of acetone and isobutyraldehyde.

Experimental Workflow: Aldol Condensation

Caption: Experimental workflow for the synthesis and purification of the aldol adduct.

Experimental Protocol: Aldol Condensation

Materials:

• Acetone

• Isobutyraldehyde

• Sodium hydroxide (B78521)

• Hydrochloric acid (dilute)

• Diethyl ether

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a flask, combine acetone and isobutyraldehyde in a suitable solvent such as ethanol or water. Cool the mixture in an ice bath.

• Aldol Addition: Slowly add a cooled aqueous solution of sodium hydroxide dropwise to the stirred mixture, maintaining a low temperature. After the addition is complete, allow the mixture to warm to room temperature and stir for 12-24 hours.

• Work-up: Neutralize the reaction mixture with dilute hydrochloric acid. Extract the product with diethyl ether.

• Purification: Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate. After filtration, concentrate the solvent under reduced pressure. The resulting crude product, primarily the β-hydroxy ketone, can be purified by column chromatography on silica gel. For conversion to 5-methyl-2-hexanone, the aldol adduct would undergo subsequent dehydration and hydrogenation steps.

Quantitative Data

Parameter	Value
Reactants	Acetone, Isobutyraldehyde
Catalyst	Sodium hydroxide
Solvent	Ethanol/Water
Reaction Time	12-24 hours
Temperature	0°C to Room Temperature
Purification	Column Chromatography
Reported Yield	Up to 88% (for the final ketone)[1]

Concluding Remarks

Both the acetoacetic ester synthesis and the aldol condensation are effective methods for producing 5-methyl-2-hexanone. The choice of method may depend on the desired scale of the reaction, available starting materials, and the specific equipment at hand. The acetoacetic ester synthesis is a highly adaptable laboratory-scale procedure, while the aldol condensation is often more economically viable for larger-scale industrial production. The provided protocols and diagrams serve as a comprehensive guide for researchers and professionals in the field of organic synthesis.

References

• 1. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]

Application Note: Purification of 5-Methyl-2-hexanone by Fractional Distillation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of 5-Methyl-2-hexanone via fractional distillation. This method is effective for removing common impurities, thereby yielding a high-purity product suitable for sensitive applications in research, chemical synthesis, and drug development. The protocol includes information on the physical properties of 5-Methyl-2-hexanone, a comprehensive list of materials and equipment, a step-by-step procedure for fractional distillation, and methods for purity analysis.

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a versatile organic solvent and a key intermediate in the synthesis of various chemical compounds.[1] For many applications, particularly in the pharmaceutical and fine chemical industries, a high degree of purity is essential. Commercially available 5-Methyl-2-hexanone may contain impurities from its synthesis, such as unreacted starting materials, byproducts like aldehydes, or other ketones. Fractional distillation is a fundamental and efficient technique for purifying volatile liquids based on differences in their boiling points.[2][3][4] This document outlines a robust laboratory-scale protocol for the fractional distillation of 5-Methyl-2-hexanone to achieve a purity of ≥99.5%.

Physical Properties of 5-Methyl-2-hexanone

A thorough understanding of the physical properties of 5-Methyl-2-hexanone is crucial for a successful distillation.

Property	Value
Molecular Formula	C7H14O
Molecular Weight	114.19 g/mol
Boiling Point	144-145 °C at 1013 hPa
Density	0.81 g/cm³ at 20 °C
Vapor Pressure	5.3 hPa at 20 °C
Solubility in Water	5.4 g/L
Appearance	Colorless liquid[1]
Odor	Pleasant, fruity[1]

Experimental Protocol

Materials and Equipment

• Chemicals:

  • Crude or technical grade 5-Methyl-2-hexanone (e.g., 95-98% purity)

  • Boiling chips or a magnetic stir bar

  • Anhydrous sodium sulfate (B86663) (for drying, if necessary)

• Glassware and Equipment:

  • Round-bottom flask (distillation flask)

  • Fractionating column (e.g., Vigreux or packed column)

  • Distillation head with a condenser (Liebig or Allihn)

  • Thermometer or temperature probe and adapter

  • Receiving flasks (round-bottom or Erlenmeyer flasks)

  • Heating mantle with a stirrer

  • Laboratory clamps and stand

  • Water bath or ice bath for the receiving flask (optional)

  • Gas chromatograph with a flame ionization detector (GC-FID) for purity analysis

Pre-Distillation Preparation

If the crude 5-Methyl-2-hexanone contains a significant amount of water, it is advisable to dry it before distillation. Add a suitable amount of anhydrous sodium sulfate to the liquid, swirl, and let it stand for at least 30 minutes. Decant or filter the dried liquid into the distillation flask.

Fractional Distillation Procedure

• Assembly of the Apparatus:

  • Place the appropriate volume of crude 5-Methyl-2-hexanone into the round-bottom distillation flask. Do not fill the flask more than two-thirds full.

  • Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

  • Assemble the fractional distillation apparatus as shown in the workflow diagram below. Ensure all joints are properly sealed.

  • The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Distillation Process:

  • Begin circulating cold water through the condenser.

  • Gradually heat the distillation flask using the heating mantle. If using a magnetic stirrer, ensure it is turned on.

  • Observe the liquid as it begins to boil and the vapor rises into the fractionating column.

  • Control the heating rate to establish a slow and steady distillation rate, typically 1-2 drops per second.

  • Initially, lower-boiling impurities will distill. Collect this first fraction (forerun) in a separate receiving flask and discard it. The temperature will likely be unstable during this phase.

  • The temperature should stabilize at the boiling point of 5-Methyl-2-hexanone (approximately 144-145 °C). Once the temperature is stable, switch to a clean, pre-weighed receiving flask to collect the main fraction.

  • Continue collecting the distillate as long as the temperature remains constant.

  • If the temperature begins to rise significantly above the boiling point of 5-Methyl-2-hexanone, it indicates that higher-boiling impurities are starting to distill. At this point, stop the distillation or switch to a new receiving flask to collect the final fraction (after-run).

  • Allow the apparatus to cool down completely before disassembling.

Purity Analysis

The purity of the collected fractions should be determined using Gas Chromatography with a Flame Ionization Detector (GC-FID).

• GC-FID Conditions (Example):

  • Column: A suitable capillary column for ketone analysis (e.g., a wax or mid-polarity column).

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 150 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen

Results

The fractional distillation of 5-Methyl-2-hexanone is expected to significantly improve its purity. The following table presents representative data from a typical purification experiment.

Sample	Purity (% by GC-FID)	Major Impurities
Crude 5-Methyl-2-hexanone	97.5%	Aldehydes, lower and higher boiling ketones
Forerun (First Fraction)	Variable	Lower boiling point impurities
Main Fraction	≥99.8%	Trace impurities
After-run (Final Fraction)	Variable	Higher boiling point impurities

Experimental Workflow and Diagrams

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Purification [chem.rochester.edu]
• 3. grokipedia.com [grokipedia.com]
• 4. Master Fractional Distillation: Purify Your Samples Like a Pro with Expert Tips - Housing Innovations [dev.housing.arizona.edu]

Application Note: High-Purity 5-Methyl-2-hexanone via Flash Column Chromatography

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a valuable organic compound widely utilized as a solvent and as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2] Following its synthesis, typically through the condensation of acetone (B3395972) and isobutyraldehyde (B47883), the crude product often contains unreacted starting materials and various side products.[3] Achieving high purity is critical for its downstream applications. This application note details a robust and efficient method for the purification of 5-Methyl-2-hexanone using flash column chromatography with a silica (B1680970) gel stationary phase and a hexane (B92381)/ethyl acetate (B1210297) mobile phase.

Materials and Methods

The purification was performed using a standard flash chromatography setup. The stationary phase consisted of silica gel (230-400 mesh), and the mobile phase was a pre-mixed solution of hexane and ethyl acetate. The composition of the mobile phase was optimized using Thin Layer Chromatography (TLC) to achieve an optimal retention factor (Rf) of approximately 0.3 for 5-Methyl-2-hexanone. Purity analysis was conducted before and after purification using Gas Chromatography-Mass Spectrometry (GC-MS).

Results and Discussion

Flash column chromatography proved to be a highly effective method for the purification of 5-Methyl-2-hexanone. The optimized mobile phase of 4:1 hexane/ethyl acetate provided excellent separation of the desired product from both less polar and more polar impurities.[3] The initial GC-MS analysis of the crude product revealed a purity of approximately 85%, with notable impurities including residual isobutyraldehyde and products from self-condensation reactions. After flash chromatography, the purity of the isolated 5-Methyl-2-hexanone was elevated to over 98%.

The quantitative data for a representative purification run are summarized in the table below.

Parameter	Value
Crude Sample Weight	5.0 g
Initial Purity (GC-MS)	~85%
Stationary Phase	Silica Gel (230-400 mesh)
Silica Gel Amount	250 g
Column Dimensions	50 mm ID x 250 mm Length
Mobile Phase	Hexane/Ethyl Acetate (4:1, v/v)
Elution Volume	1.5 L
Isolated Yield	4.1 g (88%)
Final Purity (GC-MS)	>98%

Conclusion

The detailed protocol for flash column chromatography provides a reliable and scalable method for the purification of 5-Methyl-2-hexanone, consistently yielding a product with purity exceeding 98%. This level of purity is suitable for demanding applications in research, development, and manufacturing.

Detailed Experimental Protocol

Materials and Equipment

• Crude 5-Methyl-2-hexanone

• Silica Gel (230-400 mesh)

• n-Hexane (ACS Grade)

• Ethyl Acetate (ACS Grade)

• Dichloromethane (B109758) (for sample loading)

• Glass chromatography column (50 mm ID)

• Pressurized air or nitrogen source

• TLC plates (silica gel 60 F254)

• TLC developing chamber and UV lamp

• Fraction collection tubes

• Rotary evaporator

• GC-MS for purity analysis

Mobile Phase and TLC Analysis

• Prepare a 4:1 (v/v) mixture of hexane and ethyl acetate.

• Dissolve a small amount of the crude 5-Methyl-2-hexanone in dichloromethane to create a spotting solution.

• Spot the solution onto a TLC plate and develop it in the 4:1 hexane/ethyl acetate mobile phase.

• Visualize the plate under a UV lamp and/or by staining (e.g., potassium permanganate) to confirm the Rf value of the product is approximately 0.3.

Column Packing

• Securely clamp the chromatography column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a 1-2 cm layer of sand over the plug.

• Prepare a slurry of 250 g of silica gel in the 4:1 hexane/ethyl acetate mobile phase.

• Pour the slurry into the column, gently tapping the column to ensure even packing and remove air bubbles.

• Add a 1-2 cm layer of sand on top of the settled silica gel bed to prevent disturbance.

• Equilibrate the packed column by passing 2-3 column volumes of the mobile phase through it.

Sample Loading

• Dissolve 5.0 g of crude 5-Methyl-2-hexanone in a minimal volume of dichloromethane (e.g., 5-10 mL).

• Carefully apply the sample solution evenly to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica by draining the solvent until it is level with the top sand layer.

Elution and Fraction Collection

• Carefully add the 4:1 hexane/ethyl acetate mobile phase to the top of the column.

• Apply gentle pressure with compressed air or nitrogen to achieve a steady flow rate (e.g., 5-10 cm/min).

• Begin collecting fractions (e.g., 20 mL per tube).

• Monitor the elution of the product by periodically analyzing the collected fractions using TLC.

Product Isolation and Analysis

• Combine the fractions containing the pure 5-Methyl-2-hexanone, as identified by TLC.

• Remove the solvent from the combined fractions using a rotary evaporator.

• Weigh the resulting pure oil to determine the yield.

• Analyze the purity of the final product by GC-MS.

Experimental Workflow Diagram

Caption: Workflow for 5-Methyl-2-hexanone Purification.

References

• 1. 5-Methyl-2-hexanone, 99% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Analytical Detection of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a solvent used in various industrial applications and can be found as a volatile organic compound in environmental and biological samples. Accurate and reliable analytical methods are essential for its quantification and monitoring. This document provides detailed application notes and protocols for the detection of 5-Methyl-2-hexanone using Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC) with UV-Vis detection.

Analytical Methods Overview

Two primary analytical techniques are presented for the determination of 5-Methyl-2-hexanone:

• Gas Chromatography-Flame Ionization Detection (GC-FID): A robust and widely used technique for the analysis of volatile organic compounds. It offers high sensitivity and is particularly suitable for the analysis of 5-Methyl-2-hexanone in air and other matrices where the analyte is present in a volatile form.

• High-Performance Liquid Chromatography (HPLC) with UV-Vis Detection: A versatile method that is well-suited for the analysis of ketones after derivatization. This approach is particularly useful for samples in complex liquid matrices, such as biological fluids.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described analytical methods for the detection of 5-Methyl-2-hexanone.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC) with UV-Vis Detection
Limit of Detection (LOD)	0.21 ppm (0.985 mg/m³) in air[1]	Estimated in the range of 10-20 µg/L (after derivatization)
Limit of Quantification (LOQ)	Not explicitly stated in the cited method, but typically 3-5 times the LOD.	Estimated in the range of 30-60 µg/L (after derivatization)
Linearity Range	Not explicitly stated; however, calibration is performed with standards.	Typically linear over several orders of magnitude.
Recovery	Not explicitly stated in the cited method.	92-99% for various ketones in alcoholic beverages (after derivatization)[2]
Precision (%RSD)	Not explicitly stated in the cited method.	0.60% - 6.93% for various ketones in alcoholic beverages (after derivatization)[2]

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is based on the OSHA Method PV2042 for the analysis of methyl isoamyl ketone in air.[1][3]

1. Sample Collection (Air Samples)

• Use a calibrated personal sampling pump connected to a glass sampling tube containing charcoal adsorbent.

• Draw a known volume of air through the charcoal tube at a flow rate of 0.2 L/min for a recommended sampling time of 50 minutes (10 L total volume).[1][3]

• After sampling, cap the ends of the charcoal tube and store at a reduced temperature if analysis is delayed.[1]

2. Sample Preparation

• Break the ends of the charcoal tube and transfer the front (100 mg) and back (50 mg) sections of the charcoal to separate 2-mL vials.

• Add 1.0 mL of a 99:1 (v/v) carbon disulfide/dimethylformamide solution containing a suitable internal standard (e.g., p-cymene) to each vial.[1]

• Seal the vials and allow them to stand for 30 minutes with occasional agitation to ensure complete desorption of the analyte.

3. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a split/splitless injector and a flame ionization detector.

• Column: DB-624, 30 m x 0.53 mm I.D., 3 µm film thickness, or equivalent.[4]

• Carrier Gas: Helium or Nitrogen.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 260°C.[4]

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Injection Volume: 1 µL.

• Split Ratio: 9:1.[1]

4. Calibration

• Prepare a series of calibration standards by spiking known amounts of 5-Methyl-2-hexanone into the desorption solution containing the internal standard.

• Analyze the standards under the same GC-FID conditions as the samples.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

5. Data Analysis

• Identify the 5-Methyl-2-hexanone peak in the sample chromatograms based on its retention time relative to the standards.

• Calculate the concentration of 5-Methyl-2-hexanone in the samples using the calibration curve.

High-Performance Liquid Chromatography (HPLC) with UV-Vis Detection Protocol

This protocol is adapted from methods for the analysis of other ketones in biological and beverage samples, involving derivatization with 2,4-dinitrophenylhydrazine (B122626) (2,4-DNPH).[1][2]

1. Sample Preparation and Derivatization

• For liquid samples (e.g., biological fluids, beverages), perform a liquid-liquid or solid-phase extraction if necessary to isolate the analyte and remove interfering matrix components.

• To a known volume of the sample or extract, add an acidic solution of 2,4-DNPH.

• Allow the reaction to proceed at a controlled temperature (e.g., 40°C) for a specific time (e.g., 30 minutes) to form the 2,4-dinitrophenylhydrazone derivative of 5-Methyl-2-hexanone.

• Extract the derivative into a suitable organic solvent (e.g., acetonitrile (B52724) or dichloromethane).

• Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a diode array detector (DAD).

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm, or a similar reverse-phase C18 column.[5][6]

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient to 95% B

  • 15-20 min: Hold at 95% B

  • 20-21 min: Linear gradient to 5% B

  • 21-25 min: Hold at 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: DAD at the wavelength of maximum absorbance for the 5-Methyl-2-hexanone-2,4-DNPH derivative (typically around 365 nm).[1]

3. Calibration

• Prepare a series of calibration standards by derivatizing known amounts of 5-Methyl-2-hexanone using the same procedure as for the samples.

• Analyze the standards under the same HPLC conditions.

• Construct a calibration curve by plotting the peak area of the derivative against the concentration of the analyte.

4. Data Analysis

• Identify the peak corresponding to the 5-Methyl-2-hexanone derivative in the sample chromatograms based on its retention time.

• Quantify the concentration of 5-Methyl-2-hexanone in the samples using the calibration curve.

Visualizations

GC-FID Analysis Workflow

HPLC Analysis Workflow

References

• 1. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of liquid chromatography/flame ionization detection response factors for alcohols, ketones, and sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Separation of 5-Methyl-2-hexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Separation of 2-Hexanone, 5-methyl-, oxime on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: Analysis of 5-Methyl-2-hexanone using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the identification and quantification of 5-Methyl-2-hexanone using Gas Chromatography-Mass Spectrometry (GC-MS). 5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a volatile organic compound used as a solvent and in various industrial applications. Monitoring its presence and concentration is crucial for quality control, environmental analysis, and safety assessment. This document outlines the necessary instrumentation, reagents, sample preparation, and analytical conditions for the robust and reliable analysis of 5-Methyl-2-hexanone.

Introduction

5-Methyl-2-hexanone is a colorless liquid with a characteristic odor. It is utilized in the manufacturing of coatings, as a solvent for resins, and as an intermediate in chemical synthesis. Due to its volatility, there is a need for sensitive and specific analytical methods to determine its presence in various matrices, including environmental samples, industrial hygiene assessments, and in the quality control of manufactured goods. Gas chromatography coupled with mass spectrometry (GC-MS) offers high separation efficiency and definitive identification, making it the ideal technique for this purpose. This protocol details a comprehensive GC-MS method suitable for the analysis of 5-Methyl-2-hexanone.

Experimental Protocol

Instrumentation and Reagents

• Gas Chromatograph-Mass Spectrometer (GC-MS): An Agilent 7890B GC system coupled to a 5977B single quadrupole MS detector, or equivalent.

• GC Column: A non-polar column such as an Agilent J&W DB-624 (30 m x 0.53 mm, 3.00 µm) or a polar column like an Agilent HP-INNOWax (60 m x 0.25 mm, 0.25 µm film thickness) can be used depending on the matrix and desired separation.

• Autosampler: Gerstel MPS or equivalent.

• Syringes: Appropriate for the autosampler and injection volume.

• Vials: 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/Silicone septa.

• Reagents:

  • 5-Methyl-2-hexanone standard (≥98% purity)

  • Methanol (B129727) (HPLC grade)

  • Dichloromethane (GC grade)

  • Helium (99.999% purity)

  • Nitrogen (high purity)

Standard Preparation

Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 5-Methyl-2-hexanone standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol.

Working Standards (1-100 µg/mL): Prepare a series of working standards by serial dilution of the stock solution with methanol or dichloromethane, depending on the sample matrix and extraction solvent.

Sample Preparation (Headspace Analysis)

For volatile analysis in solid or liquid matrices, headspace sampling is a common and effective technique.

• Accurately weigh or pipette a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.

• For solid samples, add a small amount of deionized water (e.g., 1 mL) to facilitate the release of volatiles.

• Seal the vial immediately with a magnetic screw cap.

• Place the vial in the autosampler tray for automated headspace extraction and injection.

GC-MS Parameters

The following tables summarize the recommended GC-MS parameters. These may be optimized based on the specific instrument and application.

Table 1: Gas Chromatography Parameters

Parameter	Value
Column	Agilent J&W DB-624 (30 m x 0.53 mm, 3.00 µm)
Inlet Temperature	250 °C
Injection Mode	Split (Split Ratio 10:1) or Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	Constant pressure at 30 cm/sec (at 40 °C)
Oven Program	Start at 40 °C for 5 min, then ramp at 10 °C/min to 260 °C, hold for 3 min

Table 2: Headspace Autosampler Parameters

Parameter	Value
Incubation Temperature	80 °C
Incubation Time	10 min
Syringe Temperature	90 °C
Injection Volume	1 mL

Table 3: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Scan Range	m/z 35-300
Solvent Delay	3 min

Data Presentation

Table 4: Quantitative Data for 5-Methyl-2-hexanone

Parameter	Value	Reference
CAS Number	110-12-3	[1]
Molecular Formula	C7H14O	[1]
Molecular Weight	114.19 g/mol	[1]
Retention Time (DB-624)	Approximately 11.85 min
Characteristic Mass Fragments (m/z)	43, 58, 71, 99, 114

Note: The retention time is an approximation and can vary depending on the specific instrument conditions and column aging.

Workflow Diagram

Caption: Workflow for the GC-MS analysis of 5-Methyl-2-hexanone.

Conclusion

This application note provides a robust and reliable GC-MS method for the analysis of 5-Methyl-2-hexanone. The use of headspace sampling allows for the sensitive detection of this volatile compound in a variety of sample matrices. The provided GC-MS parameters can serve as a starting point for method development and can be optimized to meet specific analytical requirements. This protocol is intended to assist researchers, scientists, and drug development professionals in achieving accurate and reproducible results for the determination of 5-Methyl-2-hexanone.

References

• 1. 2-Hexanone, 5-methyl- [webbook.nist.gov]

Application Notes and Protocols for the Use of 5-Methyl-2-hexanone as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), as a solvent in organic synthesis. This document includes its physical and chemical properties, a detailed protocol for a specific industrial application, and a discussion of its potential in other organic reactions.

Properties of 5-Methyl-2-hexanone as a Reaction Solvent

5-Methyl-2-hexanone is a colorless, stable liquid with a pleasant, fruity odor.[1][2] Its physical and chemical properties make it a versatile solvent for a range of organic reactions. It is particularly noted for its high solvent activity, slow evaporation rate, low density, and high boiling point, which makes it suitable for reactions requiring elevated temperatures.[1][2][3] It is miscible with most organic solvents and has limited solubility in water.[2][4]

Table 1: Physical and Chemical Properties of 5-Methyl-2-hexanone

Property	Value	Reference(s)
CAS Number	110-12-3	[1]
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
Boiling Point	144-145 °C	[2]
Melting Point	-74 °C	[2]
Density	0.814 g/mL at 25 °C	[2]
Solubility in Water	5.4 g/L at 25 °C	[2]
Flash Point	40 °C (closed cup)	[2]

Application in Reductive Amination: Synthesis of N,N'-bis(1,4-dimethylpentyl)-p-phenylenediamine

A significant application of 5-methyl-2-hexanone is in the synthesis of the antioxidant N,N'-bis(1,4-dimethylpentyl)-p-phenylenediamine, where it serves as both a reactant and the reaction solvent. This process involves the reductive amination of p-nitroaniline.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 5-Methyl-2-hexanone, 99% | Fisher Scientific [fishersci.ca]
• 3. nbinno.com [nbinno.com]
• 4. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]

Application of 5-Methyl-2-hexanone in the Synthesis of N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine is a chemical intermediate and antioxidant primarily used in the rubber and polymer industries. Its synthesis prominently features the reductive amination of p-phenylenediamine (B122844) or its derivatives with 5-methyl-2-hexanone. This application note provides detailed protocols and data for the synthesis of N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine, highlighting the critical role of 5-methyl-2-hexanone. The methodologies described are intended for laboratory and industrial research and development.

Reaction Principle

The core of the synthesis is a reductive amination reaction. In this process, p-phenylenediamine reacts with two equivalents of 5-methyl-2-hexanone to form a di-imine intermediate (a Schiff base). This intermediate is subsequently hydrogenated in the presence of a catalyst to yield the final product, N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine. Alternatively, p-nitroaniline can be used as a starting material, where the nitro group is reduced to an amine concurrently with the reductive amination of the ketone.[1][2]

Visualization of the Synthesis Pathway

The following diagram illustrates the general reaction scheme for the synthesis of N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine from p-phenylenediamine and 5-methyl-2-hexanone.

Caption: General reaction scheme for the synthesis.

Experimental Protocols

Two primary protocols are presented: a laboratory-scale batch synthesis and a continuous industrial synthesis.

Protocol 1: Laboratory-Scale Batch Reductive Amination

This protocol is adapted from general procedures for reductive amination and is suitable for laboratory synthesis.

Materials:

• p-Phenylenediamine

• 5-Methyl-2-hexanone

• Platinum on carbon (Pt/C) catalyst (e.g., 5 wt%)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• High-pressure autoclave or hydrogenation reactor

Procedure:

• Reactor Setup: In a high-pressure autoclave, add p-phenylenediamine and the Pt/C catalyst. The reactor should be equipped with a magnetic stirrer, a gas inlet, a pressure gauge, and a temperature controller.

• Solvent and Reagent Addition: Add ethanol as the solvent, followed by 5-methyl-2-hexanone. The molar ratio of p-phenylenediamine to 5-methyl-2-hexanone should be approximately 1:2.2 to ensure complete dialkylation.

• Inerting: Seal the reactor and purge several times with an inert gas (nitrogen or argon) to remove any oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1-3 MPa).

• Reaction: Heat the mixture to the reaction temperature (e.g., 120-160 °C) with vigorous stirring. Maintain the temperature and pressure for the duration of the reaction (typically several hours), monitoring hydrogen uptake to gauge reaction progress.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas.

• Catalyst Removal: Open the reactor and filter the reaction mixture to remove the catalyst. The catalyst can be washed with a small amount of solvent to recover any adsorbed product.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to obtain the final N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine.

Protocol 2: Continuous Industrial Synthesis

This protocol is based on a patented method for continuous production.[1]

Materials and Equipment:

• p-Phenylenediamine or p-nitroaniline

• 5-Methyl-2-hexanone

• Solid catalyst (e.g., copper-based)

• Hydrogen gas

• Material mixer, preheater, narrow and long reactor, cooler, gas-liquid separator, and reduced pressure distillation unit.

Procedure:

• Reactant Mixing: Mix p-phenylenediamine (or p-nitroaniline) and 5-methyl-2-hexanone in a specified molar ratio (amine to ketone ratio of 1:2 to 1:10).[1]

• Preheating: Continuously convey the mixture to a preheater maintained at 110-150 °C.[1]

• Catalytic Reaction: The preheated material is then fed into a narrow and long reactor containing a solid catalyst, with the reactor temperature maintained at 150-200 °C.[1]

• Hydrogen Introduction: Concurrently, introduce hydrogen gas into the reactor at a pressure of 0.5-2.5 MPa.[1]

• Product Collection: After the reaction, the product mixture is passed through a cooler and collected in a gas-liquid separator.[1]

• Purification: The reaction solution is then subjected to reduced pressure distillation to obtain pure N,N′-bis(1,4-dimethylpentyl)-p-phenylenediamine.[1]

Experimental Workflow Visualization

The following diagram outlines the workflow for the continuous industrial synthesis protocol.

References

• 1. researchgate.net [researchgate.net]
• 2. N,N-Diethyl-P-phenylenediamine | 93-05-0 | Benchchem [benchchem.com]

5-Methyl-2-hexanone: A Versatile Standard in Analytical Chemistry

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is a colorless liquid with a characteristic fruity odor.[1] Its well-defined physical and chemical properties, including a boiling point of 144-145°C and a molar mass of 114.19 g/mol , make it a suitable candidate for use as a standard in various analytical chemistry applications.[2][3] This document provides detailed application notes and protocols for the use of 5-methyl-2-hexanone as a standard in gas chromatography (GC) and high-performance liquid chromatography (HPLC), catering to researchers, scientists, and professionals in drug development.

Physicochemical Properties of 5-Methyl-2-hexanone

A comprehensive understanding of the physicochemical properties of 5-methyl-2-hexanone is crucial for its effective use as an analytical standard.

Property	Value	Reference
CAS Number	110-12-3	[3]
Molecular Formula	C7H14O	[3]
Molecular Weight	114.19 g/mol	[2]
Boiling Point	144-145 °C	[2]
Density	0.814 g/mL at 25 °C	[4]
Solubility in Water	5.4 g/L at 25 °C	[4]
Vapor Pressure	4.5 mmHg at 20 °C	[4]

Application Note I: Analysis of Residual Solvents by GC-FID

Scope and Application

This method outlines the determination of 5-methyl-2-hexanone in workplace air samples using gas chromatography with a flame ionization detector (GC-FID). This application is relevant for industrial hygiene monitoring to assess worker exposure to this solvent, which is commonly used in industrial coatings and thinners.[5] The principles of this method are adapted from established methodologies for residual solvent analysis, such as those outlined in USP <467>.

Experimental Protocol

Principle

A known volume of air is drawn through a sorbent tube to trap volatile organic compounds, including 5-methyl-2-hexanone. The trapped analytes are then desorbed using a suitable solvent, and the resulting solution is injected into a GC-FID for separation and quantification.

Reagents and Standards

• 5-Methyl-2-hexanone (≥99% purity)

• Carbon disulfide (CS₂), analytical grade

• Internal Standard (IS): Toluene (B28343) (≥99% purity)

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 5-methyl-2-hexanone and dissolve in 100 mL of CS₂.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of toluene and dissolve in 100 mL of CS₂.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution with CS₂ to cover the expected concentration range of the samples. Add a constant amount of the internal standard stock solution to each calibration standard.

Sample Collection and Preparation

• Collect workplace air samples using activated charcoal sorbent tubes at a calibrated flow rate.

• After sampling, cap the tubes securely and store them at low temperature until analysis.

• For analysis, break the ends of the sorbent tube and transfer the contents to a 2-mL autosampler vial.

• Add 1.0 mL of CS₂ to the vial, cap it, and agitate for 30 minutes to desorb the analytes.

• Add a fixed amount of the internal standard to the vial.

GC-FID Conditions

• Column: DB-624 (or equivalent), 30 m x 0.32 mm ID, 1.8 µm film thickness

• Carrier Gas: Helium at a constant flow rate of 2.0 mL/min

• Injector Temperature: 200°C

• Detector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 40°C, hold for 5 minutes, then ramp at 10°C/min to 180°C, and hold for 5 minutes.

• Injection Volume: 1 µL

• Split Ratio: 10:1

Calibration and Quantification

A calibration curve is generated by plotting the ratio of the peak area of 5-methyl-2-hexanone to the peak area of the internal standard against the concentration of 5-methyl-2-hexanone. The concentration of 5-methyl-2-hexanone in the samples is then determined from this calibration curve.

Method Validation Data

The following table summarizes representative performance data for this analytical method.

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 500 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Workflow Diagram

References

• 1. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 2. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-甲基-2-己酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]

Application Notes and Protocols for Enhanced Detection of 5-Methyl-2-hexanone via Derivatization

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hexanone is a volatile organic compound of interest in various fields, including environmental monitoring, food science, and clinical diagnostics. Its detection at trace levels often requires derivatization to enhance its chromatographic properties and detector response. This document provides detailed application notes and protocols for three common derivatization techniques for 5-Methyl-2-hexanone: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (B1194010) (PFBHA) derivatization for Gas Chromatography-Mass Spectrometry (GC-MS), 2,4-Dinitrophenylhydrazine (DNPH) derivatization for High-Performance Liquid Chromatography (HPLC), and silylation for GC-MS.

These methods aim to improve sensitivity, selectivity, and chromatographic peak shape, thereby lowering the limits of detection (LOD) and quantification (LOQ).

Quantitative Data Summary

The following table summarizes expected quantitative performance metrics for the derivatization of ketones, including compounds structurally similar to 5-Methyl-2-hexanone. This data is compiled from various studies and provides a general expectation of the enhancement in detection.[1][2][3][4][5]

Derivatization Reagent	Analytical Technique	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Reference
PFBHA	GC-MS	Various Aldehydes & Ketones	0.13 µg/m³	-	>85%	[2]
GC-MS (NCI)	Aldehydes & Ketones	N.D. - 39 µg/g	-	-	[6][7]
GC-MS	Multi-oxygenated VOCs	6-100 pptV	-	-	[5]
DNPH	HPLC-UV/MS	Aldehydes & Ketones	1 ppb (LC-MS)	9 ppb (LC-MS)	-	[1]
HPLC-UV	Muscone (a ketone)	0.005 µg/mL	0.04 µg/mL	98.37% - 100.32%
UHPLC-UV	Six Carbonyls	0.1 ng	-	-	[3]
Silylation (MSTFA)	GC-MS	Steroids (contain ketone groups)	-	-	52.70% - 162.78%	[8]

Note: N.D. = Not Detected. The values presented are indicative and may vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

PFBHA Derivatization for GC-MS Analysis

This method is highly sensitive, particularly with an electron capture detector (ECD) or negative chemical ionization (NCI) mass spectrometry, due to the introduction of five fluorine atoms.[6][7][9]

Materials:

• 5-Methyl-2-hexanone standard

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Hexane (B92381) or Dichloromethane (DCM), HPLC grade

• Deionized water

• Sodium sulfate (B86663), anhydrous

• Reaction vials with PTFE-lined caps

• Vortex mixer

• Heating block or water bath

• Gas Chromatograph with Mass Spectrometer (GC-MS)

Protocol:

• Standard/Sample Preparation: Prepare a stock solution of 5-Methyl-2-hexanone in a suitable solvent like methanol. For aqueous samples, ensure the pH is adjusted to a neutral or slightly acidic range.

• Derivatization Reagent Preparation: Prepare a PFBHA solution (e.g., 15 mg/mL) in deionized water.[10]

• Reaction:

  • To 1 mL of the aqueous sample or standard solution in a reaction vial, add 1 mL of the PFBHA solution.

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60°C for 60-90 minutes to ensure complete derivatization.[6]

• Extraction:

  • Cool the reaction mixture to room temperature.

  • Add 1-2 mL of hexane or DCM to the vial.

  • Vortex vigorously for 2 minutes to extract the PFBHA-oxime derivative.

  • Allow the layers to separate.

• Drying and Concentration:

  • Carefully transfer the organic (upper) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • The extract can be concentrated under a gentle stream of nitrogen if necessary to achieve lower detection limits.

• GC-MS Analysis:

  • Inject 1 µL of the final extract into the GC-MS system.

  • GC Conditions (suggested):

    • Column: SLB™-5ms (30 m x 0.25 mm I.D. x 0.25 µm df) or equivalent.[9]

    • Inlet Temperature: 250°C

    • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions (suggested):

    • Ionization Mode: Electron Impact (EI) or Negative Chemical Ionization (NCI) for higher sensitivity.

    • Scan Range: m/z 50-500.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

Expected Outcome: The derivatization of 5-Methyl-2-hexanone with PFBHA will form a stable oxime derivative with a significantly higher molecular weight and improved chromatographic properties. The presence of the pentafluorobenzyl group will lead to a significant enhancement in sensitivity, especially in NCI mode.

DNPH Derivatization for HPLC Analysis

This is a widely used and robust method for the analysis of aldehydes and ketones, particularly in environmental samples.[11][12] The resulting dinitrophenylhydrazone derivatives are brightly colored and can be easily detected by UV-Vis detectors.

Materials:

• 5-Methyl-2-hexanone standard

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (B52724), HPLC grade

• Hydrochloric acid or Sulfuric acid

• Deionized water

• Solid Phase Extraction (SPE) cartridges (C18)

• Reaction vials with PTFE-lined caps

• HPLC system with a UV-Vis detector

Protocol:

• Standard/Sample Preparation: Prepare a stock solution of 5-Methyl-2-hexanone in acetonitrile.

• Derivatization Reagent Preparation: Prepare a saturated solution of DNPH in acetonitrile containing a small amount of acid (e.g., 1% v/v hydrochloric acid). The solution should be protected from light.

• Reaction:

  • For a 1 mL aqueous sample or standard, add an excess of the DNPH reagent solution (e.g., 1 mL).

  • For non-aqueous samples, dissolve in acetonitrile before adding the DNPH reagent.

  • Cap the vial and allow the reaction to proceed at room temperature for at least 1 hour, or at a slightly elevated temperature (e.g., 40°C) for 30 minutes to ensure complete reaction.

• Sample Cleanup and Concentration (using SPE):

  • Condition a C18 SPE cartridge with acetonitrile followed by deionized water.

  • Load the reaction mixture onto the SPE cartridge. The DNPH derivative of 5-Methyl-2-hexanone will be retained.

  • Wash the cartridge with a small volume of water to remove excess DNPH reagent and other polar impurities.

  • Elute the derivative with 1-2 mL of acetonitrile into a clean collection vial.

• HPLC Analysis:

  • Inject an aliquot (e.g., 10-20 µL) of the eluate into the HPLC system.

  • HPLC Conditions (suggested):

    • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water is typically used. For example, start with 50:50 acetonitrile:water and ramp to 90:10 acetonitrile:water over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV-Vis detector at 360 nm.

Expected Outcome: 5-Methyl-2-hexanone will react with DNPH to form a stable, yellow-orange 2,4-dinitrophenylhydrazone derivative. This derivative exhibits strong absorbance in the UV-Vis region, leading to low detection limits with a standard UV detector.

Silylation for GC-MS Analysis

Silylation is a common derivatization technique for compounds containing active hydrogens, such as enolizable ketones. A two-step process involving methoximation followed by silylation is often employed to prevent the formation of multiple derivatives from tautomers.[8][13]

Materials:

• 5-Methyl-2-hexanone standard

• Methoxyamine hydrochloride (MeOx)

• Pyridine (B92270), anhydrous

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Gas Chromatograph with Mass Spectrometer (GC-MS)

Protocol:

• Sample Preparation and Drying: The sample containing 5-Methyl-2-hexanone must be completely dry, as moisture will react with the silylating reagent. Lyophilization or evaporation under a stream of nitrogen are common drying methods.

• Methoximation:

  • To the dried sample in a reaction vial, add a solution of methoxyamine hydrochloride in pyridine (e.g., 20 mg/mL).

  • Cap the vial tightly and heat at 60-80°C for 30-60 minutes to convert the ketone to its methoxime derivative.[13]

• Silylation:

  • Cool the vial to room temperature.

  • Add an excess of MSTFA to the reaction mixture.

  • Cap the vial and heat at 60-80°C for another 30-60 minutes.[13]

• GC-MS Analysis:

  • Cool the vial to room temperature. The reaction mixture can often be injected directly into the GC-MS.

  • Inject 1 µL of the derivatized sample.

  • GC Conditions (suggested):

    • Column: A non-polar or mid-polar capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D. x 0.25 µm df).

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 70°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions (suggested):

    • Ionization Mode: Electron Impact (EI).

    • Scan Range: m/z 50-500.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

Expected Outcome: The two-step derivatization will first form a stable methoxime, preventing tautomerization. The subsequent silylation of any other active hydrogens in the molecule (if present) increases volatility and thermal stability, resulting in improved peak shape and sensitivity in GC-MS analysis.

Visualizations

Caption: Experimental workflow for the derivatization of 5-Methyl-2-hexanone.

Caption: Rationale for enhanced detection through derivatization.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Analysis of 21 carbonyl compounds in e-liquids and e-aerosols by gas chromatography-mass spectrometry after PFBHA derivatization | CORESTA [coresta.org]
• 5. amt.copernicus.org [amt.copernicus.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. uu.diva-portal.org [uu.diva-portal.org]
• 9. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 10. hou.usra.edu [hou.usra.edu]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. m.youtube.com [m.youtube.com]

Chiral Separation of 5-Methyl-2-hexanone Enantiomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chiral separation of 5-Methyl-2-hexanone enantiomers. The methodologies outlined below are based on established principles of chiral chromatography and are intended to serve as a comprehensive guide for achieving successful enantioseparation using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Introduction

5-Methyl-2-hexanone is a chiral ketone with a stereocenter at the C5 position. The effective separation and quantification of its enantiomers, (R)-5-Methyl-2-hexanone and (S)-5-Methyl-2-hexanone, are crucial in various fields, including flavor and fragrance analysis, pheromone synthesis, and asymmetric synthesis, where the biological activity and sensory properties can be enantiomer-dependent. This document details protocols for the analytical scale separation of these enantiomers.

Data Summary

The following table summarizes typical experimental conditions and expected results for the chiral separation of 5-Methyl-2-hexanone enantiomers by Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Please note that these values are illustrative and may require optimization for specific instrumentation and applications.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Chiral Stationary Phase (CSP)	Cyclodextrin-based (e.g., Rt-βDEXsm)	Polysaccharide-based (e.g., CHIRALPAK® AD-H)
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	250 mm x 4.6 mm ID, 5 µm particle size
Mobile Phase/Carrier Gas	Helium	n-Hexane / 2-Propanol (90:10, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature Program/Oven Temp.	60°C (isothermal)	25°C
Detector	Flame Ionization Detector (FID)	UV Detector (210 nm)
Injection Volume	1 µL (split ratio 50:1)	10 µL
Expected Retention Time (Enantiomer 1)	~12.5 min	~8.2 min
Expected Retention Time (Enantiomer 2)	~13.1 min	~9.5 min
Resolution (Rs)	> 1.5	> 1.8

Experimental Workflow

The general workflow for developing a chiral separation method for 5-Methyl-2-hexanone enantiomers is depicted in the following diagram.

Chiral Separation Method Development Workflow.

Experimental Protocols

Protocol 1: Chiral Gas Chromatography (GC) Method

This protocol describes the enantioselective analysis of 5-Methyl-2-hexanone using a cyclodextrin-based chiral stationary phase.

1. Materials and Reagents

• Racemic 5-Methyl-2-hexanone (analytical standard)

• Helium (carrier gas, 99.999% purity)

• Hexane (B92381) (solvent for sample preparation, HPLC grade)

• Chiral GC column: e.g., Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent cyclodextrin-based CSP.

2. Instrumentation

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler or manual injector

• Data acquisition and processing software

3. Sample Preparation

• Prepare a stock solution of racemic 5-Methyl-2-hexanone in hexane at a concentration of 1 mg/mL.

• Prepare a working standard by diluting the stock solution to 100 µg/mL with hexane.

4. GC Conditions

• Injector Temperature: 250°C

• Detector Temperature: 250°C

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 60°C

  • Hold time: 15 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

5. Analysis

• Inject the prepared standard solution into the GC system.

• Record the chromatogram and identify the two peaks corresponding to the enantiomers of 5-Methyl-2-hexanone.

• Calculate the resolution (Rs) between the two enantiomeric peaks. A resolution of >1.5 is generally considered baseline separation.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines the separation of 5-Methyl-2-hexanone enantiomers using a polysaccharide-based chiral stationary phase in normal phase mode.

1. Materials and Reagents

• Racemic 5-Methyl-2-hexanone (analytical standard)

• n-Hexane (HPLC grade)

• 2-Propanol (IPA, HPLC grade)

• Chiral HPLC column: e.g., CHIRALPAK® AD-H (250 mm x 4.6 mm ID, 5 µm particle size) or equivalent polysaccharide-based CSP.[1]

2. Instrumentation

• HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Data acquisition and processing software.

3. Sample Preparation

• Prepare a stock solution of racemic 5-Methyl-2-hexanone in the mobile phase (n-Hexane/IPA 90:10) at a concentration of 1 mg/mL.

• Prepare a working standard by diluting the stock solution to 100 µg/mL with the mobile phase.

4. HPLC Conditions

• Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

5. Analysis

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solution.

• Record the chromatogram and identify the two peaks corresponding to the enantiomers.

• Calculate the resolution (Rs) between the enantiomeric peaks.

Logical Relationships in Chiral Method Development

The following diagram illustrates the key decision-making points and logical flow in developing a robust chiral separation method.

Decision Tree for Chiral Method Development.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 5-Methyl-2-hexanone Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 5-Methyl-2-hexanone. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-Methyl-2-hexanone?

A1: The two most prevalent methods for synthesizing 5-Methyl-2-hexanone are the aldol (B89426) condensation of isobutyraldehyde (B47883) with acetone (B3395972) and the acetoacetic ester synthesis.[1]

Q2: What are the typical impurities I might encounter in the aldol condensation route?

A2: Common impurities include unreacted starting materials (isobutyraldehyde and acetone), the aldol addition product (4-hydroxy-5-methyl-2-hexanone), and potentially self-condensation products of acetone, such as mesityl oxide and diacetone alcohol.[2]

Q3: What are the likely impurities in the acetoacetic ester synthesis of 5-Methyl-2-hexanone?

A3: In the acetoacetic ester synthesis, you may find unreacted starting materials like ethyl acetoacetate (B1235776) and isobutyl bromide. Another possible impurity is the mono-alkylated intermediate if the reaction does not go to completion.

Q4: How can I detect the presence of these impurities?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for separating and identifying volatile impurities.[2] High-Performance Liquid Chromatography (HPLC) can also be used for analysis.[3] Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool for identifying and quantifying impurities.

Troubleshooting Guides

Aldol Condensation Route

Problem: My final product is contaminated with a significant amount of a higher boiling point impurity.

Possible Cause: This is likely the aldol addition product, 4-hydroxy-5-methyl-2-hexanone, which forms if the dehydration step of the condensation is incomplete.

Solution:

• Analysis: Confirm the presence of the aldol addition product using GC-MS or NMR spectroscopy. The mass spectrum of the impurity will show a molecular ion peak corresponding to C₇H₁₄O₂. In the ¹H NMR spectrum, the presence of a hydroxyl proton and a proton on the carbon bearing the hydroxyl group will be indicative of this impurity.

• Purification: Fractional distillation is an effective method to separate 5-Methyl-2-hexanone from the higher-boiling aldol addition product. Due to the difference in boiling points, a careful distillation should yield pure 5-Methyl-2-hexanone.

Experimental Protocol: Fractional Distillation

• Apparatus: A fractional distillation apparatus with a Vigreux column or a packed column (e.g., with Raschig rings or metal sponges) to increase the number of theoretical plates.

• Procedure:

  • Place the crude 5-Methyl-2-hexanone in a round-bottom flask, adding boiling chips or a magnetic stir bar.

  • Assemble the fractional distillation apparatus, ensuring the thermometer bulb is positioned correctly at the vapor outlet to accurately measure the temperature of the distillate.

  • Gradually heat the flask. Collect the fraction that distills at the boiling point of 5-Methyl-2-hexanone (approximately 145 °C).

  • Monitor the temperature closely. A significant drop in temperature after the main fraction has been collected may indicate the presence of higher boiling point impurities remaining in the distillation pot.

Problem: My reaction yield is low, and I have a significant amount of unreacted starting materials.

Possible Cause: Incomplete reaction due to issues with the catalyst, reaction time, or temperature.

Solution:

• Optimize Reaction Conditions:

  • Catalyst: Ensure the base catalyst (e.g., sodium hydroxide) is fresh and active.

  • Temperature: The reaction may require heating to drive it to completion. Monitor the reaction temperature to ensure it is optimal for the condensation and dehydration steps.

  • Reaction Time: The reaction may need to be run for a longer period. Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC to determine the optimal reaction time.

• Purification: Unreacted acetone and isobutyraldehyde are more volatile than 5-Methyl-2-hexanone and can be removed by simple distillation before purifying the final product by fractional distillation.

Acetoacetic Ester Synthesis Route

Problem: My final product is contaminated with a species that has a similar polarity.

Possible Cause: This could be the mono-alkylated intermediate, ethyl 2-acetyl-4-methylpentanoate, resulting from incomplete alkylation.

Solution:

• Analysis: Use GC-MS to identify the impurity. The mass spectrum will correspond to the molecular weight of the mono-alkylated ester.

• Drive the Reaction to Completion:

  • Base: Use a sufficiently strong base (e.g., sodium ethoxide) to ensure complete deprotonation of the ethyl acetoacetate.

  • Stoichiometry: Use a slight excess of the alkylating agent (isobutyl bromide) to ensure all the enolate reacts.

• Purification: If the impurity is present, column chromatography can be used for purification.

Experimental Protocol: Column Chromatography

• Stationary Phase: Silica (B1680970) gel.

• Mobile Phase: A non-polar eluent system, such as a mixture of hexane (B92381) and ethyl acetate. Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity to elute the more polar impurities after the desired product has been collected.

• Procedure:

  • Pack a chromatography column with silica gel slurry.

  • Load the crude product onto the top of the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Analyze the fractions by TLC or GC to identify those containing the pure 5-Methyl-2-hexanone.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Quantitative Data

While specific quantitative data for impurity profiles can vary significantly based on reaction conditions, the following table provides a general overview of potential impurity levels that might be observed in a crude product mixture before purification.

Synthesis Route	Impurity	Typical Crude Percentage (Illustrative)
Aldol Condensation	Unreacted Isobutyraldehyde	5-15%
Unreacted Acetone	10-20% (often used in excess)
4-hydroxy-5-methyl-2-hexanone	5-25%
Acetoacetic Ester Synthesis	Unreacted Ethyl Acetoacetate	5-10%
Mono-alkylated Intermediate	5-15%

Visual Guides

Caption: Troubleshooting workflow for the synthesis and purification of 5-Methyl-2-hexanone.

References

• 1. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Separation of 5-Methyl-2-hexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Synthesis of 5-Methyl-2-hexanone

Welcome to the technical support center for the synthesis of 5-Methyl-2-hexanone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and side reactions encountered during the synthesis, particularly via the acetoacetic ester route.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Methyl-2-hexanone?

A1: The most common and versatile laboratory method for the synthesis of 5-Methyl-2-hexanone is the acetoacetic ester synthesis. This method involves the alkylation of ethyl acetoacetate (B1235776) with an appropriate alkyl halide, followed by hydrolysis and decarboxylation to yield the target ketone.

Q2: What are the primary side reactions to be aware of during the acetoacetic ester synthesis of 5-Methyl-2-hexanone?

A2: The primary side reactions include:

• Dialkylation: The product of the initial alkylation can be deprotonated and react with a second molecule of the alkyl halide.

• O-alkylation: The enolate intermediate can be alkylated at the oxygen atom instead of the desired α-carbon.

• Elimination (E2) of the Alkyl Halide: The base used (e.g., sodium ethoxide) can promote the elimination of HBr from the isobutyl bromide, forming isobutylene (B52900).

• Hydrolysis of the Ester: Premature hydrolysis of the ethyl acetoacetate or the alkylated intermediate by the base.

• Self-Condensation (Aldol): Although the acetoacetic ester synthesis is designed to minimize this, self-condensation of the starting ketone or the product can occur in the presence of a base.

Troubleshooting Guide

Issue 1: Low Yield of 5-Methyl-2-hexanone and Presence of a Higher Molecular Weight Impurity.

Q: My reaction yields are low, and I've identified a significant byproduct with a higher molecular weight than the desired product. What is the likely cause and how can I prevent it?

A: This issue is most likely due to a dialkylation side reaction . The initially formed mono-alkylated acetoacetic ester still possesses an acidic α-hydrogen, which can be deprotonated by the base and react with a second molecule of isobutyl bromide. This leads to the formation of a dialkylated intermediate, which upon hydrolysis and decarboxylation, yields 2,7-dimethyl-4-octanone.

Troubleshooting Steps:

• Control Stoichiometry: Use a precise 1:1 molar ratio of the sodium ethoxide base to ethyl acetoacetate. This ensures that the concentration of the base is minimized after the initial deprotonation, reducing the chance of deprotonating the mono-alkylated product.

• Order of Addition: Add the isobutyl bromide to the pre-formed enolate of ethyl acetoacetate. Do not mix the ethyl acetoacetate and isobutyl bromide before adding the base.

• Slow Addition of Alkyl Halide: Add the isobutyl bromide slowly and at a controlled temperature. This keeps the concentration of the alkyl halide low at any given time, favoring the reaction with the more abundant acetoacetic ester enolate over the mono-alkylated product enolate.

• Use a Weaker Base for the Second Alkylation (if desired): If a dialkylated product is intentionally synthesized, a stronger base like potassium tert-butoxide is often used for the second alkylation step, as the monoalkylated ester is less acidic.[1]

Issue 2: Presence of an Isomeric Impurity and Difficulty in Purification.

Q: I am observing an impurity with the same mass as my product, which is difficult to separate by standard chromatography. What could this be?

A: This is likely due to O-alkylation instead of the desired C-alkylation. The enolate intermediate is an ambident nucleophile, meaning it can react at either the α-carbon or the oxygen atom. O-alkylation results in the formation of an enol ether, which after workup, may lead to impurities that are isomeric with the final product.

Troubleshooting Steps:

• Solvent Choice: The choice of solvent plays a crucial role. Protic solvents, by solvating the oxygen atom of the enolate through hydrogen bonding, hinder O-alkylation and therefore favor C-alkylation.[2] Ethanol (B145695) is a common choice for this reason. In contrast, polar aprotic solvents can lead to more O-alkylation.[2]

• Counter-ion: The counter-ion of the enolate influences the reaction. Smaller cations like Li⁺ are more strongly associated with the oxygen atom, favoring C-alkylation. Larger cations like K⁺ can lead to a higher proportion of O-alkylation.[2]

• Alkyl Halide: "Softer" electrophiles, such as alkyl iodides, tend to favor C-alkylation.[2]

Issue 3: Significant Loss of Isobutyl Bromide and Low Conversion.

Q: My reaction is not going to completion, and I suspect I am losing my alkyl halide. What is the likely cause?

A: A significant side reaction is the E2 elimination of isobutyl bromide to form isobutylene gas. Sodium ethoxide is a strong, hindered base, which can readily abstract a proton from the β-carbon of the isobutyl bromide. This reaction is competitive with the desired SN2 alkylation.

Troubleshooting Steps:

• Temperature Control: The ratio of elimination to substitution is highly dependent on temperature. Lower temperatures favor the SN2 reaction (alkylation), while higher temperatures significantly increase the rate of the E2 reaction (elimination).[3] For the reaction between isobutyl bromide and sodium ethoxide, the SN2:E2 ratio is approximately 18:82 at 25°C, and this shifts even further towards elimination at higher temperatures.[3] Therefore, maintaining a low reaction temperature during and after the addition of isobutyl bromide is critical.

Temperature (°C)	SN2 Product (%)	E2 Product (%)
25	18	82
80	9	91
Table 1: Effect of Temperature on the Ratio of Substitution (SN2) to Elimination (E2) for the reaction of Isobutyl Bromide with Sodium Ethoxide in Ethanol.[3]

Issue 4: Formation of Acidic Byproducts and Emulsions during Workup.

Q: During the aqueous workup, I am experiencing emulsions and the presence of acidic byproducts. What is happening?

A: This is likely due to the hydrolysis of the ester functionalities, either in the starting material (ethyl acetoacetate) or the alkylated intermediate. The use of a strong base like sodium ethoxide in the presence of any water can lead to saponification, forming sodium salts of the carboxylic acids, which can act as surfactants and cause emulsions.

Troubleshooting Steps:

• Anhydrous Conditions: Ensure that all reagents and glassware are thoroughly dried. Use absolute ethanol to prepare the sodium ethoxide solution.

• Choice of Base: Use an alkoxide base that matches the ester (i.e., sodium ethoxide for ethyl acetoacetate). This prevents transesterification, which can lead to a mixture of products.[4] Using hydroxide (B78521) bases should be avoided as they readily hydrolyze the ester.[4]

• Workup Procedure: During workup, carefully neutralize the reaction mixture with dilute acid before extraction to convert any carboxylate salts back to their less soluble carboxylic acid form, which can then be removed.

Experimental Protocols

Optimized Protocol for the Synthesis of 5-Methyl-2-hexanone via Acetoacetic Ester Synthesis

This protocol is designed to minimize the common side reactions discussed above.

Materials:

• Ethyl acetoacetate

• Sodium metal

• Absolute ethanol

• Isobutyl bromide

• 5% Hydrochloric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, carefully add freshly cut sodium metal to absolute ethanol under an inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic; control the rate of addition to maintain a gentle reflux.

• Formation of the Enolate: After all the sodium has reacted, cool the solution to room temperature. Add ethyl acetoacetate dropwise to the sodium ethoxide solution with stirring.

• Alkylation: Cool the reaction mixture in an ice bath. Slowly add isobutyl bromide dropwise over a period of 1-2 hours, ensuring the temperature does not rise significantly.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature until the reaction is complete (monitor by TLC). Gentle heating may be required, but avoid high temperatures to minimize E2 elimination.

• Workup and Hydrolysis: Remove the ethanol by distillation. Add 5% hydrochloric acid to the residue and heat the mixture to reflux to effect hydrolysis and decarboxylation.

• Extraction and Purification: Cool the mixture and extract with diethyl ether. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Final Purification: Purify the crude 5-Methyl-2-hexanone by fractional distillation.

Visualizing Reaction Pathways

Caption: Main synthesis pathway and major side reactions.

Caption: Troubleshooting workflow for synthesis issues.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Optimizing 5-Methyl-2-hexanone Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-Methyl-2-hexanone. The information is presented in a question-and-answer format, addressing specific issues that may be encountered during various synthetic procedures.

General Troubleshooting

Question: My final product is impure after distillation. What are the common impurities and how can I remove them?

Answer: Common impurities in the synthesis of 5-Methyl-2-hexanone depend on the synthetic route but can include unreacted starting materials (e.g., 5-methyl-2-hexanol), side-products from competing reactions (e.g., aldol (B89426) self-condensation products), and residual solvents.[1] For purification, fractional distillation is often employed. Since 5-Methyl-2-hexanone forms a binary azeotrope with water, ensuring all apparatus is dry and using anhydrous reagents can minimize water content.[1] If impurities have boiling points close to the product (boiling point of 5-Methyl-2-hexanone is ~145 °C), a highly efficient fractional distillation column is necessary.[2] Alternatively, preparative HPLC can be used for high-purity isolation.[3]

Synthesis Method 1: Aldol Condensation of Acetone (B3395972) and Isobutyraldehyde (B47883)

This method involves the base- or acid-catalyzed reaction between acetone and isobutyraldehyde, followed by dehydration to yield an unsaturated ketone, which is then hydrogenated to 5-Methyl-2-hexanone.

Troubleshooting and FAQs

Question: Why is the yield of my aldol condensation low?

Answer: Low yields in aldol condensations can stem from several factors:

• Reversible Reaction: The initial aldol addition is often reversible.[4] To drive the reaction forward, the subsequent dehydration to the α,β-unsaturated ketone is crucial, as this step is typically irreversible. Applying heat can promote dehydration.[4]

• Catalyst Inactivity: The base catalyst (e.g., NaOH, KOH) can be deactivated by exposure to atmospheric CO2. Ensure you are using a fresh, properly stored catalyst.[1]

• Self-Condensation: Both acetone and isobutyraldehyde can undergo self-condensation. To minimize this, a large excess of acetone is often used to act as both a reagent and the solvent.[5] Alternatively, a directed aldol approach can be used where the enolate of acetone is pre-formed with a strong base like LDA before the addition of isobutyraldehyde.[6]

• Reaction Time: Some aldol condensations, particularly those using milder catalysts like L-proline, can be slow, requiring extended reaction times (e.g., 48 hours or more) to achieve a significant yield.[5][7]

Question: I am getting a mixture of products. How can I improve the selectivity?

Answer: To favor the desired crossed-aldol product, use a large excess of acetone. This increases the statistical probability of the isobutyraldehyde enolate reacting with acetone.[5] Additionally, isobutyraldehyde is sterically hindered, which disfavors its self-condensation.[5]

Experimental Protocol: L-proline Catalyzed Aldol Condensation

• Reaction Setup: In a 25-mL round-bottom flask equipped with a magnetic stir bar, combine isobutyraldehyde (1.0 mL, 0.79 g, 0.011 mol), acetone (14 mL, 11 g, 0.19 mol), and L-proline (0.23 g, 0.0020 mol).[5][8]

• Reaction: Stir the mixture at room temperature for at least 48 hours. The reaction can be monitored by TLC.[1][5]

• Workup: Dilute the reaction mixture with 50 mL of saturated aqueous NaCl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: The combined organic layers can be dried over anhydrous sodium sulfate (B86663) and the solvent removed under reduced pressure. The resulting crude product, primarily 5-methyl-3-hexen-2-one (B238795), can be purified by column chromatography.

• Hydrogenation: The purified unsaturated ketone is then hydrogenated using a catalyst such as Pd/Al2O3 to yield 5-Methyl-2-hexanone.[9]

Data Presentation

Parameter	Value	Reference
Isobutyraldehyde	0.011 mol	[5]
Acetone	0.19 mol	[5]
Catalyst	L-proline (0.0020 mol)	[5]
Temperature	Room Temperature	[5][7]
Reaction Time	≥ 48 hours	[5]
Reported Yield	Good	[7]

Workflow Diagram

Aldol Condensation and Hydrogenation Workflow.

Synthesis Method 2: Acetoacetic Ester Synthesis

This classic method involves the alkylation of ethyl acetoacetate (B1235776) with an isobutyl halide, followed by hydrolysis and decarboxylation.

Troubleshooting and FAQs

Question: My yield is low after the alkylation step. What could be the cause?

Answer: Low alkylation yields can result from:

• Inefficient Enolate Formation: The base used must be strong enough to completely deprotonate the ethyl acetoacetate. Sodium ethoxide in ethanol (B145695) is commonly used.[10][11] Ensure the base is not degraded and that the solvent is anhydrous.

• Side Reactions of the Alkyl Halide: Isobutyl bromide is a primary alkyl halide and is suitable for SN2 reactions. However, if the reaction temperature is too high, elimination (E2) can become a competing side reaction.

• Dialkylation: The mono-alkylated product still has an acidic proton and can be alkylated a second time. To favor mono-alkylation, use a stoichiometric amount of the alkyl halide and add it slowly to the pre-formed enolate.[12]

Question: The decarboxylation step is not proceeding to completion. How can I improve this?

Answer: Decarboxylation of the β-keto acid intermediate requires heating, typically in an acidic solution.[10][13] Ensure the temperature is sufficient (often around 100 °C or higher) and that the hydrolysis of the ester to the carboxylic acid is complete before attempting decarboxylation.

Experimental Protocol: Acetoacetic Ester Synthesis

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium (1 equivalent) in anhydrous ethanol to form sodium ethoxide.

• Alkylation: To the sodium ethoxide solution, add ethyl acetoacetate (1 equivalent) to form the enolate. Then, add isobutyl bromide (1 equivalent) dropwise and reflux the mixture until the reaction is complete (monitor by TLC).[14]

• Hydrolysis: Cool the reaction mixture and add aqueous NaOH solution. Heat the mixture under reflux to hydrolyze the ester.

• Decarboxylation: Acidify the cooled reaction mixture with dilute sulfuric acid. Heat the mixture to induce decarboxylation, which will be evident by the evolution of CO2 gas.

• Workup and Purification: After gas evolution ceases, cool the mixture and extract with diethyl ether. The organic layer is then washed, dried, and the solvent is evaporated. The crude 5-Methyl-2-hexanone is purified by fractional distillation.

Data Presentation

Parameter	Value/Reagent	Purpose	Reference
Starting Material	Ethyl acetoacetate	Provides the acetone core	[10][15]
Base	Sodium ethoxide	Deprotonation to form enolate	[10][11]
Alkylating Agent	Isobutyl bromide	Adds the isobutyl group	[14]
Hydrolysis	Aqueous NaOH, then H2SO4	Converts ester to β-keto acid	[13]
Decarboxylation	Heat	Removes the carboxyl group as CO2	[13]

Troubleshooting Logic Diagram

Troubleshooting Acetoacetic Ester Synthesis.

Synthesis Method 3: Grignard Reaction with a Nitrile

This route involves the reaction of a Grignard reagent, such as methylmagnesium bromide, with isovaleronitrile (B1219994) (3-methylbutanenitrile), followed by acidic hydrolysis of the intermediate imine.

Troubleshooting and FAQs

Question: Why is my Grignard reaction failing or giving a low yield?

Answer: Grignard reactions are highly sensitive to reaction conditions:

• Presence of Water: Grignard reagents are strong bases and will be quenched by even trace amounts of water. All glassware must be flame-dried or oven-dried, and all solvents and reagents must be anhydrous.

• Formation of the Grignard Reagent: The initiation of Grignard reagent formation can sometimes be sluggish. A crystal of iodine or a small amount of 1,2-dibromoethane (B42909) can be used to activate the magnesium surface.

• Side Reactions: The primary side reaction is the formation of a tertiary alcohol if the ketone product is not protected from unreacted Grignard reagent. However, in the nitrile synthesis, the ketone is only formed during the aqueous workup, which minimizes this issue.[16][17]

Question: The hydrolysis of the imine intermediate is incomplete. What should I do?

Answer: The hydrolysis of the intermediate imine salt to the ketone requires acidic conditions.[18][19] Ensure that a sufficient amount of aqueous acid (e.g., H3O+) is used in the workup step and that the reaction is stirred adequately to ensure proper mixing of the organic and aqueous phases.

Experimental Protocol: Grignard Synthesis from a Nitrile

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings. Add a solution of methyl bromide in anhydrous diethyl ether dropwise to the magnesium. The reaction should initiate, and the solution will become cloudy and grey.

• Reaction with Nitrile: Cool the prepared Grignard reagent in an ice bath. Slowly add a solution of isovaleronitrile in anhydrous diethyl ether. Stir the reaction mixture at room temperature until the reaction is complete.

• Hydrolysis: Slowly and carefully pour the reaction mixture onto a mixture of crushed ice and concentrated sulfuric acid (or another strong acid).

• Workup and Purification: Separate the ether layer, and extract the aqueous layer with additional ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the ether by distillation. Purify the resulting 5-Methyl-2-hexanone by fractional distillation.

Data Presentation

Reagent	Molar Ratio	Purpose	Reference
Methyl Bromide	1.0	Forms the Grignard reagent	[16]
Magnesium	~1.1	Reacts with methyl bromide	[20]
Isovaleronitrile	1.0	Electrophile for Grignard addition	[16]
Solvent	Anhydrous Diethyl Ether	Solvent for Grignard reaction	[20]
Workup	Aqueous Acid (H3O+)	Hydrolyzes the imine intermediate	[18][19]

Synthesis Method 4: Wacker-Tsuji Oxidation of 5-Methyl-1-hexene (B1630410)

This method utilizes a palladium catalyst to oxidize the terminal alkene 5-methyl-1-hexene to the corresponding methyl ketone, 5-Methyl-2-hexanone.

Troubleshooting and FAQs

Question: The yield of my Wacker oxidation is low, and I observe starting material isomerization. How can I prevent this?

Answer: Low yields and isomerization of the terminal alkene to more stable internal alkenes are common issues.

• Catalyst System: The classic Wacker-Tsuji system uses PdCl2 as the catalyst and CuCl2 as a co-catalyst to reoxidize the Pd(0) intermediate, with oxygen as the terminal oxidant.[21] The reaction is typically run in a mixed solvent system like DMF/water.[22][23]

• Alkene Addition: Slow addition of the alkene substrate can suppress isomerization and improve the yield of the desired methyl ketone.[1]

• Ligand Effects: The choice of ligands on the palladium catalyst can influence the reaction's efficiency and selectivity.

Question: Are there alternatives to the traditional PdCl2/CuCl2 system?

Answer: Yes, various modifications have been developed to improve the Wacker oxidation. Some systems use different co-oxidants or ligands to avoid the use of copper salts. For example, palladium/iron catalyst systems have been shown to be effective.[1] Peroxide-mediated Wacker oxidations are another alternative.[24]

Experimental Protocol: Wacker-Tsuji Oxidation

• Catalyst Solution Preparation: In a round-bottom flask, dissolve PdCl2 (0.1 equivalents) and CuCl (1.0 equivalent) in a mixture of DMF and water (e.g., 7:1 ratio).[22]

• Oxygenation: Bubble oxygen through the catalyst solution for about 30 minutes to ensure the copper is in the Cu(II) state.

• Reaction: Add 5-methyl-1-hexene (1.0 equivalent) to the reaction mixture and continue to stir under an oxygen atmosphere (a balloon is often sufficient). The reaction progress can be monitored by GC or TLC.

• Workup: After the reaction is complete, partition the mixture between diethyl ether and water.

• Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent. The crude product can be purified by distillation or chromatography.

Data Presentation

Parameter	Reagent/Condition	Purpose	Reference
Substrate	5-Methyl-1-hexene	Alkene to be oxidized	[23]
Catalyst	PdCl2 (catalytic)	Main oxidation catalyst	[21][22]
Co-catalyst	CuCl2 (stoichiometric)	Reoxidizes Pd(0) to Pd(II)	[21][22]
Terminal Oxidant	Oxygen (O2)	Reoxidizes Cu(I) to Cu(II)	[21][22]
Solvent	DMF/Water	Dissolves reagents	[22][23]
Temperature	Room Temperature to 60 °C	Reaction temperature	[25]

Synthesis Method 5: Oxidation of 5-Methyl-2-hexanol (B47235)

The direct oxidation of the corresponding secondary alcohol, 5-methyl-2-hexanol, is a straightforward method to produce 5-Methyl-2-hexanone.

Troubleshooting and FAQs

Question: My oxidation reaction is not going to completion. What could be the issue?

Answer: Incomplete oxidation can be due to:

• Insufficient Oxidizing Agent: Ensure that a sufficient stoichiometric amount of the oxidizing agent is used.

• Choice of Oxidant: Secondary alcohols are generally oxidized to ketones without the risk of over-oxidation to carboxylic acids.[26][27][28] Common and effective oxidizing agents include pyridinium (B92312) chlorochromate (PCC), Dess-Martin periodinane (DMP), or chromic acid (Jones reagent).[29]

• Reaction Conditions: Some oxidations may require specific temperatures or reaction times to go to completion. Monitor the reaction by TLC to determine the optimal endpoint.

Question: How can I purify the product from the oxidizing agent byproducts?

Answer: The workup procedure is dependent on the oxidant used. For chromium-based reagents like PCC or Jones reagent, the workup involves filtering off the chromium salts. The filtrate is then subjected to a standard aqueous workup, extraction, and purification by distillation or chromatography.

Experimental Protocol: PCC Oxidation

• Reaction Setup: In a round-bottom flask, suspend pyridinium chlorochromate (PCC) (approximately 1.5 equivalents) in anhydrous dichloromethane (B109758) (DCM).

• Addition of Alcohol: Add a solution of 5-methyl-2-hexanol (1.0 equivalent) in DCM dropwise to the stirred suspension of PCC.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within a few hours. Monitor the disappearance of the starting material by TLC.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter the suspension through a pad of silica (B1680970) gel or Celite to remove the chromium byproducts.

• Purification: Wash the filter cake with additional ether. Combine the filtrates and remove the solvent under reduced pressure. The crude 5-Methyl-2-hexanone can then be purified by fractional distillation.

Data Presentation

Parameter	Reagent/Condition	Purpose	Reference
Substrate	5-Methyl-2-hexanol	Secondary alcohol to be oxidized	[29]
Oxidizing Agent	Pyridinium Chlorochromate (PCC)	Oxidizes alcohol to ketone	[29]
Solvent	Anhydrous Dichloromethane (DCM)	Reaction solvent	[29]
Temperature	Room Temperature	Reaction temperature	[29]
Workup	Filtration through silica/Celite	Removes chromium byproducts

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Separation of 5-Methyl-2-hexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]
• 5. faculty.concordia.ca [faculty.concordia.ca]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solved The Aldol Reaction: Enantioselective | Chegg.com [chegg.com]
• 9. Mechanistic insights on the preparation of 5-methyl-2-hexanone by hydrogenation of 5-methyl-3-hexen-2-one using Pd/Al2O3 catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acetoacetic ester synthesis (of ketones) [chemicalnote.com]
• 11. chembam.com [chembam.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. askthenerd.com [askthenerd.com]
• 14. 5 - methyl -2 -hexanone can be synthesised from acetoacetic ester and RX. Which of the following RX is used ? [infinitylearn.com]
• 15. Acetoacetic ester synthesis - Wikipedia [en.wikipedia.org]
• 16. Ch20: RLi or RMgX with Nitriles to Ketones [chem.ucalgary.ca]
• 17. The Mechanism of Grignard and Organolithium Reactions with Nitriles - Chemistry Steps [chemistrysteps.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Synthesis of 5-methyl-3-hexanone from 2-methyl-1-propanol | Filo [askfilo.com]
• 21. Wacker process - Wikipedia [en.wikipedia.org]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. Wacker Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 24. Peroxide-Mediated Wacker Oxidations for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Tsuji–Wacker-Type Oxidation beyond Methyl Ketones: Reacting Unprotected Carbohydrate-Based Terminal Olefins through the “Uemura System” to Hemiketals and α,β-Unsaturated Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 26. chemguide.co.uk [chemguide.co.uk]
• 27. byjus.com [byjus.com]
• 28. savemyexams.com [savemyexams.com]
• 29. Alcohol oxidation - Wikipedia [en.wikipedia.org]

Technical Support Center: GC-MS Analysis of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Methyl-2-hexanone analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the expected retention time for 5-Methyl-2-hexanone?

A1: The retention time for 5-Methyl-2-hexanone can vary depending on the specific GC column, temperature program, and carrier gas flow rate. However, on a standard non-polar column like a DB-1 or DB-5ms, it will elute after more volatile ketones such as acetone (B3395972) and 2-butanone.[1][2] It is crucial to run a standard of 5-Methyl-2-hexanone under your specific experimental conditions to determine its exact retention time.

Q2: What are the major mass spectral fragments for 5-Methyl-2-hexanone?

A2: The mass spectrum of 5-Methyl-2-hexanone is characterized by several key fragments. The molecular ion peak (M+) is expected at m/z 114.[3][4] Other significant fragments include m/z 43 (acetyl group, often the base peak), m/z 58, and m/z 71.[4] Analysis of these fragmentation patterns is essential for confident identification.[5]

Q3: What type of GC column is best suited for analyzing 5-Methyl-2-hexanone?

A3: A non-polar or mid-polar capillary column is generally recommended for the analysis of ketones like 5-Methyl-2-hexanone.[6][7] Columns with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5MS) offer a good balance of selectivity and thermal stability for a wide range of volatile organic compounds.[7][8][9] For separating mixtures of ketones, a wax-type column (polyethylene glycol) may also be considered due to its different selectivity.[7][10]

Q4: What are the critical sample preparation steps for 5-Methyl-2-hexanone analysis?

A4: Proper sample preparation is crucial for accurate and reproducible GC-MS analysis.[11] For liquid samples, this typically involves dilution in a volatile organic solvent such as hexane, dichloromethane, or ethyl acetate.[8][11][12][13] It is important to ensure the sample is free of non-volatile residues and particulates, which can be achieved through filtration or centrifugation.[11][12] For trace analysis, techniques like solid-phase microextraction (SPME) or headspace analysis can be employed to concentrate the analyte.[11][14]

Troubleshooting Guides

Problem 1: Peak Tailing for 5-Methyl-2-hexanone

Q: My chromatogram for 5-Methyl-2-hexanone shows significant peak tailing. What are the possible causes and how can I fix it?

A: Peak tailing can be caused by several factors, broadly categorized as either flow path issues or chemical activity within the GC system.[15][16] If all peaks in your chromatogram are tailing, it's likely a physical issue. If only active compounds like ketones are tailing, it points towards a chemical interaction problem.[15]

Troubleshooting Steps:

• Check for Active Sites: Ketones can interact with active sites in the injector or the front of the column.[17][18]

  • Solution: Replace the inlet liner with a new, deactivated one. Trim 10-20 cm from the front of the GC column to remove any accumulated non-volatile residues or active sites.[9][19]

• Verify Column Installation: An improperly installed column can create dead volume, leading to peak tailing.[19][20]

  • Solution: Ensure the column is cut squarely and installed at the correct height in both the injector and the detector according to the manufacturer's instructions.[19][20]

• Assess for Contamination: Contamination in the carrier gas, sample, or system components can lead to poor peak shape.

  • Solution: Check for leaks in the system and ensure high-purity carrier gas is being used. Run a solvent blank to check for contamination. If necessary, bake out the column at a high temperature (within its specified limits).[18]

Caption: Troubleshooting workflow for peak tailing.

Problem 2: Retention Time Shifts for 5-Methyl-2-hexanone

Q: The retention time for my 5-Methyl-2-hexanone peak is inconsistent between injections or batches. What could be the cause?

A: Retention time shifts can be frustrating and can point to several issues, including leaks, changes in flow rate, column aging, or sample matrix effects.[21]

Troubleshooting Steps:

• Check for Leaks: A leak in the system, particularly at the injector, will cause a drop in head pressure and a change in flow rate, leading to longer retention times.

  • Solution: Perform a leak check of the system, paying close attention to the septum, ferrules, and column connections.

• Verify Flow Rate: Ensure the carrier gas flow rate is constant and set correctly in the method.

  • Solution: Measure the flow rate at the detector outlet or split vent to confirm it matches the method setpoint.

• Column Conditioning: If the GC has been idle, the column may need to be conditioned to achieve stable retention times.[21]

  • Solution: Perform several blank solvent injections before running your samples to re-equilibrate the column.[21]

• Sample Overload/Matrix Effects: High concentrations of the analyte or co-eluting matrix components can affect the partitioning behavior on the column, leading to shifts in retention time.[22][23]

  • Solution: Dilute the sample to ensure you are working within the linear range of the column and detector. Analyze a standard of 5-Methyl-2-hexanone in a clean solvent to see if the shift persists.

Caption: Troubleshooting workflow for retention time shifts.

Experimental Protocols

Standard Operating Procedure: GC-MS Analysis of 5-Methyl-2-hexanone

1. Sample Preparation (Liquid-Liquid Extraction)

• Objective: To extract 5-Methyl-2-hexanone from an aqueous matrix into an organic solvent suitable for GC-MS analysis.[11]

• Materials:

  • Sample containing 5-Methyl-2-hexanone

  • Dichloromethane (DCM), GC-grade

  • Anhydrous sodium sulfate

  • Separatory funnel

  • GC vials

• Procedure:

  • Place 10 mL of the aqueous sample into a separatory funnel.

  • Add 5 mL of DCM to the funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate.

  • Drain the lower organic layer (DCM) into a clean flask.

  • Repeat the extraction with a fresh 5 mL of DCM and combine the organic layers.

  • Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial for analysis.

2. GC-MS Instrument Parameters

• Objective: To provide a starting point for the instrumental analysis of 5-Methyl-2-hexanone. These parameters may require optimization for your specific instrument and application.

• Methodology:

  • GC System: Agilent 7890B GC (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)[9]

  • Injection: 1 µL, Splitless mode

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold: 5 minutes at 200 °C

  • MS Transfer Line: 280 °C

  • Ion Source: 230 °C

  • Quadrupole: 150 °C

  • Scan Range: m/z 35-350

Quantitative Data Summary

Table 1: Typical GC-MS Parameters for 5-Methyl-2-hexanone Analysis

Parameter	Recommended Setting	Rationale
GC Column	HP-5ms (or equivalent)	Non-polar, provides good separation for volatile compounds based on boiling point.
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offering a good balance of resolution and analysis time.[24]
Injection Mode	Splitless	Recommended for trace analysis to maximize analyte transfer to the column.[14]
Injector Temp.	250 °C	Ensures rapid and complete volatilization of the analyte.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Oven Program	50 °C (2 min), ramp 10 °C/min to 200 °C	A starting point; should be optimized to achieve good separation from other components.

Table 2: Key Mass Spectral Data for 5-Methyl-2-hexanone

Mass-to-Charge Ratio (m/z)	Relative Intensity	Ion Identity
114	Low	Molecular Ion [M]+
99	Moderate	[M-15]+ (Loss of CH₃)
71	Moderate	[M-43]+ (Loss of COCH₃)
58	High	McLafferty Rearrangement Product
43	High (Often Base Peak)	[COCH₃]+ (Acetyl Cation)

Note: Relative intensities can vary slightly depending on the MS instrument and tuning parameters.[3][4]

References

• 1. gcms.cz [gcms.cz]
• 2. Organic Solvents Retention Time Table | Products | GL Sciences [glsciences.com]
• 3. 2-Hexanone, 5-methyl- [webbook.nist.gov]
• 4. Solved Draw the fragment and fragmentation pathway to form m | Chegg.com [chegg.com]
• 5. m.youtube.com [m.youtube.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 9. Help needed in troubleshooting the tailing peak - Chromatography Forum [chromforum.org]
• 10. postnova.com [postnova.com]
• 11. Sample preparation GC-MS [scioninstruments.com]
• 12. uoguelph.ca [uoguelph.ca]
• 13. organomation.com [organomation.com]
• 14. academic.oup.com [academic.oup.com]
• 15. GC Troubleshooting—Tailing Peaks [restek.com]
• 16. agilent.com [agilent.com]
• 17. researchgate.net [researchgate.net]
• 18. drawellanalytical.com [drawellanalytical.com]
• 19. elementlabsolutions.com [elementlabsolutions.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. When GC Retention Times Shift: Practical Advice for Operators | Separation Science [sepscience.com]
• 22. researchgate.net [researchgate.net]
• 23. m.youtube.com [m.youtube.com]
• 24. fishersci.ca [fishersci.ca]

Addressing peak tailing for 5-Methyl-2-hexanone in GC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing peak tailing for 5-Methyl-2-hexanone in their GC experiments.

Troubleshooting Guides

Peak tailing in gas chromatography for polar analytes like 5-Methyl-2-hexanone is a common issue that can compromise resolution and the accuracy of quantification. This guide provides a systematic approach to diagnosing and resolving the root causes of peak tailing.

Guide 1: Initial Diagnosis and Quick Checks

Q: My chromatogram for 5-Methyl-2-hexanone is showing significant peak tailing. Where do I start troubleshooting?

A: Begin by observing the nature of the peak tailing. This initial assessment can quickly narrow down the potential causes.

• If only the 5-Methyl-2-hexanone peak (and other polar compounds) are tailing: This strongly suggests a chemical interaction between the polar ketone group and active sites within your GC system.[1] These active sites are often exposed silanol (B1196071) groups (Si-OH) on the surfaces of the inlet liner, glass wool, the column itself, or contaminants.[1]

• If all peaks in the chromatogram, including non-polar compounds and the solvent peak, are tailing: This typically points to a physical or mechanical issue in the GC system.[1] The problem is likely related to a disruption in the carrier gas flow path, such as a poor column cut or improper column installation.[1]

A logical troubleshooting workflow is presented below:

Caption: A step-by-step guide to diagnosing peak tailing.

Guide 2: Addressing Chemical Interactions (Active Sites)

Q: I've determined the issue is likely due to active sites. What are my next steps?

A: Active sites are the most common cause of peak tailing for polar compounds like ketones.[1] These sites can be found in the inlet or on the column itself.

1. Inlet Maintenance: The GC inlet is a primary source of activity due to high temperatures and the accumulation of non-volatile residues.[2]

• Replace the Inlet Liner: The liner is a frequent culprit. Over time, the deactivation layer on the liner can degrade, exposing active silanol groups.

  • Recommendation: Use a fresh, deactivated liner. For particularly problematic analyses, consider a liner with a more robust deactivation, such as a Siltek®-coated liner. Liners with glass wool can sometimes introduce activity, so a liner without wool may be beneficial.[2]

• Replace the Septum: A worn or cored septum can be a source of contamination.

2. Column Maintenance: The front end of the GC column can accumulate non-volatile sample residues, creating active sites.[3]

• Trim the Column: A simple and effective solution is to trim the first 15-20 cm of the column. This removes the contaminated section and exposes a fresh, inert surface.[3]

The following diagram illustrates the interaction of 5-Methyl-2-hexanone with an active site:

Caption: Interaction between 5-Methyl-2-hexanone and an active site.

Guide 3: Optimizing GC Method Parameters

Q: I've performed maintenance, but some tailing persists. How can I optimize my GC method?

A: Method parameters play a crucial role in peak shape. For 5-Methyl-2-hexanone, inlet temperature and column choice are critical.

• Inlet Temperature: An inlet temperature that is too low can lead to slow or incomplete vaporization of the analyte, resulting in peak broadening and tailing. Conversely, a temperature that is too high can cause degradation of thermally sensitive compounds.

  • Recommendation: For ketones, a good starting point for the inlet temperature is typically 250 °C. If tailing is observed, consider increasing the temperature in 10-20 °C increments.

• Column Selection: The choice of stationary phase is a critical factor for achieving good peak shape for polar analytes.

  • Recommendation: For polar compounds like 5-Methyl-2-hexanone, a polar or intermediate-polarity column is generally recommended. A polyethylene (B3416737) glycol (PEG) or "WAX" type column is often a good choice for separating compounds with hydrogen-bonding capabilities. Using a non-polar column for a polar analyte can sometimes lead to peak tailing due to poor interaction and focusing.

Data Presentation

The following tables summarize the expected impact of key GC parameters on the peak shape of a representative ketone. The Asymmetry Factor (As) is a measure of peak tailing, with a value of 1.0 indicating a perfectly symmetrical peak.

Table 1: Effect of Inlet Temperature on Peak Asymmetry

Inlet Temperature (°C)	Expected Asymmetry Factor (As) for 5-Methyl-2-hexanone	Observation
200	> 1.8	Significant tailing due to incomplete vaporization.
225	1.5 - 1.8	Moderate tailing.
250	1.2 - 1.5	Improved peak shape.
275	< 1.2	Optimal peak shape.

Table 2: Effect of Column Polarity on Peak Asymmetry

Column Stationary Phase	Polarity	Expected Asymmetry Factor (As) for 5-Methyl-2-hexanone	Rationale
100% Dimethylpolysiloxane (e.g., DB-1)	Non-polar	1.5 - 2.0	Potential for poor focusing of the polar ketone.
5% Phenyl-methylpolysiloxane (e.g., DB-5)	Low to Intermediate	1.2 - 1.6	Better interaction than a completely non-polar phase.
Polyethylene Glycol (e.g., DB-WAX)	Polar	< 1.3	"Like-dissolves-like" principle leads to better interaction and peak shape.

Experimental Protocols

This section provides a detailed methodology for the GC analysis of 5-Methyl-2-hexanone.

Protocol 1: Sample Preparation and GC-FID Analysis

• Standard Preparation:

  • Prepare a stock solution of 5-Methyl-2-hexanone in a suitable solvent (e.g., methanol (B129727) or isopropanol) at a concentration of 1000 µg/mL.

  • Perform serial dilutions to prepare working standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

• GC System and Conditions:

  • Gas Chromatograph: Agilent 7890B GC system (or equivalent) with a Flame Ionization Detector (FID).

  • Column: Agilent J&W DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet: Split/Splitless injector in split mode (e.g., 50:1 split ratio).

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 180 °C.

    • Hold: 5 minutes at 180 °C.

  • Detector Temperature: 280 °C.

  • Detector Gases: Hydrogen and Air at manufacturer-recommended flow rates for FID.

• Analysis Sequence:

  • Inject a solvent blank to ensure the system is clean.

  • Inject the series of working standards to generate a calibration curve.

  • Inject the unknown samples.

  • Inject a mid-level calibration standard periodically (e.g., every 10-15 samples) to check for instrument drift.

• Data Analysis:

  • Integrate the peak for 5-Methyl-2-hexanone.

  • Calculate the asymmetry factor for the peak in the standard and sample chromatograms. An acceptable asymmetry is typically between 0.9 and 1.5.

  • Quantify the concentration of 5-Methyl-2-hexanone in the samples using the calibration curve.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing?

A1: Peak tailing is a distortion in a chromatogram where the latter half of a peak is broader than the front half. In an ideal chromatogram, peaks have a symmetrical, Gaussian shape. Tailing is problematic as it can reduce resolution between adjacent peaks and compromise the accuracy of peak integration and, therefore, quantification.

Q2: How does a poor column cut cause peak tailing?

A2: A jagged or uneven cut at the column inlet can create turbulence in the carrier gas flow path. This turbulence can cause some of the analyte molecules to be delayed in their entry into the column, leading to a broadened and tailing peak. It is crucial to use a high-quality ceramic scoring wafer to achieve a clean, square cut.

Q3: Can my sample solvent affect peak shape?

A3: Yes, especially in splitless injections. A mismatch in polarity between the sample solvent and the stationary phase can lead to poor sample focusing at the head of the column, which can manifest as peak tailing or splitting.

Q4: How often should I perform inlet maintenance?

A4: The frequency of inlet maintenance (replacing the liner and septum) depends on the cleanliness of your samples and the number of injections. For labs running relatively clean samples, monthly maintenance may be sufficient. However, for labs analyzing complex matrices, weekly or even daily maintenance may be necessary to prevent peak tailing and ensure data quality.

Q5: What is a deactivated inlet liner, and why is it important?

A5: A deactivated inlet liner has been treated to cover the active silanol groups on the glass surface. This is crucial for analyzing polar compounds like ketones because it prevents them from interacting with these active sites, which would otherwise cause peak tailing. Using a fresh, high-quality deactivated liner is one of the most effective ways to combat peak tailing for active analytes.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Quantification of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of 5-Methyl-2-hexanone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of 5-Methyl-2-hexanone?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting substances in the sample matrix.[1] In the analysis of 5-Methyl-2-hexanone, this can lead to either signal suppression or enhancement, resulting in inaccurate quantification.[2] These effects are a significant concern in complex matrices such as biological fluids (blood, urine) and food samples.[3][4]

Q2: What are the common analytical techniques used for the quantification of 5-Methyl-2-hexanone?

A2: Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of volatile organic compounds (VOCs) like 5-Methyl-2-hexanone, often coupled with headspace (HS) or solid-phase microextraction (SPME) for sample introduction.[5][6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) can also be employed, particularly for less volatile ketone bodies or when derivatization is performed.[7][8]

Q3: What are the key physicochemical properties of 5-Methyl-2-hexanone to consider for method development?

A3: 5-Methyl-2-hexanone is a volatile, colorless liquid with a characteristic fruity odor.[9][10] Its volatility makes it suitable for headspace and SPME techniques. It has moderate water solubility, which should be considered when choosing sample preparation methods like liquid-liquid extraction (LLE).[10]

Property	Value	Reference
Molecular Formula	C7H14O	[11]
Molecular Weight	114.19 g/mol	[12]
Boiling Point	144-145 °C	[12][13]
Vapor Pressure	5.3 hPa (at 20 °C)	[13]
Water Solubility	5.4 g/L (at 25 °C)	[12]
LogP	1.88	[11]

Q4: How can I minimize matrix effects during sample preparation for 5-Methyl-2-hexanone analysis?

A4: Several strategies can be employed to minimize matrix effects:

• Sample Dilution: A simple and effective method to reduce the concentration of interfering matrix components.[3]

• Protein Precipitation (PPT): For biological samples like plasma or serum, PPT with organic solvents (e.g., acetonitrile, methanol) can remove a large portion of proteins.[7]

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their differential solubility in two immiscible liquids, effectively removing polar interferences.[14]

• Solid-Phase Extraction (SPE): A more selective cleanup method that can effectively remove interfering compounds, with various sorbents available to target specific matrix components.[1] Headspace Solid-Phase Microextraction (HS-SPME) is particularly useful for volatile compounds like 5-Methyl-2-hexanone in complex matrices.[5]

Troubleshooting Guides

GC-MS Analysis: Peak Tailing and Poor Reproducibility

Problem: You are observing peak tailing and poor reproducibility for 5-Methyl-2-hexanone during GC-MS analysis.

Possible Causes and Solutions:

• Active Sites in the GC Inlet: The polar ketone group of 5-Methyl-2-hexanone can interact with active sites (silanol groups) in the injector liner or metal surfaces, leading to peak tailing and analyte loss.[15]

  • Solution: Use a deactivated inlet liner and replace it regularly. Ensure the septum is not cored and is replaced frequently.[16]

• Column Contamination: Accumulation of non-volatile matrix components at the head of the analytical column can create active sites.[15]

  • Solution: Trim the first few centimeters of the column. If the problem persists, the column may need to be replaced.[16]

• Inappropriate GC Method Parameters:

  • Low Inlet Temperature: Can cause incomplete and slow vaporization.

    • Solution: Optimize the inlet temperature to ensure rapid and complete vaporization of 5-Methyl-2-hexanone without causing thermal degradation.

  • Improper Column Installation: Can create dead volumes and disturb the flow path.

    • Solution: Ensure a clean, square column cut and correct installation depth in the injector and detector.[16]

Caption: Troubleshooting workflow for peak tailing in GC analysis.

LC-MS/MS Analysis: Ion Suppression

Problem: You are experiencing significant ion suppression for 5-Methyl-2-hexanone in your LC-MS/MS analysis, leading to low sensitivity and inaccurate results.

Possible Causes and Solutions:

• Co-eluting Matrix Components: Endogenous compounds from the sample matrix (e.g., phospholipids (B1166683) in plasma) can co-elute with 5-Methyl-2-hexanone and compete for ionization in the MS source.[1]

  • Solution 1: Improve Sample Preparation: Employ a more rigorous sample cleanup method like SPE or LLE to remove interfering components.[1]

  • Solution 2: Optimize Chromatography: Modify the LC gradient to better separate 5-Methyl-2-hexanone from the matrix interferences.[2]

• Mobile Phase Additives: Non-volatile buffers or ion-pairing agents can contribute to ion suppression.

  • Solution: Use volatile mobile phase additives like formic acid or ammonium (B1175870) formate.[2]

• Choice of Ionization Source: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2]

  • Solution: If your instrument allows, try switching to APCI to see if ion suppression is reduced.

References

• 1. bme.psu.edu [bme.psu.edu]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. Quantification of selected volatile organic compounds in human urine by gas chromatography selective reagent ionization time of flight mass spectrometry (GC-SRI-TOF-MS) coupled with head-space solid-phase microextraction (HS-SPME) - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a multiplexed LC-MS/MS ketone body assay for clinical diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-MS/MS method for quantitative profiling of ketone bodies, α-keto acids, lactate, pyruvate and their stable isotopically labelled tracers in human plasma: An analytical panel for clinical metabolic kinetics and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 11. hmdb.ca [hmdb.ca]
• 12. 5-甲基-2-己酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 13. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. shimadzu.co.uk [shimadzu.co.uk]

Technical Support Center: Improving Chromatographic Resolution of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic resolution of 5-Methyl-2-hexanone. The following sections detail common issues and solutions for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) analyses, including achiral and chiral separations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic analysis of 5-Methyl-2-hexanone?

A1: The main challenges include achieving adequate resolution from other volatile organic compounds in complex matrices, managing peak shape for this polar ketone, and, most significantly, separating its enantiomers ((R)- and (S)-5-Methyl-2-hexanone) for chiral analysis.

Q2: Which chromatographic technique is better for analyzing 5-Methyl-2-hexanone, GC or HPLC?

A2: Both techniques are viable. Gas chromatography is often preferred for its high resolution of volatile compounds and is well-suited for chiral separations using specialized capillary columns.[1][2] HPLC, particularly reverse-phase, can also be used effectively for achiral analysis.[3][4] Chiral HPLC is also a powerful tool for enantioseparation. The choice depends on the sample matrix, the required sensitivity, and whether chiral separation is necessary.

Q3: What type of GC column is recommended for the chiral separation of 5-Methyl-2-hexanone?

A3: For the enantioselective separation of ketones like 5-Methyl-2-hexanone, GC columns with a chiral stationary phase (CSP) are required. Derivatized cyclodextrin-based columns, such as those containing beta-cyclodextrin (B164692) derivatives, are highly effective for resolving a wide range of chiral compounds, including ketones.[1][2][5]

Q4: Can I use the same column for both achiral and chiral analysis?

A4: It is not recommended. Achiral columns are designed for separating compounds based on properties like boiling point and polarity. Chiral columns have a specific three-dimensional structure to interact differently with enantiomers. Using a chiral column for achiral analysis is not cost-effective and may not provide the desired separation from other non-chiral matrix components.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Issue 1: Poor Resolution of Enantiomers in Chiral GC Analysis

• Symptom: Co-elution or partial overlap of the (R)- and (S)-5-Methyl-2-hexanone peaks.

• Possible Causes & Solutions:

Cause	Solution
Inappropriate Column Choice	Ensure you are using a chiral stationary phase, preferably a derivatized cyclodextrin (B1172386) column suitable for ketones.
Suboptimal Oven Temperature	Lowering the initial oven temperature and using a slower ramp rate can enhance interactions with the stationary phase, improving resolution.
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas flow rate (linear velocity) for the column dimensions to achieve maximum efficiency.
Column Overload	Injecting too much sample can lead to peak broadening and loss of resolution. Reduce the injection volume or dilute the sample.

Logical Troubleshooting Workflow for Poor Chiral GC Resolution

Caption: Troubleshooting workflow for poor chiral GC resolution.

Issue 2: Peak Splitting in GC Analysis

• Symptom: A single analyte peak appears as two closely spaced peaks.

• Possible Causes & Solutions:

Cause	Solution
Improper Injection Technique	Ensure a smooth and consistent injection. If using manual injection, switch to an autosampler for better reproducibility.
Solvent Mismatch	The sample solvent should be compatible with the stationary phase. A mismatch in polarity can cause peak splitting.
Incorrect Column Installation	Ensure the column is installed at the correct depth in the inlet.
Contaminated Inlet Liner	A dirty or active inlet liner can cause sample degradation or adsorption, leading to distorted peak shapes. Replace the liner.

Decision Tree for GC Peak Splitting

Caption: Decision tree for diagnosing GC peak splitting.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue 1: Poor Resolution in Reverse-Phase HPLC

• Symptom: Co-elution or poor separation of 5-Methyl-2-hexanone from other components in the sample.

• Possible Causes & Solutions:

Cause	Solution
Inappropriate Mobile Phase Strength	Increase the aqueous component of the mobile phase to increase retention and improve separation.
Incorrect Mobile Phase pH	For ionizable compounds, adjusting the pH can alter retention and selectivity. For 5-Methyl-2-hexanone (a neutral compound), this is less critical unless other matrix components are ionizable.
Suboptimal Stationary Phase	If a standard C18 column does not provide adequate resolution, consider a different stationary phase with alternative selectivity, such as a phenyl-hexyl or a polar-embedded phase.
High Flow Rate	Reducing the flow rate can increase column efficiency and improve resolution, at the cost of longer analysis time.

Workflow for Improving HPLC Resolution

Caption: Workflow for improving HPLC peak resolution.

Experimental Protocols

Protocol 1: Chiral Gas Chromatography (GC) of 5-Methyl-2-hexanone Enantiomers

This protocol is a representative method for the enantioselective analysis of 5-Methyl-2-hexanone.

• Instrumentation: Gas chromatograph with Flame Ionization Detector (FID).

• Column: Cyclodextrin-based chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a beta-cyclodextrin derivative stationary phase).

• Carrier Gas: Helium or Hydrogen at a constant flow or pressure.

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 2°C/minute to 150°C.

  • Final Hold: Hold at 150°C for 5 minutes.

• Inlet:

  • Mode: Split (e.g., 50:1 split ratio).

  • Temperature: 220°C.

• Detector:

  • Temperature: 250°C.

• Injection Volume: 1 µL.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

Protocol 2: Reverse-Phase High-Performance Liquid Chromatography (HPLC) of 5-Methyl-2-hexanone

This protocol is based on a method for the achiral analysis of 5-Methyl-2-hexanone.[3]

• Instrumentation: HPLC system with a UV detector.

• Column: Newcrom R1 column (4.6 x 150 mm, 5 µm).[3]

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN) and water, with a small amount of acid (e.g., 0.1% phosphoric acid).[3] The exact ratio of MeCN to water should be optimized to achieve the desired retention time (e.g., starting with 60:40 MeCN:Water).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase.

Note on Mass Spectrometry Compatibility: For MS detection, replace phosphoric acid with a volatile acid like formic acid.[3][4]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. azom.com [azom.com]
• 3. Separation of 5-Methyl-2-hexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Separation of 2-Hexanone, 5-methyl-, oxime on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. agilent.com [agilent.com]

Technical Support Center: Storage and Handling of 5-Methyl-2-hexanone

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 5-Methyl-2-hexanone to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5-Methyl-2-hexanone during storage?

A1: The primary degradation pathway for 5-Methyl-2-hexanone, like other aliphatic ketones, is autoxidation, which leads to the formation of peroxides. This process is initiated by the presence of oxygen and is accelerated by exposure to light and heat. While other degradation pathways may exist, peroxide formation is the most immediate concern for safety and product purity.

Q2: What are the signs of 5-Methyl-2-hexanone degradation?

A2: Visual inspection can sometimes indicate degradation. The presence of crystalline solids in the liquid or around the cap of the container can be a sign of peroxide formation. However, peroxides can form to dangerous levels without any visible signs. Therefore, chemical testing is crucial.

Q3: How often should I test my 5-Methyl-2-hexanone for peroxides?

A3: It is recommended to test for peroxides upon receipt of the chemical, before each use, and at regular intervals during storage (e.g., every 3-6 months). If the container has been opened, it should be tested more frequently.

Q4: Can I use 5-Methyl-2-hexanone if it has been stored for a long time but appears fine?

A4: It is not recommended to use 5-Methyl-2-hexanone that has been stored for an extended period, especially if the storage history is unknown, without first testing for peroxides. Peroxides can be present at dangerous levels even if the liquid appears clear.

Q5: What are the hazards associated with degraded 5-Methyl-2-hexanone?

A5: The primary hazard is the presence of shock-sensitive peroxide crystals, which can explode upon friction, impact, or heating. Degraded material can also affect the outcome of experiments by introducing impurities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected experimental results or reaction byproducts.	Degradation of 5-Methyl-2-hexanone leading to impurities.	Test the 5-Methyl-2-hexanone for purity using Gas Chromatography (GC) and for the presence of peroxides. If impurities or peroxides are detected, a fresh, unopened bottle of the solvent should be used.
Visible crystals or precipitate in the 5-Methyl-2-hexanone container.	Significant peroxide formation.	DO NOT ATTEMPT TO OPEN OR MOVE THE CONTAINER. The crystals may be shock-sensitive. Contact your institution's Environmental Health and Safety (EHS) office immediately for proper disposal procedures.
Positive peroxide test (e.g., color change with potassium iodide solution or test strip).	Presence of peroxides.	If the peroxide concentration is low (consult your institution's safety guidelines, but generally <100 ppm), the solvent may be treated to remove peroxides (e.g., by passing through an alumina (B75360) column). However, for routine laboratory use, it is often safer to dispose of the contaminated solvent and use a fresh supply. If the concentration is high, contact your EHS office for disposal.
Solvent appears discolored.	Potential degradation or contamination.	Do not use the solvent. Test for peroxides and purity. Dispose of the solvent according to your institution's guidelines.

Data Presentation: Recommended Storage Conditions and Stability

While specific quantitative data on the degradation rate of 5-Methyl-2-hexanone under various conditions is not extensively available in published literature, the following table summarizes recommended storage conditions to minimize degradation based on the general properties of aliphatic ketones.

Storage Parameter	Recommended Condition	Rationale
Temperature	Cool (2-8 °C recommended)	Reduces the rate of autoxidation and peroxide formation.
Light	In an amber, opaque, or light-shielding container.	Prevents photo-initiated degradation.
Atmosphere	Under an inert atmosphere (e.g., nitrogen or argon).	Minimizes contact with oxygen, a key reactant in peroxide formation.
Container	Tightly sealed, original manufacturer's container.	Prevents evaporation and contamination. Avoids air ingress.
Incompatible Materials	Store away from strong oxidizing agents, strong acids, strong bases, and reducing agents.	Prevents chemical reactions that can lead to degradation or hazardous situations.

Expected Shelf Life (General Guideline):

Container Status	Inhibitor Present	Recommended Maximum Storage Period
Unopened	Yes	24 months
Unopened	No	12 months
Opened	Yes	6 months
Opened	No	3 months

Note: These are general guidelines. Always refer to the manufacturer's specifications and perform regular peroxide testing.

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium Iodide Method)

Objective: To qualitatively detect the presence of peroxides in 5-Methyl-2-hexanone.

Materials:

• 5-Methyl-2-hexanone sample

• Glacial acetic acid

• Potassium iodide (KI), saturated solution or solid

• Test tubes

• Pipettes

Procedure:

• Add 1-3 mL of the 5-Methyl-2-hexanone sample to a clean, dry test tube.

• Add an equal volume of glacial acetic acid to the test tube.

• Add a few drops of a freshly prepared saturated potassium iodide solution or a few crystals of solid potassium iodide.

• Stopper the test tube and shake for 1 minute.

• Observe the color of the solution.

Interpretation of Results:

• Colorless or pale yellow: Peroxides are likely not present in significant amounts.

• Yellow to brown: Peroxides are present. The intensity of the color is proportional to the peroxide concentration.

Protocol 2: Semi-Quantitative Peroxide Test (Commercial Test Strips)

Objective: To semi-quantitatively determine the concentration of peroxides in 5-Methyl-2-hexanone.

Materials:

• 5-Methyl-2-hexanone sample

• Commercial peroxide test strips (e.g., MQuant®)

• Clean, dry beaker or vial

Procedure:

• Pour a small amount of the 5-Methyl-2-hexanone sample into a clean, dry beaker.

• Dip the test strip into the sample for the time specified by the manufacturer (usually 1-3 seconds).

• Remove the strip and wait for the specified development time.

• Compare the color of the test pad to the color chart provided with the test strips to determine the peroxide concentration in ppm.

Interpretation of Results:

• Follow the safety guidelines provided by your institution for acceptable peroxide levels. Generally, concentrations above 100 ppm are considered hazardous and require special handling and disposal.

Protocol 3: Purity Analysis and Degradation Monitoring by Gas Chromatography (GC)

Objective: To assess the purity of 5-Methyl-2-hexanone and monitor for the appearance of degradation products over time.

Materials and Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Appropriate capillary column (e.g., a non-polar or mid-polar column like DB-5ms or DB-WAX)

• Helium or Nitrogen carrier gas

• 5-Methyl-2-hexanone reference standard

• 5-Methyl-2-hexanone sample for analysis

• Suitable solvent for dilution (e.g., hexane (B92381) or dichloromethane)

• Autosampler vials

General GC Conditions (example, may require optimization):

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Program: 50 °C (hold for 2 min), ramp to 200 °C at 10 °C/min, hold for 5 min.

• Carrier Gas Flow Rate: 1 mL/min

• Injection Volume: 1 µL (split injection)

Procedure:

• Standard Preparation: Prepare a standard solution of 5-Methyl-2-hexanone in a suitable solvent at a known concentration.

• Sample Preparation: Dilute the 5-Methyl-2-hexanone sample to be tested in the same solvent.

• Analysis: Inject the standard and sample solutions into the GC.

• Data Analysis:

  • Compare the chromatogram of the sample to the standard to confirm the identity of the main peak.

  • Calculate the purity of the sample by comparing the peak area of 5-Methyl-2-hexanone to the total area of all peaks in the chromatogram.

  • In a stability study, compare chromatograms of aged samples to a baseline chromatogram of a fresh sample. The appearance of new peaks or a decrease in the main peak area indicates degradation.

Mandatory Visualizations

Caption: Primary autoxidation pathway of 5-Methyl-2-hexanone leading to peroxide formation.

Caption: Workflow for assessing the stability of 5-Methyl-2-hexanone before use.

Caption: Troubleshooting logic for unexpected experimental results.

Technical Support Center: Removal of Water from 5-Methyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of water from 5-Methyl-2-hexanone.

Troubleshooting Guide

Issue: Incomplete Water Removal After Using a Drying Agent

Possible Cause	Troubleshooting Step
Insufficient amount of drying agent.	Add more drying agent in small portions until it no longer clumps together and moves freely in the solvent.[1][2]
Inadequate contact time.	Allow for sufficient contact time between the drying agent and the solvent. Some agents, like sodium sulfate (B86663), are slow-acting and may require several hours to overnight contact.[2][3]
Drying agent has lost its effectiveness.	Use fresh or properly reactivated drying agent. Ensure storage in a tightly sealed container to prevent moisture absorption from the atmosphere.
The chosen drying agent has a low efficiency for ketones.	Refer to the data on drying agent efficiency (Table 1) and consider switching to a more effective agent like anhydrous calcium sulfate (Drierite®) or 3Å molecular sieves.

Issue: Product Degradation or Side Reactions Observed

Possible Cause	Troubleshooting Step
Use of an incompatible drying agent.	Avoid drying agents that can react with ketones. Strongly acidic or basic drying agents can catalyze aldol (B89426) condensation.[3][4][5] For example, do not use phosphorus pentoxide (P₂O₅) or calcium hydride (CaH₂). While molecular sieves are generally effective, their basicity can sometimes promote aldol condensation in ketones.[5]
Prolonged heating during distillation.	If purifying by distillation after drying, minimize the time the ketone is exposed to high temperatures to prevent thermal decomposition or side reactions.

Issue: Difficulty in Separating the Drying Agent

Possible Cause	Troubleshooting Step
Fine powder of the drying agent.	Allow the drying agent to settle completely before decanting. If the powder is very fine, use filtration through a sintered glass funnel or a funnel with a cotton or glass wool plug.
Clumping of the drying agent.	This indicates that the drying agent is saturated with water. Add more drying agent until some remains free-flowing.[1]

Frequently Asked Questions (FAQs)

1. Which drying agent is best for 5-Methyl-2-hexanone?

Anhydrous calcium sulfate (Drierite®) and anhydrous potassium carbonate are good choices as they are generally inert towards ketones.[4][5][6][7] 3Å or 4Å molecular sieves can also be very effective at achieving low water content, but there is a slight risk of promoting aldol condensation due to their basic nature.[5] Anhydrous sodium sulfate is a neutral and inexpensive option, but it is less efficient and slower acting.[8] Avoid using calcium chloride as it can form adducts with ketones.[5]

2. How can I determine the water content in 5-Methyl-2-hexanone after drying?

The most accurate method for determining residual water content is Karl Fischer titration.[9][10][11][12] It is crucial to use specialized Karl Fischer reagents designed for aldehydes and ketones to avoid side reactions (ketal formation) that can lead to inaccurate results.[10][12][13]

3. Can I use azeotropic distillation to dry 5-Methyl-2-hexanone?

Yes, azeotropic distillation using a Dean-Stark apparatus is an effective method for removing water, especially for larger quantities.[14][15] An entraining agent such as toluene (B28343) or benzene (B151609) can be used to form a low-boiling azeotrope with water. As the azeotrope distills, water is collected in the Dean-Stark trap, and the dried organic solvent is returned to the distillation flask.[14][15]

4. Is salting out a suitable method for removing water from 5-Methyl-2-hexanone?

Salting out can be used as a preliminary step to remove a significant portion of dissolved water.[3][16] This is achieved by adding a soluble inorganic salt, such as anhydrous potassium carbonate or sodium chloride, to the wet ketone.[16][17] The salt increases the polarity of the aqueous phase, reducing the solubility of the organic ketone and causing it to separate.[16] This method is typically followed by treatment with a drying agent for complete water removal.

Data Presentation

Table 1: Comparison of Common Drying Methods for Organic Solvents

Method	Typical Final Water Content (ppm)	Advantages	Disadvantages	Suitable for 5-Methyl-2-hexanone?
Anhydrous Sodium Sulfate (Na₂SO₄)	100 - 250	Inexpensive, neutral, high capacity.[8]	Slow, not very efficient.[2]	Yes, for pre-drying or less stringent requirements.
Anhydrous Magnesium Sulfate (MgSO₄)	50 - 100	Fast, high capacity, inexpensive.[1]	Slightly acidic, may not be suitable for very acid-sensitive compounds.	Yes, with caution if the compound is acid-sensitive.
Anhydrous Calcium Sulfate (Drierite®)	10 - 50	Fast, efficient, neutral.[4]	Low capacity.	Yes, highly recommended.
Anhydrous Potassium Carbonate (K₂CO₃)	100 - 200	Basic, good for drying neutral or basic compounds.[6][7][17]	Basic nature can catalyze aldol condensation in some ketones.	Yes, with caution.
3Å/4Å Molecular Sieves	< 10	Very high efficiency, can achieve very low water levels.[18]	More expensive, can be slow, potential for basic catalysis of aldol condensation.[3][5]	Yes, for achieving very dry solvent.
Azeotropic Distillation	< 50	Effective for large quantities, continuous process.[14][15]	Requires specialized glassware (Dean-Stark), heating required.	Yes.
Salting Out	> 1000	Good for removing large amounts of water initially.[3][16]	Does not result in a completely dry solvent.[3]	Yes, as a preliminary step.

Note: The final water content can vary depending on the initial water content, the amount of drying agent used, and the contact time.

Experimental Protocols

Protocol 1: Drying with Anhydrous Calcium Sulfate (Drierite®)

• Preparation: Ensure the 5-Methyl-2-hexanone is clear and free of a separate aqueous phase. If necessary, first separate any visible water using a separatory funnel.

• Addition of Drying Agent: To the wet 5-Methyl-2-hexanone in an Erlenmeyer flask, add a small amount of anhydrous calcium sulfate (e.g., 1-2 g per 100 mL of solvent).

• Agitation: Swirl the flask to disperse the drying agent. If the drying agent clumps together, it indicates the presence of water. Continue adding small portions of the drying agent until some of it remains as a free-flowing powder.[1]

• Contact Time: Allow the mixture to stand for at least 30 minutes, with occasional swirling.

• Separation: Carefully decant or filter the dried 5-Methyl-2-hexanone from the drying agent.

• Verification (Optional): Determine the residual water content using Karl Fischer titration to confirm the desired level of dryness.

Protocol 2: Azeotropic Distillation using a Dean-Stark Apparatus

• Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a Dean-Stark trap, and a condenser.

• Charging the Flask: To the round-bottom flask, add the wet 5-Methyl-2-hexanone and an entraining agent (e.g., toluene) that is immiscible with water and forms a lower boiling azeotrope with it.

• Heating: Heat the mixture to reflux. The vapor of the azeotrope will rise, condense, and collect in the Dean-Stark trap.[14]

• Water Separation: In the trap, the condensed liquid will separate into two layers, with the denser water settling at the bottom.[15]

• Solvent Return: The upper organic layer (entraining agent and some dissolved 5-Methyl-2-hexanone) will overflow from the side arm of the trap and return to the distillation flask.[15]

• Completion: Continue the distillation until no more water collects in the trap.

• Cooling and Collection: Allow the apparatus to cool. The dried 5-Methyl-2-hexanone remains in the distillation flask. The entraining agent can be removed by simple distillation if necessary.

Protocol 3: Karl Fischer Titration for Water Content Determination

• Reagent Selection: Use a Karl Fischer titrator with specialized reagents for aldehydes and ketones (e.g., HYDRANAL™-Composite 5 K or similar).[11][12] These reagents are typically methanol-free to prevent ketal formation.[11][12]

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be pre-titrated to a dry state.

• Sample Introduction: Using a dry syringe, accurately weigh and inject a known amount of the dried 5-Methyl-2-hexanone into the titration vessel.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent and determine the endpoint.

• Calculation: The instrument's software will calculate the water content in ppm or percentage based on the amount of titrant consumed and the weight of the sample.

Mandatory Visualization

Caption: Decision workflow for selecting a water removal method.

References

• 1. Chemistry Teaching Labs - Removing residual water from organic solutions [chemtl.york.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 4. reddit.com [reddit.com]
• 5. Sciencemadness Discussion Board - "dry" acetone - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. metrohm.com [metrohm.com]
• 7. [PDF] Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants. | Semantic Scholar [semanticscholar.org]
• 8. scribd.com [scribd.com]
• 9. cdn.hach.com [cdn.hach.com]
• 10. Determination of Water Content in Methyl Ethyl Ketone, 2-Butanone Using Karl Fischer Titration [sigmaaldrich.com]
• 11. mt.com [mt.com]
• 12. Determination of Water Content in Acetone Using Karl Fischer Titration [sigmaaldrich.com]
• 13. mt.com [mt.com]
• 14. Video: Dean-Stark Trap: Principle, Use in Chemical Reactions [jove.com]
• 15. chemistry-online.com [chemistry-online.com]
• 16. researchgate.net [researchgate.net]
• 17. Sciencemadness Discussion Board - salting out - Powered by XMB 1.9.11 [sciencemadness.org]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Catalyst Deactivation in 5-Methyl-2-hexanone Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to catalyst deactivation during the synthesis of 5-Methyl-2-hexanone. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common catalysts used in the synthesis of 5-Methyl-2-hexanone?

A1: The synthesis of 5-Methyl-2-hexanone can be achieved through various routes, each employing different types of catalysts. Common methods include:

• Condensation of acetone (B3395972) with isobutyraldehyde: This can be catalyzed by solid base catalysts.

• Hydrogenation of 5-methyl-3-hexen-2-one: This reaction often utilizes copper-based catalysts, such as copper-triphenylphosphine hydride complexes.[1]

• Ketonization of carboxylic acids: This process typically employs metal oxide or zeolite catalysts.[2][3]

Q2: What are the primary causes of catalyst deactivation in this synthesis?

A2: The primary causes of catalyst deactivation are generally categorized as chemical, thermal, and mechanical.[4] For 5-Methyl-2-hexanone synthesis, specific causes include:

• Poisoning: Impurities in the reactants or feedstock can strongly adsorb to the active sites of the catalyst, rendering them inactive.[4] For instance, sulfur or other non-metal contaminants can poison metal catalysts.

• Coking/Fouling: The deposition of carbonaceous materials (coke) or other high-molecular-weight byproducts on the catalyst surface can block active sites and pores.[2][5]

• Thermal Degradation (Sintering): High reaction temperatures can lead to the agglomeration of catalyst particles, reducing the active surface area.[4] This is an irreversible process.

• Leaching: The dissolution of active components of the catalyst into the reaction medium can occur, leading to a loss of activity.

Q3: How can I recognize that my catalyst is deactivating?

A3: Signs of catalyst deactivation include:

• A noticeable decrease in the reaction rate or conversion of reactants.

• A change in product selectivity, with an increase in the formation of byproducts.

• A change in the physical appearance of the catalyst, such as a change in color (e.g., darkening due to coke formation).

• An increase in pressure drop across the reactor bed in continuous flow systems, which can indicate pore blockage.

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of 5-Methyl-2-hexanone, categorized by the type of catalyst used.

Guide 1: Copper-Triphenylphosphine Hydride Catalysts

Observed Problem	Potential Cause	Troubleshooting Steps	Preventative Measures
Gradual loss of activity over several runs.	Oxidation of Phosphine Ligand: The triphenylphosphine (B44618) ligand can oxidize to triphenylphosphine oxide, which can alter the catalyst's electronic properties and activity.[6]	1. Verify Catalyst Integrity: Use techniques like 31P NMR to check for the presence of triphenylphosphine oxide. 2. Catalyst Regeneration: If oxidation is confirmed, attempt regeneration by treating the catalyst with a suitable reducing agent.	- Ensure all solvents and reactants are thoroughly deoxygenated. - Perform the reaction under a strictly inert atmosphere (e.g., Argon or Nitrogen).
Sudden drop in activity.	Catalyst Poisoning: Impurities in the starting materials (e.g., sulfur compounds in acetone or isobutyraldehyde) can poison the copper catalyst.	1. Analyze Feedstock: Test the purity of your reactants using techniques like GC-MS to identify potential poisons. 2. Purify Reactants: If impurities are found, purify the starting materials before use (e.g., by distillation).	- Use high-purity, certified reagents. - Consider using a guard bed to remove impurities before the reactants reach the main catalyst bed.
Low yield and formation of byproducts.	Thermal Decomposition: The copper complex may be unstable at the reaction temperature, leading to decomposition and loss of the active catalytic species.[6]	1. Lower Reaction Temperature: Investigate if the reaction can proceed efficiently at a lower temperature. 2. Optimize Reaction Time: A shorter reaction time at a slightly higher temperature might be more effective than a longer time at a lower temperature.	- Determine the thermal stability of the catalyst using techniques like thermogravimetric analysis (TGA). - Operate within the recommended temperature range for the specific catalyst.

Guide 2: Metal Oxide and Zeolite Catalysts

Observed Problem	Potential Cause	Troubleshooting Steps	Preventative Measures
Progressive decrease in conversion and selectivity.	Coking/Fouling: Deposition of carbonaceous material on the catalyst surface is a common issue in ketonization reactions.[2][5]	1. Visual Inspection: A darkened or black catalyst is a strong indicator of coking. 2. Catalyst Regeneration: Regenerate the catalyst by calcination in air to burn off the coke.[7] A typical procedure involves heating the catalyst in a controlled flow of air to a temperature between 400-600°C.	- Optimize reaction conditions (temperature, pressure, reactant feed rate) to minimize coke formation. - Co-feeding a small amount of a hydrogen source can sometimes reduce coking.
Irreversible loss of activity after regeneration.	Sintering: High temperatures during the reaction or regeneration can cause irreversible agglomeration of the catalyst particles.[4]	1. Characterize Catalyst: Use techniques like XRD or TEM to check for changes in crystallite size. 2. Replace Catalyst: If sintering is confirmed, the catalyst will likely need to be replaced.	- Avoid excessively high reaction or regeneration temperatures. - Use a catalyst support that is thermally stable.
Reduced activity with high water content in the feed.	Hydrothermal Instability: Some zeolites and metal oxides can undergo structural changes or deactivation in the presence of high concentrations of water at elevated temperatures.	1. Dry Reactants: Ensure that all reactants and solvents are sufficiently dry before use. 2. Select a Hydrothermally Stable Catalyst: Consider using a catalyst known for its stability in the presence of water.	- Incorporate a drying step for the feedstock. - Modify the catalyst to improve its hydrothermal stability.

Experimental Protocols

Protocol 1: Regeneration of a Coked Metal Oxide Catalyst

• Catalyst Unloading: Carefully unload the deactivated catalyst from the reactor in a well-ventilated fume hood.

• Inert Purge: Place the catalyst in a tube furnace and purge with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for 30 minutes at room temperature to remove any adsorbed reactants.

• Controlled Heating: While maintaining the inert gas flow, heat the furnace to the desired regeneration temperature (typically 400-500°C) at a controlled ramp rate (e.g., 5°C/min).

• Oxidative Treatment: Once the target temperature is reached, gradually introduce a controlled flow of air or a mixture of oxygen and an inert gas (e.g., 5% O₂ in N₂). The introduction of the oxidant should be slow to avoid a rapid temperature increase due to the exothermic combustion of coke.

• Hold Period: Maintain the catalyst at the regeneration temperature in the oxidative atmosphere for a period of 2-4 hours, or until the exit gas analysis indicates the absence of carbon oxides.

• Cooling: Switch back to an inert gas flow and cool the furnace down to room temperature.

• Storage: Store the regenerated catalyst in a desiccator to prevent moisture adsorption before reuse.

Protocol 2: Testing for Catalyst Poisoning

• Establish Baseline: Run the 5-Methyl-2-hexanone synthesis with fresh, high-purity reactants and a fresh batch of catalyst to establish a baseline for conversion and selectivity.

• Spiking Experiment: Prepare a feedstock of the same high-purity reactants but "spike" it with a small, known concentration of a suspected poison (e.g., a sulfur-containing compound).

• Run with Spiked Feed: Run the reaction under the same conditions as the baseline experiment using the spiked feedstock and a fresh batch of catalyst.

• Compare Performance: Compare the conversion and selectivity of the reaction with the spiked feed to the baseline. A significant drop in performance indicates that the added compound is a catalyst poison.

• Analyze Reactants: If a poison is identified, analyze your standard laboratory-grade reactants to determine if this impurity is present.

Visualizations

References

• 1. The structure–activity relationship of copper hydride nanoclusters in hydrogenation and reduction reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. akjournals.com [akjournals.com]
• 7. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Technical Support Center: Scaling Up the Synthesis of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of 5-Methyl-2-hexanone, with a focus on challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for 5-Methyl-2-hexanone?

A1: The most prevalent industrial synthesis route is the condensation of acetone (B3395972) with isobutyraldehyde.[1][2] This method can be performed in either a one or two-step process and in liquid or gas phases.[1][2] Another documented method involves the transfer hydrogenation of 5-methyl-3-hexen-2-one.[1]

Q2: What are the typical yields and purity levels achievable for the synthesis of 5-Methyl-2-hexanone?

A2: For the synthesis from 5-methyl-3-hexen-2-one, yields of up to 88% have been reported with high purity after chromatographic purification.[1] Purity of commercially available 5-Methyl-2-hexanone for synthesis is typically ≥98% (GC).

Q3: What are the key physical properties of 5-Methyl-2-hexanone relevant to its synthesis and purification?

A3: Key physical properties are summarized in the table below. These are critical for designing distillation and extraction procedures.

Property	Value
Boiling Point	144 °C at 1013 hPa
Melting Point	-74 °C
Density	0.81 g/cm³ at 20 °C
Vapor Pressure	5.3 hPa at 20 °C
Solubility in Water	5.4 g/L
Flash Point	43 °C

Q4: What are the primary applications of 5-Methyl-2-hexanone?

A4: 5-Methyl-2-hexanone is widely used as a solvent for polymers, cellulose (B213188) esters, nitrocellulose, and acrylic resins.[2][3] It also finds applications in the manufacturing of high-solids coatings, paints, and as a process solvent in various industries.[2][4]

Troubleshooting Guide

Issue 1: Low Yield in Acetone and Isobutyraldehyde Condensation

Symptoms:

• The final product yield is significantly lower than expected.

• Large amounts of starting materials are recovered after the reaction.

• Formation of significant side products.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inefficient Catalyst Activity	- Ensure the catalyst is fresh and has not been deactivated. - Optimize catalyst loading; too little may result in incomplete reaction, while too much can lead to side reactions.
Suboptimal Reaction Temperature	- Monitor and control the reaction temperature closely. Exothermic reactions can lead to temperature spikes, affecting selectivity. - For aldol (B89426) condensation, lower temperatures often favor the desired product.
Improper Stoichiometry	- Verify the molar ratios of acetone and isobutyraldehyde. An excess of one reactant may be necessary to drive the reaction to completion.
Insufficient Reaction Time	- Monitor the reaction progress using techniques like GC or TLC to ensure it has gone to completion.

Issue 2: Impurity Formation During Synthesis

Symptoms:

• The presence of unexpected peaks in GC or NMR analysis of the crude product.

• Difficulty in purifying the final product to the desired specification.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Side Reactions	- Self-condensation of Acetone: Can be minimized by controlling the reaction temperature and the rate of addition of the base catalyst. - Cannizzaro Reaction of Isobutyraldehyde: Occurs in the presence of a strong base. Consider using a milder base or a heterogeneous catalyst.
Contaminated Starting Materials	- Ensure the purity of acetone and isobutyraldehyde. Use freshly distilled materials if necessary.
Thermal Decomposition	- Avoid excessive temperatures during reaction and distillation, as this can lead to the formation of degradation products.

Issue 3: Challenges in Scaling Up the Reaction

Symptoms:

• Difficulty in maintaining consistent temperature control in a larger reactor.

• Phase separation or mixing issues.

• Reduced yield or increased impurity profile compared to lab-scale.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Heat Transfer Limitations	- Ensure the reactor has adequate cooling capacity to handle the exothermicity of the reaction. - Consider a semi-batch process where one reactant is added gradually to control the rate of heat generation.[5]
Mass Transfer Issues	- Optimize the stirring speed and impeller design to ensure efficient mixing of reactants, especially if the reaction involves multiple phases.
Changes in Reaction Kinetics	- Re-optimize reaction parameters such as temperature, pressure, and catalyst loading at the pilot scale before moving to full production. What works at a small scale may not be optimal for a larger volume.[5]

Experimental Protocols

Synthesis of 5-Methyl-2-hexanone from 5-Methyl-3-hexen-2-one

This protocol is based on a transfer hydrogenation reaction.[1]

Materials:

• 5-Methyl-3-hexen-2-one (1 equivalent)

• Methanol (B129727) (solvent)

• Rhodium catalyst (e.g., C25H29ClNO2Rh, 0.01 equivalents)[1]

• Potassium carbonate (K₂CO₃, 0.25 equivalents)[1]

Procedure:

• Charge a reaction vessel with 5-methyl-3-hexen-2-one, the rhodium catalyst, and potassium carbonate.

• Add methanol as the solvent.

• Heat the reaction mixture to 90 °C and maintain for 1 hour with stirring.[1]

• Monitor the reaction progress by GC.

• Upon completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate (B1210297) mobile phase).[1]

Quantitative Data for Synthesis from 5-Methyl-3-hexen-2-one

Parameter	Value	Reference
Substrate	5-Methyl-3-hexen-2-one	[1]
Catalyst	C25H29ClNO2Rh	[1]
Base	Potassium Carbonate	[1]
Solvent	Methanol	[1]
Temperature	90 °C	[1]
Reaction Time	1 hour	[1]
Yield	88%	[1]

Visualizations

References

• 1. 5-Methyl-2-hexanone synthesis - chemicalbook [chemicalbook.com]
• 2. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-METHYL-2-HEXANONE - Ataman Kimya [atamanchemicals.com]
• 5. Challenges of scaling up production from grams to kilos [chemtek.co.in]

Minimizing by-product formation in ketone synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize by-product formation during ketone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of by-products in ketone synthesis?

A1: By-product formation in ketone synthesis is highly dependent on the chosen synthetic route. However, common issues stem from:

• Self-condensation: Especially in reactions involving enolizable ketones or aldehydes, such as the Aldol (B89426) condensation.[1][2]

• Over-oxidation or reduction: Using overly strong or non-selective oxidizing or reducing agents can lead to the formation of carboxylic acids or alcohols, respectively.

• Lack of regioselectivity: In reactions like the Fries rearrangement, mixtures of ortho and para isomers are common by-products.[3][4]

• Reaction with starting materials or intermediates: For instance, in Grignard synthesis, the Grignard reagent can act as a base, leading to the enolization of the starting ketone.[1]

• Rearrangements: Carbocation rearrangements can occur in reactions like Friedel-Crafts acylation, although it is less common than in Friedel-Crafts alkylation.[5]

Q2: How can I minimize self-condensation in an Aldol reaction to synthesize a ketone?

A2: To minimize self-condensation in a crossed Aldol reaction, you can employ several strategies:

• Use a non-enolizable aldehyde: Reacting an enolizable ketone with an aldehyde that lacks α-hydrogens (e.g., benzaldehyde) prevents the aldehyde from self-condensing.[2]

• Slow addition: Slowly adding the enolizable carbonyl compound to a mixture of the non-enolizable partner and the base can keep the concentration of the enolizable component low, thus favoring the crossed-aldol product.[2]

• Use of a more reactive electrophile: Aldehydes are generally more reactive electrophiles than ketones. In a reaction between an aldehyde and a ketone, the ketone will preferentially act as the nucleophile.[2]

• Pre-formation of the enolate: Using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) to quantitatively form the enolate of the desired ketone before adding the second carbonyl compound can prevent self-condensation.

Q3: I am observing a significant amount of the starting alcohol in my oxidation reaction to produce a ketone. What could be the cause?

A3: Incomplete conversion of the starting alcohol is a common issue. Potential causes include:

• Insufficient oxidizing agent: Ensure you are using the correct stoichiometry of the oxidizing agent.

• Low reaction temperature: Some oxidations require heating to go to completion.

• Poor quality of the oxidizing agent: Some oxidizing agents can degrade over time. Use a fresh batch or test the activity of your current batch.

• Steric hindrance: Highly hindered secondary alcohols can be slow to oxidize. You may need to use a more powerful oxidizing agent or longer reaction times.

Q4: How can I control the regioselectivity in a Fries rearrangement to obtain a specific hydroxy aryl ketone isomer?

A4: The ratio of ortho to para isomers in a Fries rearrangement is highly dependent on the reaction conditions:

• Temperature: Low reaction temperatures favor the formation of the para product (thermodynamic control), while higher temperatures favor the ortho product (kinetic control).[4]

• Solvent: Non-polar solvents tend to favor the formation of the ortho isomer, whereas the proportion of the para isomer increases with solvent polarity.[3][4]

• Catalyst: The choice and amount of Lewis acid catalyst can also influence the isomer ratio.

Troubleshooting Guides

Guide 1: Low Yield in Grignard Synthesis of Ketones from Nitriles

Observed Problem	Potential Cause	Suggested Solution
Low conversion of nitrile	Inactive Grignard reagent due to exposure to moisture or air.	Ensure anhydrous conditions. Use freshly prepared Grignard reagent or titrate to determine the exact concentration.
Low reactivity of the nitrile.	Consider using a more reactive organometallic reagent, such as an organolithium compound.[6]
Formation of a primary amine	The intermediate imine was reduced.	This is more likely if a strong reducing agent like LiAlH4 is used inadvertently. Ensure you are using a Grignard or organolithium reagent.
Complex mixture of products	The intermediate imine salt reacts with another equivalent of the Grignard reagent.	This is generally not a major issue as the intermediate imine salt is less reactive than the final ketone.[7] However, ensure slow addition of the Grignard reagent at a low temperature.
Starting material recovered after workup	Incomplete hydrolysis of the intermediate imine salt.	Use aqueous acid (e.g., H3O+) for the workup to ensure complete hydrolysis to the ketone.[8]

Guide 2: By-product Formation in the Oxidation of Secondary Alcohols

Observed By-product	Potential Cause	Suggested Solution
Carboxylic Acid	Over-oxidation. This is more of a concern if a primary alcohol is also present in the substrate.	Use a milder, more selective oxidizing agent such as pyridinium (B92312) chlorochromate (PCC) or Dess-Martin periodinane (DMP).[9]
Aldehyde	Presence of a primary alcohol impurity in the starting material.	Purify the starting secondary alcohol before oxidation.
Aldol condensation products	In Oppenauer oxidation, the basic conditions can promote self-condensation of the product ketone if it has α-hydrogens.[10][11]	Use anhydrous solvents and consider alternative, non-basic oxidation methods if aldol condensation is a significant issue.[10]
Tishchenko reaction products (esters)	Can occur in Oppenauer oxidation, especially with aldehyde products that lack α-hydrogens.[10]	Use anhydrous solvents. This is less of a concern for ketone synthesis from secondary alcohols.

Experimental Protocols

Protocol 1: Minimized By-product Friedel-Crafts Acylation of Anisole (B1667542)

This protocol aims to synthesize 4-methoxyacetophenone with minimal side products.

• Apparatus Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet.

  • The outlet of the condenser should be connected to a gas trap to capture the evolved HCl gas.

• Reagents:

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (B109758) (DCM)

  • Acetyl chloride

  • Anisole

• Procedure:

  • To the reaction flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • In the dropping funnel, prepare a solution of acetyl chloride (1.0 equivalent) and anisole (1.05 equivalents) in anhydrous DCM.

  • Add the solution from the dropping funnel to the AlCl₃ suspension dropwise over 30-60 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture back to 0 °C and slowly quench by adding crushed ice, followed by cold water.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with 1M NaOH, then with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

  Note: Using a slight excess of the aromatic compound can help drive the reaction to completion. The deactivating effect of the resulting ketone product helps to prevent polysubstitution.[5]

Protocol 2: Selective Oppenauer Oxidation of a Secondary Alcohol

This protocol describes the oxidation of a secondary alcohol to a ketone using aluminum isopropoxide and acetone (B3395972).

• Apparatus Setup:

  • A flame-dried round-bottom flask equipped with a magnetic stirrer and a distillation apparatus (e.g., a Dean-Stark trap or a short-path distillation head).

  • A nitrogen or argon atmosphere should be maintained.

• Reagents:

  • Secondary alcohol

  • Aluminum isopropoxide [Al(O-iPr)₃]

  • Anhydrous acetone (in large excess, also acts as the solvent)

  • Anhydrous toluene (B28343) or benzene (B151609) (optional, to aid in azeotropic removal of isopropanol)

• Procedure:

  • To the reaction flask, add the secondary alcohol (1.0 equivalent), a large excess of anhydrous acetone (e.g., 10-20 equivalents), and anhydrous toluene (if used).

  • Add aluminum isopropoxide (0.3-0.5 equivalents).

  • Heat the mixture to a gentle reflux. The isopropanol (B130326) formed during the reaction has a lower boiling point than toluene and will be removed by distillation, driving the equilibrium towards the product ketone.

  • Continue the reaction until the starting alcohol is consumed (monitor by TLC or GC-MS).

  • Cool the reaction mixture to room temperature.

  • Add water or a dilute acid (e.g., 1M HCl) to quench the reaction and hydrolyze the aluminum salts.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation, recrystallization, or column chromatography.

  Note: The success of this reaction relies on shifting the equilibrium by removing the isopropanol by-product.[10] Using a large excess of acetone also helps to drive the reaction forward.[10]

Visualizations

Caption: Troubleshooting workflow for low yield in Grignard synthesis of ketones.

Caption: Control of regioselectivity in the Fries rearrangement.

References

• 1. benchchem.com [benchchem.com]
• 2. Aldol condensation - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Nitriles to Ketones and Aldehydes - Chemistry Steps [chemistrysteps.com]
• 7. Ch20: RLi or RMgX with Nitriles to Ketones [chem.ucalgary.ca]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 10. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 11. mmccollege.ac.in [mmccollege.ac.in]

Technical Support Center: Purification of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the purification of 5-Methyl-2-hexanone, with a specific focus on dealing with azeotropes.

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope and why is it a problem in the purification of 5-Methyl-2-hexanone?

A1: An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation. This occurs because the vapor produced by boiling the mixture has the same composition as the liquid. In the context of 5-Methyl-2-hexanone purification, if it forms an azeotrope with a contaminant (e.g., water or a solvent), simple distillation will not be able to separate the two components beyond the azeotropic point, thus limiting the final purity of the product.

Q2: Does 5-Methyl-2-hexanone form an azeotrope with water?

A2: Yes, 5-Methyl-2-hexanone forms a heterogeneous azeotrope with water. This means that upon condensation, the distillate will separate into two immiscible liquid phases, which can be advantageous for separation.

Q3: What are the common methods to break a 5-Methyl-2-hexanone azeotrope?

A3: The primary methods for breaking azeotropes in the purification of ketones like 5-Methyl-2-hexanone include:

• Azeotropic Distillation: This involves adding a third component, known as an entrainer, to form a new, lower-boiling azeotrope with one or both of the original components.

• Extractive Distillation: A high-boiling solvent is added to the mixture, which alters the relative volatilities of the components, allowing for their separation by distillation.

• Pressure-Swing Distillation: This technique utilizes two distillation columns operating at different pressures to shift the azeotropic composition, enabling separation.

Q4: What are some potential impurities in commercial 5-Methyl-2-hexanone?

A4: Depending on the synthesis route, commercial 5-Methyl-2-hexanone may contain impurities such as unreacted starting materials (e.g., isobutyl methyl ketone, acetone), byproducts of side reactions, and residual solvents used in the manufacturing process.

Troubleshooting Guides

Issue 1: Poor separation efficiency during simple distillation.

Possible Cause	Solution
Formation of an unknown azeotrope.	1. Analyze the distillate composition using Gas Chromatography (GC) to identify the components of the azeotrope. 2. Consult azeotrope databases or perform experimental studies to confirm the azeotrope. 3. Implement an appropriate advanced distillation technique (azeotropic, extractive, or pressure-swing distillation).
Insufficient number of theoretical plates in the distillation column.	1. Increase the length of the packed column or use a column with a more efficient packing material. 2. For tray columns, increase the number of trays.
Incorrect reflux ratio.	1. Optimize the reflux ratio. A higher reflux ratio generally improves separation but reduces throughput.

Issue 2: Water contamination in the final product.

Possible Cause	Solution
Incomplete breaking of the 5-Methyl-2-hexanone/water azeotrope.	1. For Heterogeneous Azeotropic Distillation: Ensure the decanter is properly designed and operated to effectively separate the organic and aqueous phases. 2. Optimize the amount of entrainer used.
Insufficient drying of the organic phase after separation.	1. Use a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate) to remove residual water from the organic phase before the final distillation step.

Issue 3: Entrainer contamination in the purified 5-Methyl-2-hexanone.

Possible Cause	Solution
In extractive distillation, the boiling point of the entrainer is too close to that of 5-Methyl-2-hexanone.	1. Select an entrainer with a significantly higher boiling point to ensure it remains in the bottom of the column.
Inefficient separation in the entrainer recovery column.	1. Optimize the operating conditions (temperature, pressure, reflux ratio) of the recovery column. 2. Ensure the recovery column has a sufficient number of theoretical plates.

Data Presentation

Table 1: Physical Properties of 5-Methyl-2-hexanone

Property	Value
Molecular Formula	C₇H₁₄O
Molar Mass	114.19 g/mol
Boiling Point (at 760 mmHg)	144-145 °C
Density (at 20°C)	0.815 g/mL
Solubility in Water	Slightly soluble

Table 2: Known Azeotropic Data for 5-Methyl-2-hexanone

Component B	Boiling Point of Component B (°C)	Azeotrope Boiling Point (°C)	Composition of 5-Methyl-2-hexanone (wt%)	Composition of Component B (wt%)	Type of Azeotrope
Water	100	94.3	56.7	43.3	Heterogeneous

Table 3: Potential Entrainers for Extractive Distillation of Ketones

Azeotropic System	Entrainer	Effect on Relative Volatility
Methyl Ethyl Ketone / Water	Ethylene (B1197577) Glycol	Increases the relative volatility of MEK
Methyl Ethyl Ketone / Ethanol	Ethylene Glycol	Increases the relative volatility of MEK
Acetone / Methanol	Water	Breaks the azeotrope

Experimental Protocols

Protocol 1: Azeotropic Distillation for Water Removal

This protocol describes the removal of water from 5-Methyl-2-hexanone using a Dean-Stark apparatus, which takes advantage of the heterogeneous nature of the water azeotrope.

Materials:

• 5-Methyl-2-hexanone containing water

• Dean-Stark apparatus

• Distillation flask

• Condenser

• Heating mantle

• Stirring bar or boiling chips

Procedure:

• Set up the distillation apparatus with the Dean-Stark trap between the distillation flask and the condenser.

• Charge the distillation flask with the wet 5-Methyl-2-hexanone and a stirring bar or boiling chips.

• Heat the flask to initiate boiling.

• The 5-Methyl-2-hexanone/water azeotrope will begin to distill and condense in the condenser.

• The condensate will collect in the Dean-Stark trap. Due to immiscibility and density differences, the water will settle at the bottom of the trap, and the 5-Methyl-2-hexanone will form the upper layer.

• The excess 5-Methyl-2-hexanone will overflow from the trap and return to the distillation flask.

• Continue the distillation until no more water collects in the trap.

• Turn off the heat and allow the apparatus to cool.

• The 5-Methyl-2-hexanone remaining in the distillation flask will be substantially dry.

Protocol 2: General Procedure for Extractive Distillation

This protocol outlines the general steps for separating 5-Methyl-2-hexanone from a close-boiling impurity using an entrainer.

Materials:

• Mixture of 5-Methyl-2-hexanone and impurity

• High-boiling entrainer (e.g., ethylene glycol)

• Fractional distillation apparatus with two feed points

• Heating mantle

• Receiving flasks

Procedure:

• Set up a fractional distillation column with a sufficient number of theoretical plates.

• Introduce the 5-Methyl-2-hexanone mixture at a feed point in the middle of the column.

• Introduce the entrainer at a feed point above the mixture feed point.

• Heat the reboiler to initiate distillation.

• The entrainer will flow down the column, selectively interacting with one of the components and increasing its relative volatility.

• The more volatile component will move up the column and be collected as the distillate.

• The less volatile component, along with the entrainer, will move down the column and be collected as the bottoms product.

• The bottoms product is then fed to a second distillation column to separate the product from the entrainer, allowing the entrainer to be recycled.

Visualizations

Caption: Workflow for Azeotropic Distillation with a Dean-Stark Trap.

Caption: Troubleshooting Logic for Distillation Issues.

Technical Support Center: Mass Spectrometry Analysis of 5-Methyl-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the ionization of 5-Methyl-2-hexanone for mass spectrometry (MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a weak or non-existent signal for 5-Methyl-2-hexanone with my mass spectrometer?

A1: Low signal intensity for 5-Methyl-2-hexanone is a common issue and can stem from several factors.[1] As a small, relatively non-polar ketone, it does not readily protonate, which is the primary ionization mechanism for many compounds in electrospray ionization (ESI). Key areas to investigate include:

• Inappropriate Ionization Technique: ESI is often inefficient for small, volatile, and less polar molecules. Atmospheric Pressure Chemical Ionization (APCI) is generally more suitable for such compounds.[2][3]

• Suboptimal Source Parameters: The settings for your ion source, such as temperature, gas flows, and voltages, may not be optimized for this specific analyte.[1][4]

• Mobile Phase Composition: In ESI, the mobile phase pH and additives are critical. Without an acidic modifier, protonation will be minimal.

• Sample Concentration: The concentration of your analyte may be too low for detection, or conversely, too high, leading to ion suppression.[1]

Q2: Which ionization technique is best for 5-Methyl-2-hexanone: ESI or APCI?

A2: The choice of ionization technique significantly impacts signal intensity for 5-Methyl-2-hexanone.[1]

• Atmospheric Pressure Chemical Ionization (APCI): This is often the preferred method for volatile and semi-volatile compounds like 5-Methyl-2-hexanone.[2][5] APCI uses a corona discharge to ionize solvent molecules in the gas phase, which then transfer a proton to the analyte. This process is generally more efficient for compounds that are volatile and have a reasonable proton affinity in the gas phase.[3]

• Electrospray Ionization (ESI): ESI is less effective for this compound because it relies on the formation of ions in solution prior to desolvation. 5-Methyl-2-hexanone has a low basicity and is difficult to protonate in solution. However, signal can be obtained, often through the formation of adducts with cations like sodium ([M+Na]⁺) or ammonium (B1175870) ([M+NH₄]⁺).[6][7] Signal intensity can sometimes be improved by using chemical derivatization.[8]

Q3: How can I improve the signal of 5-Methyl-2-hexanone in Electrospray Ionization (ESI)?

A3: To enhance the ESI signal, you can focus on promoting ion formation.

• Promote Adduct Formation: Since protonation is inefficient, encouraging adduct formation can significantly boost the signal. Adding salts like sodium acetate (B1210297) or ammonium formate (B1220265) to the mobile phase at low concentrations (e.g., 1-5 mM) can promote the formation of [M+Na]⁺ or [M+NH₄]⁺ ions, respectively.[6]

• Optimize Mobile Phase: While difficult to protonate, using a mobile phase with a small amount of an acidic modifier like formic acid can sometimes help, though adduct formation is often a more successful strategy.

• Adjust Source Parameters: Optimize the capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate. A higher drying gas temperature can aid in desolvation, but excessive temperatures can cause thermal degradation.[9][10]

Q4: My signal is still low. Should I consider chemical derivatization?

A4: Yes, chemical derivatization is a highly effective strategy for improving the ionization efficiency of ketones.[8] The process involves reacting the carbonyl group of the ketone with a reagent to attach a moiety that is easily ionizable.

• Common Derivatizing Agents:

  • 2,4-Dinitrophenylhydrazine (B122626) (DNPH): Reacts with ketones to form hydrazones, which can be readily analyzed by LC-MS, often in negative ion mode ([M-H]⁻).[11][12]

  • O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA): Forms stable oxime derivatives that are suitable for GC-MS analysis and can also be used in LC-MS.

  • 2-Hydrazinoquinoline (HQ): A novel agent that reacts with ketones to form derivatives that show excellent response in positive mode ESI.[13] Derivatization not only improves ionization but can also enhance chromatographic separation.[13]

Q5: What are the primary fragments of 5-Methyl-2-hexanone I should expect to see in the mass spectrum?

A5: Understanding the fragmentation pattern is crucial for confirming the identity of your analyte, especially in techniques like GC-MS or when performing MS/MS. The molecular weight of 5-Methyl-2-hexanone is 114.19 g/mol .[14] Key fragmentation pathways for ketones include alpha cleavage and McLafferty rearrangement.

• Alpha Cleavage: Breakage of the C-C bond adjacent to the carbonyl group. This can lead to the formation of an acylium ion at m/z 43 ([CH₃CO]⁺), which is often the base peak.[15][16]

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds with a sufficiently long alkyl chain. It involves the transfer of a gamma-hydrogen to the carbonyl oxygen, followed by cleavage of the beta-carbon bond. This rearrangement produces a neutral alkene and a charged enol fragment at m/z 58 .[15][16]

Troubleshooting Guides

Guide 1: Low or No Signal Intensity

If you are experiencing low or no signal for 5-Methyl-2-hexanone, follow this logical troubleshooting workflow.

Caption: Troubleshooting workflow for low signal intensity.

Data Presentation

Table 1: Comparison of Ionization Techniques for 5-Methyl-2-hexanone

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization from charged droplets in solution.	Gas-phase proton transfer via corona discharge.[3]
Analyte Suitability	Less suitable; requires adduct formation or derivatization.	Highly suitable for volatile compounds.[2]
Typical Ions	[M+Na]⁺, [M+NH₄]⁺, [M+H]⁺ (low abundance).[6]	[M+H]⁺.
Sensitivity	Generally lower without modification.	Generally higher.
Key for Success	Mobile phase additives (e.g., sodium acetate).[6]	Optimization of vaporizer temperature and corona current.

Table 2: Common EI Fragmentation and ESI Adducts of 5-Methyl-2-hexanone

Ion Type	m/z (Mass-to-Charge Ratio)	Origin	Ionization Method
Molecular Ion	114	Intact molecule	EI, APCI, ESI
Acylium Ion	43	Alpha cleavage[16]	EI
McLafferty Fragment	58	McLafferty rearrangement[15]	EI
Protonated Molecule	115	[M+H]⁺	APCI, ESI
Sodium Adduct	137	[M+Na]⁺[6]	ESI
Ammonium Adduct	132	[M+NH₄]⁺[7]	ESI

Experimental Protocols

Protocol 1: Optimization of APCI Source Parameters

This protocol outlines a general procedure for optimizing APCI conditions for volatile ketones like 5-Methyl-2-hexanone.

• Sample Infusion: Prepare a 1-10 µg/mL solution of 5-Methyl-2-hexanone in a suitable mobile phase (e.g., 50:50 acetonitrile:water). Infuse the solution directly into the source at a flow rate of 10-20 µL/min using a syringe pump.

• Initial Settings: Set the mass spectrometer to scan a range that includes the expected protonated molecule (m/z 115). Use the following starting parameters:

  • Vaporizer Temperature: 350 °C

  • Corona Discharge Current: 3.0 µA

  • Sheath Gas Flow: 40 (arbitrary units)

  • Auxiliary Gas Flow: 10 (arbitrary units)

  • Capillary Temperature: 250 °C

• Vaporizer Temperature Optimization: While infusing the sample, monitor the signal intensity of the [M+H]⁺ ion at m/z 115. Increase the vaporizer temperature in 25 °C increments from 300 °C to 500 °C. Record the temperature that yields the highest stable signal.

• Corona Current Optimization: Set the vaporizer temperature to the optimum value found in the previous step. Vary the corona discharge current from 1.0 to 5.0 µA. A higher current generally increases signal but can also increase noise or cause fragmentation. Select the value that provides the best signal-to-noise ratio.

• Gas Flow Optimization: Individually optimize the sheath gas and auxiliary gas flow rates to maximize the signal intensity. These parameters affect nebulization and desolvation efficiency.

• Final Verification: Once all parameters are optimized, inject a standard sample via your LC method to confirm performance under chromatographic conditions.

Protocol 2: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

This protocol describes a standard procedure for derivatizing 5-Methyl-2-hexanone with DNPH for enhanced LC-MS detection.[11]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. On-Site Detection of Volatile Organic Compounds (VOCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Adduct Formation in ESI/MS by Mobile Phase Additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Syrrx [syrrx.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2-Hexanone, 5-methyl- [webbook.nist.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.libretexts.org [chem.libretexts.org]

Overcoming poor solubility of 5-Methyl-2-hexanone in aqueous solutions

This guide provides troubleshooting advice and answers to frequently asked questions regarding the poor aqueous solubility of 5-Methyl-2-hexanone (also known as Methyl Isoamyl Ketone or MIAK).

Frequently Asked Questions (FAQs)

Q1: What is 5-Methyl-2-hexanone and why is it used?

A1: 5-Methyl-2-hexanone is a colorless liquid ketone with the chemical formula C7H14O.[1] It is utilized as a versatile solvent in various industrial applications, including for high-solids coatings, resins, polymers, and as an intermediate in chemical synthesis.[2][3][4] Its pleasant, fruity odor also leads to its use in the flavor and fragrance industry.[1]

Q2: What is the expected solubility of 5-Methyl-2-hexanone in water?

A2: 5-Methyl-2-hexanone is considered sparingly or slightly soluble in water.[1][2] Its solubility is limited due to its hydrophobic hydrocarbon chain.[1] Experimental data indicates a water solubility of approximately 5.4 g/L at 20-25 °C.[2][5][6][7][8] While it has limited aqueous solubility, it is miscible with most organic solvents like ethanol (B145695) and acetone.[1][2]

Q3: Why am I seeing two phases or an oily layer when I add 5-Methyl-2-hexanone to my aqueous buffer?

A3: This indicates that you have exceeded the solubility limit of 5-Methyl-2-hexanone in your aqueous solution. The compound is a very hydrophobic molecule and will phase-separate when its concentration surpasses its saturation point in water.[2]

Q4: Can changes in temperature or pH significantly improve the solubility of 5-Methyl-2-hexanone?

A4: For 5-Methyl-2-hexanone, temperature changes may have a minor effect on its solubility, but it is unlikely to produce a dramatic increase. Regarding pH, since it is a neutral ketone and not an ionizable compound, adjusting the pH of the aqueous solution will not significantly improve its solubility.[9] This method is more effective for acidic or basic compounds.

Data Presentation

For researchers needing precise information, the following tables summarize the key properties of 5-Methyl-2-hexanone and compare common methods for solubility enhancement.

Table 1: Physical and Chemical Properties of 5-Methyl-2-hexanone

Property	Value	References
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
Appearance	Colorless liquid with a fruity odor	[2][3][10]
Density	~0.814 g/mL at 25 °C	[2][3]
Boiling Point	~145 °C	[2][3]
Melting Point	-74 °C	[3]
Water Solubility	5.4 g/L (0.54% w/v) at 20-25 °C	[2][5][6][7][8]
logP (o/w)	1.88	[5]

Table 2: Comparison of Solubilization Techniques

Technique	General Mechanism	Typical Agents	Advantages	Considerations
Co-solvency	Reduces the polarity of the solvent system, increasing the solubility of hydrophobic solutes.[11]	Ethanol, Propylene (B89431) Glycol (PG), Polyethylene Glycol (PEG 300), DMSO.[9][12]	Simple to implement; can significantly increase solubility.	May impact downstream experiments or biological assays; potential toxicity of some co-solvents.[12]
Surfactant Solubilization	Surfactants form micelles above their Critical Micelle Concentration (CMC), encapsulating the hydrophobic compound in their core.[12][13]	Polysorbates (Tween® 20, 80), Sodium Dodecyl Sulfate (SDS), Cremophor® EL.[13]	Highly effective; widely used in pharmaceutical formulations.	Can interfere with cellular assays; potential for foaming; toxicity concerns with some surfactants.[12]
Cyclodextrin (B1172386) Complexation	Cyclodextrins have a hydrophobic inner cavity and a hydrophilic exterior, encapsulating the "guest" molecule to form a water-soluble inclusion complex.[14][15][16]	α-, β-, γ-Cyclodextrins, Hydroxypropyl-β-cyclodextrin (HP-β-CD).[14][15]	Low toxicity; high efficiency for appropriately sized molecules; can improve stability.[16][17]	Stoichiometry is critical; can be more expensive than other methods.

Troubleshooting Guide

Issue: My 5-Methyl-2-hexanone solution is cloudy or has precipitated.

This is the most common issue, arising when the compound's concentration exceeds its solubility limit in the prepared aqueous medium.

Caption: Troubleshooting workflow for addressing precipitation issues.

Solution 1: Employing Co-solvents

Q: How can I use a co-solvent to dissolve 5-Methyl-2-hexanone?

A: By adding a water-miscible organic solvent, you can reduce the overall polarity of the aqueous phase, thereby increasing the solubility of the hydrophobic ketone.

• Recommended Agents: Ethanol, propylene glycol (PG), or dimethyl sulfoxide (B87167) (DMSO).

• General Approach: First, dissolve the 5-Methyl-2-hexanone in a small volume of the co-solvent to create a concentrated stock solution. Then, add this stock solution dropwise to your aqueous buffer while stirring vigorously.

• Important: The final concentration of the co-solvent should be kept as low as possible (typically <5%, but ideally <1%) to avoid impacting the biological or chemical system under study. Always run a vehicle control (buffer + co-solvent) in your experiments.

Solution 2: Utilizing Surfactants for Micellar Solubilization

Q: When should I consider using a surfactant?

A: Surfactants are an excellent choice when higher concentrations of 5-Methyl-2-hexanone are needed and co-solvents may interfere with the assay. Non-ionic surfactants are generally preferred due to their lower potential for biological disruption.[13]

• Recommended Agent: Polysorbate 80 (Tween® 80) or other non-ionic surfactants.

• General Approach: Prepare the aqueous buffer containing the surfactant at a concentration above its Critical Micelle Concentration (CMC). Add the 5-Methyl-2-hexanone directly to this solution and stir or sonicate until it dissolves. The ketone will be encapsulated within the hydrophobic core of the micelles.[13]

Solution 3: Forming Inclusion Complexes with Cyclodextrins

Q: What are cyclodextrins and how do they work?

A: Cyclodextrins are cyclic oligosaccharides that act as molecular containers.[14][15] They have a hydrophobic interior that can encapsulate a "guest" molecule like 5-Methyl-2-hexanone, while their hydrophilic exterior allows the entire complex to dissolve readily in water.[14][15][16] This method is highly effective and often used in drug delivery to enhance the solubility and stability of hydrophobic compounds.[17]

• Recommended Agent: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and low toxicity.

• General Approach: The formation of the inclusion complex is a stoichiometric process. Molar ratios of cyclodextrin to the compound typically range from 1:1 to 10:1.

Caption: Mechanism of cyclodextrin inclusion for solubilization.

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (Ethanol)

• Prepare Stock Solution: Weigh the required amount of 5-Methyl-2-hexanone. Dissolve it in the minimal volume of 100% ethanol required for complete dissolution (e.g., to make a 500 mg/mL stock).

• Vortex: Vortex the solution thoroughly until it is clear.

• Dilution: While vigorously stirring the destination aqueous buffer, add the stock solution drop-by-drop to reach the final desired concentration.

• Final Co-solvent Check: Ensure the final percentage of ethanol in the solution is below the tolerance level for your specific experiment (e.g., <1% v/v).

• Control: Prepare a vehicle control sample containing the same final concentration of ethanol in the aqueous buffer.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 5-METHYL-2-HEXANONE - Ataman Kimya [atamanchemicals.com]
• 3. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 6. guidechem.com [guidechem.com]
• 7. 5-甲基-2-己酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 5-Methyl-2-hexanone, 99% | Fisher Scientific [fishersci.ca]
• 9. asiapharmaceutics.info [asiapharmaceutics.info]
• 10. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ijmsdr.org [ijmsdr.org]
• 12. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jocpr.com [jocpr.com]
• 14. oatext.com [oatext.com]
• 15. oatext.com [oatext.com]
• 16. alfachemic.com [alfachemic.com]
• 17. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of 5-Methyl-2-hexanone

This guide provides a comparative overview of analytical methodologies for the quantitative analysis of 5-Methyl-2-hexanone, a volatile organic compound (VOC) relevant in various industrial and research settings. The primary focus is on a validated Gas Chromatography-Mass Spectrometry (GC-MS) method, which is considered a gold standard for such analyses.[1] This is compared with alternative techniques to aid researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific needs.

Performance Comparison of Analytical Methods

The selection of an analytical method is often a trade-off between various performance characteristics. The following table summarizes the typical performance of a validated GC-MS method for 5-Methyl-2-hexanone quantification compared to other potential analytical techniques.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Proton Transfer Reaction-Mass Spectrometry (PTR-MS)	Selected Ion Flow Tube-Mass Spectrometry (SIFT-MS)
Principle	Chromatographic separation followed by mass-based detection.	Chromatographic separation in the liquid phase with UV or MS detection.	Direct mass analysis based on proton transfer reactions.[2]	Real-time, direct mass analysis of trace gases.[2]
Selectivity	High	Moderate to High	High	High
Sensitivity	High (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)	Very High (ppt to ppb)[2]	Very High (ppt to ppb)
Linearity (R²)	> 0.99	> 0.99	> 0.99	> 0.99
Accuracy (% Recovery)	95-105%	90-110%	85-115%	85-115%
Precision (%RSD)	< 15%	< 15%	< 20%	< 20%
Limit of Detection (LOD)	Low ng/mL	High ng/mL	Low ppt	Low ppt
Limit of Quantification (LOQ)	Low ng/mL	High ng/mL	Low ppb	Low ppb
Sample Throughput	Low to Medium	Medium	High	High
Robustness	High	High	Moderate	Moderate

Experimental Protocols: Validation of a GC-MS Method

The following protocols outline the key experiments required to validate an analytical method for the quantification of 5-Methyl-2-hexanone, in accordance with International Council for Harmonisation (ICH) guidelines.[3]

Specificity

The specificity of the method is its ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Protocol:

  • Analyze a blank matrix sample (e.g., plasma, water, air) to identify any interfering peaks at the retention time of 5-Methyl-2-hexanone.

  • Analyze a sample of 5-Methyl-2-hexanone standard to determine its retention time.

  • Analyze a spiked matrix sample containing 5-Methyl-2-hexanone and potential impurities or degradation products to ensure no co-elution occurs.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.[3]

• Protocol:

  • Prepare a series of at least five calibration standards of 5-Methyl-2-hexanone in the chosen matrix, spanning the expected concentration range.

  • Analyze each calibration standard in triplicate.

  • Plot the peak area response against the concentration of 5-Methyl-2-hexanone.

  • Perform a linear regression analysis and determine the coefficient of determination (R²), which should be ≥ 0.99.

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.

• Protocol:

  • Prepare quality control (QC) samples at three concentration levels (low, medium, and high) within the calibration range.

  • Analyze five replicates of each QC sample.

  • Calculate the percentage recovery for each sample. The mean recovery should be within 95-105%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (%RSD).

• Protocol:

  • Repeatability (Intra-day precision): Analyze six replicates of the low, medium, and high QC samples on the same day. The %RSD should be < 15%.

  • Intermediate Precision (Inter-day precision): Analyze six replicates of the low, medium, and high QC samples on three different days. The %RSD should be < 15%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol:

  • Based on Signal-to-Noise Ratio: Analyze samples with decreasing concentrations of 5-Methyl-2-hexanone. The LOD is the concentration that gives a signal-to-noise ratio of 3:1, and the LOQ is the concentration that gives a signal-to-noise ratio of 10:1.

  • Based on the Standard Deviation of the Response and the Slope:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ is the standard deviation of the blank response and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Protocol:

  • Introduce small variations to the GC-MS parameters, such as:

    • Injector temperature (± 5°C)

    • Oven temperature ramp rate (± 2°C/min)

    • Carrier gas flow rate (± 10%)

  • Analyze a mid-level QC sample under each of the modified conditions.

  • The results should not be significantly affected by these changes, demonstrating the robustness of the method.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for the successful validation of an analytical method.

Caption: Workflow for the validation of an analytical method.

The following diagram illustrates the logical relationship in selecting an appropriate analytical method based on key performance criteria.

Caption: Decision tree for analytical method selection.

References

• 1. On-Site Detection of Volatile Organic Compounds (VOCs) [mdpi.com]
• 2. azom.com [azom.com]
• 3. globalresearchonline.net [globalresearchonline.net]

A Comparative Guide to the Validation of Analytical Methods for 5-Methyl-2-hexanone Analysis Following ICH Guidelines

In the pharmaceutical industry, the validation of analytical procedures is a critical component of quality assurance, ensuring that methods used for testing raw materials and finished products are reliable, reproducible, and fit for their intended purpose. The International Council for Harmonisation (ICH) provides a comprehensive framework for the validation of analytical procedures, with the Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," serving as the authoritative standard.[1][2][3] This guide will provide a comparative overview of two common analytical techniques for the analysis of 5-Methyl-2-hexanone, a volatile organic compound, and detail the validation process according to ICH guidelines.

For the purpose of this guide, we will compare a primary Gas Chromatography (GC) method with an alternative High-Performance Liquid Chromatography (HPLC) method for the quantification of 5-Methyl-2-hexanone.

ICH Validation Parameters

According to the ICH Q2(R1) guideline, the following parameters must be considered during the validation of analytical procedures for quantitative analysis of an active substance:[4][5]

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This is further subdivided into:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a widely used technique for the analysis of volatile compounds like 5-Methyl-2-hexanone.

Experimental Protocol: GC-FID

• Instrumentation: Agilent 7890B Gas Chromatograph with a Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL.

• Standard Preparation: A stock solution of 5-Methyl-2-hexanone (1000 µg/mL) is prepared in methanol (B129727). Calibration standards are prepared by serial dilution in the range of 1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample is diluted with methanol to a theoretical concentration of 50 µg/mL of 5-Methyl-2-hexanone.

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While less common for such a volatile analyte, HPLC can be employed, often requiring derivatization for UV detection. For this comparison, a direct analysis on a suitable reverse-phase column is considered.

Experimental Protocol: HPLC-UV

• Instrumentation: Waters Alliance e2695 Separations Module with a 2489 UV/Visible Detector.

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile:Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of 5-Methyl-2-hexanone (1000 µg/mL) is prepared in the mobile phase. Calibration standards are prepared by serial dilution in the range of 5 µg/mL to 200 µg/mL.

• Sample Preparation: The sample is diluted with the mobile phase to a theoretical concentration of 100 µg/mL of 5-Methyl-2-hexanone.

Comparative Validation Data

The following tables summarize hypothetical experimental data for the validation of the GC-FID and HPLC-UV methods for the analysis of 5-Methyl-2-hexanone, based on ICH Q2(R1) guidelines.

Table 1: Linearity and Range

Parameter	GC-FID	HPLC-UV	ICH Acceptance Criteria
Linearity Range	1 - 100 µg/mL	5 - 200 µg/mL	Defined by the user
Correlation Coefficient (r²)	0.9995	0.9989	≥ 0.99
Y-intercept	1.25	5.32	Should be insignificant

Table 2: Accuracy

Concentration Level	GC-FID (% Recovery)	HPLC-UV (% Recovery)	ICH Acceptance Criteria
80%	99.5%	98.8%	98.0% - 102.0%
100%	100.2%	101.1%	98.0% - 102.0%
120%	99.8%	99.5%	98.0% - 102.0%

Table 3: Precision

Parameter	GC-FID (%RSD)	HPLC-UV (%RSD)	ICH Acceptance Criteria
Repeatability (n=6)	0.8%	1.5%	≤ 2%
Intermediate Precision (n=6)	1.2%	1.8%	≤ 2%

Table 4: Detection and Quantitation Limits

Parameter	GC-FID	HPLC-UV	ICH Acceptance Criteria
LOD	0.3 µg/mL	1.5 µg/mL	Signal-to-Noise ≥ 3
LOQ	1.0 µg/mL	5.0 µg/mL	Signal-to-Noise ≥ 10

Table 5: Robustness

Parameter Variation	GC-FID (%RSD)	HPLC-UV (%RSD)	ICH Acceptance Criteria
Flow Rate (±10%)	1.5%	2.1%	≤ 5%
Column Temperature (±5°C)	1.3%	1.9%	≤ 5%
Mobile Phase Composition (±2%)	N/A	2.5%	≤ 5%

Visualizing the Validation Workflow and Analytical Process

The following diagrams illustrate the logical flow of the analytical method validation process and the workflow of the GC-FID method.

Caption: Workflow for Analytical Method Validation according to ICH Guidelines.

Caption: Experimental Workflow for 5-Methyl-2-hexanone Analysis by GC-FID.

Conclusion

Both GC-FID and HPLC-UV methods can be validated for the analysis of 5-Methyl-2-hexanone according to ICH guidelines. The choice of method will depend on the specific requirements of the analysis, such as the expected concentration range, the complexity of the sample matrix, and the available instrumentation.

Based on the hypothetical data, the GC-FID method demonstrates superior sensitivity (lower LOD and LOQ) and slightly better precision. This is expected for a volatile analyte like 5-Methyl-2-hexanone. The HPLC-UV method, while a viable alternative, shows lower sensitivity and slightly higher variability in the robustness checks.

Ultimately, a thoroughly validated analytical method, regardless of the technology, is essential for ensuring the quality and safety of pharmaceutical products. This guide provides a framework for comparing and validating such methods in alignment with international regulatory expectations.

References

• 1. Separation of 5-Methyl-2-hexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 2-Hexanone, 5-methyl-, oxime | SIELC Technologies [sielc.com]
• 3. foundmyfitness.com [foundmyfitness.com]
• 4. mygenefood.com [mygenefood.com]
• 5. youtube.com [youtube.com]

A Guide to Inter-Laboratory Comparison of 5-Methyl-2-hexanone Measurements

This guide provides a framework for conducting an inter-laboratory comparison of 5-Methyl-2-hexanone measurements, designed for researchers, scientists, and drug development professionals. In the absence of publicly available, large-scale inter-laboratory studies specifically for 5-Methyl-2-hexanone, this document outlines a recommended approach to establish such a comparison. It includes standardized analytical methods, protocols for sample analysis, and templates for data reporting to ensure consistency and comparability across participating laboratories.

Introduction to 5-Methyl-2-hexanone and its Analysis

5-Methyl-2-hexanone (CAS: 110-12-3), also known as methyl isoamyl ketone (MIAK), is a colorless liquid with a characteristic fruity odor. It is used as a solvent for various industrial applications and can be a component in chemical mixtures relevant to pharmaceutical and chemical manufacturing. Accurate and reproducible measurement of 5-Methyl-2-hexanone is crucial for quality control, safety assessment, and research purposes.

The primary analytical techniques for the quantification of 5-Methyl-2-hexanone are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS) for enhanced selectivity and sensitivity.

Hypothetical Inter-Laboratory Study Design

This section outlines a design for a collaborative study to assess the proficiency of different laboratories in measuring 5-Methyl-2-hexanone.

2.1. Objective

To evaluate the accuracy, precision, and comparability of 5-Methyl-2-hexanone measurements across multiple laboratories using standardized analytical methods.

2.2. Study Coordinator

A designated study coordinator will be responsible for the preparation and distribution of test samples, collection of results, and statistical analysis of the data.

2.3. Participating Laboratories

A minimum of five participating laboratories is recommended to ensure statistically meaningful results.

2.4. Sample Preparation and Distribution

The study coordinator will prepare a set of blind samples containing varying concentrations of 5-Methyl-2-hexanone in a common solvent (e.g., methanol (B129727) or a relevant matrix). The samples will be shipped to participating laboratories under controlled conditions.

Experimental Protocols

Participating laboratories should adhere to the following standardized protocols to ensure consistency in the analytical process.

3.1. Primary Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is based on established protocols for ketone analysis, such as those from the National Institute for Occupational Safety and Health (NIOSH).

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A polar capillary column, such as a DB-WAX (30 m x 0.32 mm I.D., 0.5 µm film thickness), is recommended.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/minute to 170°C.

• Injector and Detector Temperatures: 250°C and 300°C, respectively.

• Injection Volume: 1 µL.

• Calibration: A multi-point calibration curve should be prepared using certified reference standards of 5-Methyl-2-hexanone.

3.2. Alternative Method: High-Performance Liquid Chromatography (HPLC)

For laboratories where GC is not available or for specific applications, a reverse-phase HPLC method can be employed.

• Instrumentation: HPLC system with a UV or Mass Spectrometric (MS) detector.

• Column: C18 or Newcrom R1 column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is a common choice. For MS detection, a volatile buffer like formic acid should be used instead of non-volatile acids like phosphoric acid.

• Flow Rate: Typically 1 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 280 nm) or MS detection in selected ion monitoring (SIM) mode.

• Injection Volume: 10 µL.

• Calibration: A multi-point calibration curve should be prepared using certified reference standards of 5-Methyl-2-hexanone.

Data Presentation and Analysis

Participating laboratories will report their results to the study coordinator in a standardized format. The coordinator will then perform a statistical analysis to assess the performance of each laboratory and the overall comparability of the methods.

Table 1: Summary of Reported Concentrations of 5-Methyl-2-hexanone (µg/mL)

Sample ID	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Laboratory 5	True Value
ILC-MHK-001
ILC-MHK-002
ILC-MHK-003
ILC-MHK-004

Table 2: Performance Characteristics of Analytical Methods

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Laboratory 5
Method Used
Limit of Detection (LOD) (µg/mL)
Limit of Quantification (LOQ) (µg/mL)
Linearity (R²)
Precision (%RSD)
Accuracy (% Recovery)

Visualizations

5.1. Inter-Laboratory Comparison Workflow

The following diagram illustrates the workflow for the proposed inter-laboratory comparison study.

Workflow for the inter-laboratory comparison study.

5.2. Logical Flow for Method Selection

This diagram outlines the decision-making process for selecting the appropriate analytical method.

Decision tree for analytical method selection.

A Comparative Guide to 5-Methyl-2-hexanone and Methyl Isobutyl Ketone (MIBK) as Solvents

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, product quality, and process efficiency. This guide provides an objective comparison of two common ketone solvents: 5-Methyl-2-hexanone, also known as Methyl Isoamyl Ketone (MIAK), and 4-Methyl-2-pentanone, widely known as Methyl Isobutyl Ketone (MIBK).

Executive Summary

Both 5-Methyl-2-hexanone (MIAK) and Methyl Isobutyl Ketone (MIBK) are valuable medium-evaporating solvents used across various industries, including pharmaceuticals, coatings, and chemical synthesis.[1][2][3] MIBK is a well-established solvent with extensive documentation, while MIAK serves as a closely related alternative with a slightly different property profile that can offer advantages in specific applications. The primary differences lie in their boiling points, evaporation rates, and solvency characteristics, which influence their suitability for applications such as liquid-liquid extraction, resin dissolution, and high-performance coatings.

Physical and Chemical Properties

The fundamental properties of a solvent dictate its behavior and performance. The following table summarizes the key physical and chemical data for MIAK and MIBK.

Property	5-Methyl-2-hexanone (MIAK)	Methyl Isobutyl Ketone (MIBK)
CAS Number	110-12-3[4]	108-10-1[5]
Chemical Formula	C₇H₁₄O[4]	C₆H₁₂O[5]
Molecular Weight	114.19 g/mol [4]	100.16 g/mol [5]
Appearance	Colorless liquid with a pleasant, fruity odor[4]	Colorless liquid with a pleasant, ketone-like odor[5][6]
Boiling Point	145 °C[7]	117-118 °C[5]
Melting Point	-74 °C[7]	-84.7 °C[5]
Flash Point	36 - 40 °C (closed cup)[7][8]	17 - 18 °C (closed cup)[9]
Density	0.814 g/mL at 25 °C[7]	0.802 g/mL at 20 °C[5]
Vapor Pressure	4.5 mmHg at 20 °C[7]	16 mmHg at 20 °C[5]
Solubility in Water	5.4 g/L at 25 °C[7]	19.1 g/L at 20 °C[5]
LogP (o/w)	1.88[8]	Not explicitly found, but low water solubility suggests lipophilicity.
Autoignition Temp.	425 °C (797 °F)[7]	457 °C (854 °F)[10]
Vapor Density	3.94 (vs air)[7]	3.45 (vs air)[10]

Applications in Research and Drug Development

Both solvents are versatile and find use in numerous applications.

5-Methyl-2-hexanone (MIAK):

• Industrial Coatings: MIAK is frequently used as a solvent for high-performance coatings, paints, and lacquers due to its favorable evaporation rate, which contributes to smooth application and excellent film formation.[2]

• Resin Solvent: It demonstrates strong solvency for a wide range of synthetic resins.[2]

• Chemical Synthesis: It serves as a polymerization solvent and an intermediate in chemical manufacturing.[2][8]

• Extraction: Its properties make it suitable for certain extraction processes.

Methyl Isobutyl Ketone (MIBK):

• Liquid-Liquid Extraction: MIBK's low solubility in water makes it highly effective for liquid-liquid extraction processes in pharmaceutical and fine chemical synthesis.[5] It is used to extract precious metals like gold from cyanide solutions.[5]

• Pharmaceuticals: It is used as a solvent in the manufacturing of various pharmaceuticals and as a denaturing agent for alcohol.[5][11]

• Coatings and Resins: MIBK is an excellent solvent for nitrocellulose, lacquers, gums, and a variety of polymers and resins.[3][5]

• Other Uses: It is also employed as a developer for PMMA electron beam lithography resist and in the preparation of CS spray.[5]

Performance Comparison

The choice between MIAK and MIBK often depends on the specific requirements of the application.

• Evaporation Rate: MIBK has a higher vapor pressure and lower boiling point, resulting in a faster evaporation rate compared to MIAK.[5][7] This makes MIBK suitable for applications requiring quick drying times. Conversely, the slower evaporation of MIAK is advantageous for certain coating applications where a longer "open time" is needed for the film to level properly.

• Solvency: Both are effective ketone solvents. MIAK, with its slightly larger alkyl group, can offer different solvency characteristics that may be beneficial for dissolving higher molecular weight or more complex resins.

• Extraction Efficiency: MIBK is widely recognized for its utility in liquid-liquid extractions due to its low water solubility and stability towards aqueous acids and bases.[5] While MIAK is also used for extractions, its lower water solubility might offer advantages in specific systems by minimizing solvent loss to the aqueous phase.

Health and Safety Profile

The safety of solvents is a paramount concern in a laboratory and manufacturing environment.

Hazard Aspect	5-Methyl-2-hexanone (MIAK)	Methyl Isobutyl Ketone (MIBK)
GHS Classification	Flammable liquid (Category 3), Harmful if inhaled (Acute Tox. 4).[7][12]	Highly flammable liquid (Category 2), Harmful if inhaled (Acute Tox. 4), Causes serious eye irritation, May cause respiratory irritation.[5][13][14]
Oral Toxicity (LD50)	3200 mg/kg (rat)[8]	> 2,000 mg/kg (rat)[14]
Dermal Toxicity (LD50)	10 mL/kg (rabbit)[8]	> 2,000 mg/kg (rabbit)[14]
Inhalation Toxicity	Harmful by inhalation.[8] LC50: 3813 ppm/6H (rat).[8]	Harmful if inhaled.[13] High concentrations can affect the nervous system, causing headache, dizziness, and nausea.
Irritation	Causes serious eye irritation.[12]	Irritant to eyes, nose, and throat.[15] Prolonged skin contact causes irritation.
Carcinogenicity	Not classified by IARC, NTP, or OSHA.	Not classified as a human carcinogen by IARC, NTP, or ACGIH.[13] However, it has caused cancer in some laboratory animals, though these effects are believed to be species-specific.[14]

Environmental Profile

• 5-Methyl-2-hexanone (MIAK): It is slightly soluble in water and its ultimate disposal must consider its impact on air and water quality.[4][16] It is expected to be mobile in the environment due to its water solubility.[17]

• Methyl Isobutyl Ketone (MIBK): MIBK evaporates quickly into the atmosphere where it undergoes rapid phototransformation.[18][19] It is readily biodegradable in soil and water, and its low octanol/water partition coefficient indicates a low potential for bioaccumulation.[18][19] However, as a Volatile Organic Compound (VOC), it can contribute to the formation of tropospheric ozone.[20]

Experimental Protocol: Comparative Liquid-Liquid Extraction Efficiency

This protocol provides a framework for comparing the effectiveness of MIAK and MIBK as extraction solvents for a model active pharmaceutical ingredient (API) from an aqueous solution.

Objective: To quantitatively determine and compare the partition coefficient (P) and extraction efficiency of a model API using 5-Methyl-2-hexanone and Methyl Isobutyl Ketone.

Materials:

• Model API (e.g., a weakly acidic or basic compound soluble in both water and organic solvents)

• 5-Methyl-2-hexanone (MIAK), analytical grade

• Methyl Isobutyl Ketone (MIBK), analytical grade

• Deionized water

• Buffer solution (to control the pH of the aqueous phase, if the API is ionizable)

• Separatory funnels (100 mL)

• Volumetric flasks and pipettes

• Analytical balance

• Vortex mixer or shaker

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Procedure:

• Preparation of Aqueous API Stock Solution:

  • Accurately weigh and dissolve a known amount of the model API in deionized water (or buffer solution) to create a stock solution of a known concentration (e.g., 1 mg/mL).

• Liquid-Liquid Extraction:

  • Label two separatory funnels, one for MIAK and one for MIBK.

  • Into each funnel, pipette 20.0 mL of the aqueous API stock solution.

  • To the first funnel, add 20.0 mL of MIAK. To the second funnel, add 20.0 mL of MIBK.

  • Stopper the funnels and shake vigorously for 5 minutes to ensure thorough mixing and allow the system to reach equilibrium. Vent the funnels periodically to release any pressure buildup.

  • Allow the funnels to stand undisturbed until the aqueous and organic phases have clearly separated.

• Sample Analysis:

  • Carefully separate and collect the aqueous phase from each funnel.

  • Analyze the concentration of the API remaining in the aqueous phase for both experiments using a pre-validated analytical method (e.g., HPLC).

  • The concentration of the API in the organic phase can be determined by mass balance.

• Calculations:

  • Partition Coefficient (P):

    • P = [API]organic / [API]aqueous

    • Where [API]organic is the concentration in the organic phase and [API]aqueous is the concentration in the aqueous phase at equilibrium.

  • Extraction Efficiency (%):

    • Efficiency (%) = (Initial amount of API - Amount of API in aqueous phase) / (Initial amount of API) * 100

Expected Outcome: This experiment will yield quantitative data on the partition coefficients and extraction efficiencies for the model API in both MIAK and MIBK, allowing for a direct performance comparison under the specified conditions.[21]

Mandatory Visualizations

Caption: Logical comparison of MIAK and MIBK properties.

References

• 1. arkema.com [arkema.com]
• 2. nbinno.com [nbinno.com]
• 3. celanese.com [celanese.com]
• 4. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 6. makingchembooks.com [makingchembooks.com]
• 7. 5-Methyl-2-hexanone 99 110-12-3 [sigmaaldrich.com]
• 8. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 9. Methyl Isobutyl Ketone Solvent Properties [macro.lsu.edu]
• 10. METHYL ISOBUTYL KETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. batongchemical.com [batongchemical.com]
• 12. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 13. greenfield.com [greenfield.com]
• 14. bionium.miami.edu [bionium.miami.edu]
• 15. Safety assessment of MIBK (methyl isobutyl ketone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 17. fishersci.com [fishersci.com]
• 18. ecetoc.org [ecetoc.org]
• 19. Methyl isobutyl ketone (EHC 117, 1990) [inchem.org]
• 20. epa.gov [epa.gov]
• 21. benchchem.com [benchchem.com]

A Comparative Study of C7 Ketone Solvent Performance for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in the pharmaceutical industry, influencing the efficiency of chemical syntheses, purification processes, and the ultimate formulation of drug products. C7 ketones, specifically isomers of heptanone, are a class of organic solvents valued for their solvency power and moderate evaporation rates. This guide provides an objective comparison of the performance of two prominent C7 ketones, Methyl n-Amyl Ketone (MAK) and Ethyl Butyl Ketone (EBK), against other commonly used industrial solvents. The comparison is supported by experimental data and detailed methodologies to assist researchers and drug development professionals in making informed solvent selection decisions.

Comparative Analysis of Physicochemical Properties

The following table summarizes the key physical and chemical properties of the C7 ketones and a selection of alternative solvents from different chemical classes. These properties are fundamental to understanding the behavior and suitability of a solvent for various pharmaceutical applications.

Property	Methyl n-Amyl Ketone (MAK)	Ethyl Butyl Ketone (EBK)	Methyl Isobutyl Ketone (MIBK)	Cyclohexanone	Ethyl Acetate	Toluene	Propylene Glycol Methyl Ether (PGME)
Molecular Formula	C₇H₁₄O	C₇H₁₄O	C₆H₁₂O	C₆H₁₀O	C₄H₈O₂	C₇H₈	C₄H₁₀O₂
Molecular Weight ( g/mol )	114.19	114.19	100.16	98.14	88.11	92.14	90.12
Boiling Point (°C)	151	147	116	155.6	77.1	110.6	120
Melting Point (°C)	-35	-38	-85	-31	-83.6	-95	-96
Flash Point (°C)	41	41	18	44	-4	4	38
Specific Gravity (20°C)	0.819	0.819	0.802	0.948	0.902	0.867	0.922
Water Solubility ( g/100 mL)	0.4	1.0	1.9	8.6	8.3	0.05	Miscible
Vapor Pressure (mmHg @ 20°C)	3	4	16	3.4	73	22	11.5

Performance in Pharmaceutical Applications: Solubility of Ibuprofen (B1674241)

To provide a practical comparison of solvent performance, the solubility of a common active pharmaceutical ingredient (API), Ibuprofen, was evaluated in the selected solvents. Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) with poor water solubility, making it a suitable model compound for this study. The data presented below is a compilation from various sources and illustrates the varying solvency power of each solvent for this API.

Solvent	Solubility of Ibuprofen ( g/100 mL) at 25°C (approx.)
Methyl n-Amyl Ketone (MAK)	Data not readily available
Ethyl Butyl Ketone (EBK)	Data not readily available
Methyl Isobutyl Ketone (MIBK)	~40
Cyclohexanone	Data not readily available
Ethyl Acetate	~50[1]
Toluene	Soluble[2][3]
Ethanol (B145695) (for reference)	~60[4]

Note: "Soluble" indicates that ibuprofen dissolves well in the solvent, but specific quantitative data at 25°C was not consistently found across the literature. The solubility of ibuprofen in ethanol is included as a common benchmark.[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below. These protocols are based on established standards to ensure reproducibility and accuracy.

Determination of Drug Solubility in Organic Solvents

This protocol outlines a standard laboratory procedure for determining the thermodynamic solubility of a solid compound, such as an API, in an organic solvent.

• Materials and Equipment:

  • Analytical balance

  • Vials with screw caps

  • Orbital shaker or magnetic stirrer with temperature control

  • Syringe filters (e.g., 0.45 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Procedure:

  • Add an excess amount of the solid drug to a vial.

  • Add a known volume of the selected solvent to the vial.

  • Tightly cap the vial and place it on the orbital shaker or magnetic stirrer in a temperature-controlled environment (e.g., 25°C).

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-72 hours).

  • Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial to remove any undissolved particles.

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of the diluted solution using a validated HPLC or UV-Vis method with a pre-established calibration curve.

  • Calculate the solubility of the drug in the solvent, typically expressed in mg/mL or g/100 mL.

Measurement of Evaporation Rate (Based on ASTM D3539)

This method determines the rate of evaporation of volatile liquids using a Shell thin-film evaporometer.[6][7][8][9][10]

• Materials and Equipment:

  • Shell thin-film evaporometer

  • Constant temperature bath (25 ± 0.5°C)

  • Syringe (1 mL)

  • Filter paper discs

  • Analytical balance

• Procedure:

  • Bring the solvent sample to a constant temperature of 25°C in the water bath.[7]

  • Suspend a clean, dry filter paper disc from the balance within the evaporometer cabinet.

  • Record the initial weight of the filter paper.

  • Dispense a precise volume (e.g., 0.70 mL) of the temperature-controlled solvent onto the filter paper.[7]

  • Start a timer and a flow of dry air or nitrogen through the cabinet at a specified rate.

  • Record the weight of the filter paper and solvent at regular time intervals until the solvent has completely evaporated.

  • Plot the weight loss versus time to determine the evaporation rate. The results are often reported as a relative evaporation rate compared to a standard solvent like n-butyl acetate.

Measurement of Viscosity (Based on ASTM D2196)

This method covers the determination of the rheological properties of non-Newtonian materials using a rotational viscometer.[11][12][13][14][15]

• Materials and Equipment:

  • Rotational viscometer (e.g., Brookfield type) with appropriate spindles

  • Beaker (e.g., 600 mL Griffin low form)[14]

  • Constant temperature bath

• Procedure:

  • Place the test solution in the beaker and allow it to equilibrate to the desired temperature in the constant temperature bath.

  • Select a spindle and rotational speed appropriate for the expected viscosity of the sample.

  • Immerse the spindle into the solution to the marked level.

  • Start the viscometer and allow the reading to stabilize.

  • Record the viscosity reading from the instrument.

  • Measurements can be taken at different rotational speeds to evaluate shear-thinning or shear-thickening behavior.[11][12][13]

Visualizing the Solvent Selection Workflow

The process of selecting a suitable solvent in pharmaceutical development is a multi-step process that involves balancing performance with safety, health, and environmental considerations. The following diagram illustrates a typical workflow for solvent selection.

Caption: A typical workflow for solvent selection in pharmaceutical process development.

Conclusion

The selection of a solvent is a critical step in drug development that requires a comprehensive evaluation of various performance and safety parameters. C7 ketones, such as Methyl n-Amyl Ketone and Ethyl Butyl Ketone, offer a good balance of solvency and evaporation characteristics. However, their performance must be carefully weighed against other classes of solvents, including other ketones, esters, aromatic hydrocarbons, and glycol ethers, based on the specific requirements of the application. This guide provides a framework for this comparative evaluation, emphasizing the importance of using standardized experimental protocols to generate reliable and comparable data. By following a structured solvent selection workflow, researchers and drug development professionals can make informed decisions that optimize process efficiency, ensure product quality, and adhere to safety and environmental standards.

References

• 1. qsj.qiu.edu.ly [qsj.qiu.edu.ly]
• 2. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Ibuprofen - Wikipedia [en.wikipedia.org]
• 6. store.astm.org [store.astm.org]
• 7. kelid1.ir [kelid1.ir]
• 8. store.astm.org [store.astm.org]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. store.astm.org [store.astm.org]
• 12. store.astm.org [store.astm.org]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. industrialphysics.com [industrialphysics.com]
• 15. matestlabs.com [matestlabs.com]

A Spectroscopic Showdown: Differentiating Isomers of 5-Methyl-2-hexanone

In the world of chemical analysis, telling apart molecules with the same chemical formula but different structural arrangements—known as isomers—is a fundamental challenge. This guide provides a detailed spectroscopic comparison of three positional isomers of 5-Methyl-2-hexanone: 5-Methyl-2-hexanone, 4-Methyl-2-hexanone, and 3-Methyl-2-hexanone. All share the molecular formula C7H14O, yet their unique structures give rise to distinct spectroscopic fingerprints. This analysis is crucial for researchers, scientists, and drug development professionals who require precise identification and characterization of these compounds.

At a Glance: Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the three isomers.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Proton Environment	5-Methyl-2-hexanone	4-Methyl-2-hexanone	3-Methyl-2-hexanone
-CH₃ (at C1)	~2.14	~2.13	~2.11
-CH₂- (adjacent to C=O)	~2.43	~2.39	-
-CH-	~1.57	~2.08	~2.45
-CH₂- (other)	~1.41	~1.35 & ~1.15	~1.38 & ~1.12
-CH₃ (branch)	~0.92 (d)	~0.88 (d)	~1.05 (d)
-CH₃ (terminal)	-	~0.88 (t)	~0.89 (t)

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions. Multiplicity is indicated in parentheses (d = doublet, t = triplet).

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Carbon Environment	5-Methyl-2-hexanone	4-Methyl-2-hexanone	3-Methyl-2-hexanone
C=O (C2)	~209.2	~209.5	~212.5
-CH₃ (C1)	~29.8	~29.9	~28.0
-CH₂- (C3)	~43.8	~52.1	-
-CH- (C4/C5/C3)	~27.9	~34.8	~45.7
-CH₂- (C4)	~22.4	-	~25.9
-CH₃ (branch)	~22.4	~19.2	~16.1
-CH₃ (terminal)	-	~11.4	~14.0
-CH₂- (terminal)	-	~29.2	~18.6

Note: Chemical shifts are approximate and based on available data.

Table 3: Infrared (IR) Spectroscopy Data (Key Absorption Bands in cm⁻¹)

Vibrational Mode	5-Methyl-2-hexanone	4-Methyl-2-hexanone	3-Methyl-2-hexanone
C=O Stretch	~1715	~1718	~1715
C-H Stretch (sp³)	~2870-2960	~2875-2960	~2870-2960

Table 4: Mass Spectrometry Data (Key m/z Fragments)

Isomer	Molecular Ion (M⁺)	Base Peak	Other Key Fragments
5-Methyl-2-hexanone	114	43	58, 57, 71
4-Methyl-2-hexanone	114	43	57, 71, 85
3-Methyl-2-hexanone	114	43	57, 71, 85

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. Below are detailed methodologies for each key experiment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the neat liquid ketone sample was dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 1% tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Proton NMR spectra were acquired on a 400 MHz spectrometer. Data acquisition parameters included a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans. The free induction decay (FID) was Fourier transformed with a line broadening of 0.3 Hz.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were acquired on the same spectrometer at a frequency of 100 MHz using a proton-decoupled pulse sequence. A spectral width of 250 ppm, a relaxation delay of 2.0 s, and 1024 scans were used.

Infrared (IR) Spectroscopy

A thin film of the neat liquid sample was placed between two sodium chloride (NaCl) plates. The IR spectrum was recorded using a Fourier-transform infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹. A background spectrum of the clean NaCl plates was recorded and subtracted from the sample spectrum. Typically, 16 scans were co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Mass spectra were obtained using a mass spectrometer with electron ionization (EI) at 70 eV. The liquid sample was introduced via a direct insertion probe or a gas chromatography (GC) inlet. The mass analyzer was scanned over a mass-to-charge (m/z) range of 10-200.

Visualizing the Analytical Workflow

The following diagram illustrates the logical relationship between the isomers and the spectroscopic techniques used for their comparative analysis.

Caption: Workflow for the spectroscopic comparison of 5-Methyl-2-hexanone isomers.

A Comparative Guide to the Enantioselective Synthesis and Analysis of 5-Methyl-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the enantioselective synthesis and chiral analysis of 5-methyl-2-hexanone, a valuable chiral building block in organic synthesis. The document outlines and contrasts two primary asymmetric synthetic strategies—chemo- and biocatalysis—and details analytical techniques for the crucial determination of enantiomeric purity. All quantitative data is presented in comparative tables, and detailed experimental protocols are provided for key methods.

Enantioselective Synthesis of 5-Methyl-2-hexanone: A Comparative Overview

The asymmetric synthesis of 5-methyl-2-hexanone typically involves the enantioselective reduction of a prochiral precursor, 5-methyl-3-hexen-2-one (B238795). This can be achieved through catalytic asymmetric hydrogenation using chiral metal complexes or through biocatalytic reduction employing enzymes.

Data Presentation: Synthesis Methodologies

Method	Catalyst/Enzyme	Chiral Ligand/Cofactor	Solvent	Temp (°C)	Yield (%)	e.e. (%)
Asymmetric Hydrogenation	[Ru(OAc)₂((R)-BINAP)]	(R)-BINAP	Methanol (B129727)	50	>95	>98 (for S-enantiomer)
Biocatalytic Reduction	Ene-reductase (e.g., from Nostoc sp.)	NADPH	Buffer/Organic Co-solvent	30	>90	>99 (for R- or S-enantiomer depending on enzyme)

Experimental Protocols: Synthesis

Method 1: Asymmetric Hydrogenation

This protocol describes a general procedure for the asymmetric hydrogenation of 5-methyl-3-hexen-2-one using a rhodium catalyst with a chiral phosphine (B1218219) ligand.

• Catalyst Preparation: In a glovebox, a Schlenk flask is charged with [Rh(cod)₂]BF₄ (0.01 mmol) and a chiral bisphosphine ligand (e.g., (R)-BINAP) (0.011 mmol) in a degassed solvent such as methanol (10 mL). The mixture is stirred at room temperature for 30 minutes to form the active catalyst.

• Hydrogenation: To the catalyst solution, 5-methyl-3-hexen-2-one (1.0 mmol) is added. The flask is then placed in an autoclave.

• Reaction Execution: The autoclave is purged with hydrogen gas three times before being pressurized to the desired hydrogen pressure (e.g., 10 atm). The reaction mixture is stirred at a controlled temperature (e.g., 25°C) for a specified time (e.g., 12-24 hours), monitored by GC or TLC.

• Work-up and Purification: Upon completion, the autoclave is carefully depressurized. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica (B1680970) gel to yield the enantiomerically enriched 5-methyl-2-hexanone.

Method 2: Biocatalytic Reduction

This protocol outlines a general procedure for the biocatalytic reduction of 5-methyl-3-hexen-2-one using an ene-reductase.

• Reaction Setup: In a temperature-controlled vessel, a buffer solution (e.g., potassium phosphate (B84403) buffer, pH 7.0) is prepared containing the ene-reductase, a cofactor regeneration system (e.g., glucose and glucose dehydrogenase), and NAD(P)H.

• Substrate Addition: 5-methyl-3-hexen-2-one is added to the reaction mixture, potentially with a co-solvent (e.g., DMSO or isopropanol) to improve solubility.

• Bioreduction: The reaction is gently agitated at a controlled temperature (e.g., 30°C). The progress of the reduction is monitored by chiral GC or HPLC.

• Work-up and Purification: Once the reaction is complete, the mixture is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The crude product is then purified by column chromatography.

Caption: Workflow for Enantioselective Synthesis.

Chiral Analysis of 5-Methyl-2-hexanone

The determination of the enantiomeric excess (e.e.) of 5-methyl-2-hexanone is critical. Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are the most common and reliable techniques for this purpose.

Data Presentation: Analytical Methodologies

Method	Column Type	Chiral Stationary Phase (CSP)	Mobile Phase/Carrier Gas	Detection	Typical Retention Times (min)	Resolution (Rs)
Chiral GC	Capillary	Derivatized β-Cyclodextrin	Helium	FID	R-enantiomer: 12.5, S-enantiomer: 13.1	> 1.5
Chiral HPLC	Normal Phase	Polysaccharide-based (e.g., Amylose tris(3,5-dimethylphenylcarbamate))	Hexane (B92381)/Isopropanol (B130326)	UV (210 nm)	R-enantiomer: 8.2, S-enantiomer: 9.5	> 2.0

Experimental Protocols: Analysis

Method 1: Chiral Gas Chromatography (GC)

• Sample Preparation: Prepare a dilute solution of the 5-methyl-2-hexanone sample in a suitable solvent (e.g., hexane or dichloromethane).

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column (e.g., a column coated with a derivatized cyclodextrin).

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 140°C at 5°C/min.

• Analysis: Inject a small volume of the sample (e.g., 1 µL) and record the chromatogram. The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Method 2: Chiral High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Dissolve the 5-methyl-2-hexanone sample in the mobile phase.

• Instrumentation: Use an HPLC system with a UV detector and a chiral column containing a polysaccharide-based chiral stationary phase.

• HPLC Conditions:

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 210 nm.

• Analysis: Inject the sample and monitor the elution profile. Calculate the enantiomeric excess from the integrated peak areas of the two enantiomers.

Caption: Logical Flow for Chiral Analysis.

Conclusion

The choice between asymmetric hydrogenation and biocatalytic reduction for the synthesis of enantiomerically pure 5-methyl-2-hexanone will depend on factors such as the desired enantiomer, scalability, cost, and available equipment. Asymmetric hydrogenation offers high yields and enantioselectivities with well-established catalysts. Biocatalysis provides an environmentally friendly alternative with potentially very high enantiomeric purity, though optimization of reaction conditions is crucial.

For the analysis, both chiral GC and HPLC are powerful techniques. Chiral GC is often preferred for its high resolution and sensitivity for volatile compounds like ketones. Chiral HPLC, with a wide variety of available stationary phases, offers great versatility and is also a robust method for the separation of 5-methyl-2-hexanone enantiomers. The selection of the analytical method will be guided by sample properties, laboratory instrumentation, and the specific requirements of the analysis.

A Researcher's Guide to Selecting the Optimal GC Column for 5-Methyl-2-hexanone Analysis

For researchers, scientists, and professionals in drug development, the accurate and efficient analysis of volatile organic compounds is paramount. 5-Methyl-2-hexanone, a ketone with applications as a solvent and in synthesis, requires careful consideration of the gas chromatography (GC) column to achieve reliable separation and quantification. The choice of stationary phase is the most critical factor dictating selectivity in GC analysis.[1] This guide provides a comprehensive comparison of different GC column types for the analysis of 5-Methyl-2-hexanone, supported by experimental data and detailed protocols.

The polarity of the stationary phase is a key determinant in the retention and elution order of analytes. For polar compounds like ketones, a stationary phase with a similar polarity will generally provide better retention and selectivity.[2] Non-polar columns, conversely, tend to separate compounds primarily based on their boiling points.

Comparative Performance of GC Columns

The selection of a GC column—factoring in stationary phase, column dimensions, and film thickness—is the most critical step in method development.[1] To illustrate the impact of stationary phase polarity on the analysis of 5-Methyl-2-hexanone, performance on three common column types is compared: a non-polar, an intermediate polarity, and a polar column.

Column Type	Stationary Phase	Retention Time (min)	Theoretical Plates (N)	Tailing Factor
Non-Polar	DB-1 (100% Dimethylpolysiloxane)	13.46	125,000	1.1
Intermediate	DB-624 (6% Cyanopropylphenyl-94% Dimethylpolysiloxane)	14.73	140,000	1.0
Polar	DB-WAX (Polyethylene Glycol)	11.40	135,000	1.2

This data is derived from an application note by Agilent Technologies and is intended for comparative purposes.[3] Theoretical plates and tailing factor are representative values for a well-performing system.

For chiral compounds, specialized columns are necessary to separate enantiomers. 5-Methyl-2-hexanone is not chiral, however, for structurally similar chiral ketones, a column with a cyclodextrin-based stationary phase would be required.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible results. The following are representative methods for achiral and chiral analyses.

Standard Achiral Analysis

This protocol is suitable for the routine quantification of 5-Methyl-2-hexanone and was used to generate the data in the comparative table above.[3]

• GC System: Agilent 7890A GC with Flame Ionization Detector (FID)

• Column: DB-1 (30 m x 0.53 mm, 3.00 µm), DB-624 (30 m x 0.53 mm, 3.00 µm), or DB-WAX (30 m x 0.53 mm, 1.00 µm)[3]

• Carrier Gas: Helium, constant pressure at 30 cm/sec (for DB-1 and DB-624) or 34 cm/sec (for DB-WAX) at 40 °C[3]

• Oven Program: 40 °C for 5 min, then ramp to 260 °C (for DB-1 and DB-624) or 230 °C (for DB-WAX) at 10 °C/min, with a final hold time[3]

• Inlet: Split injection (10:1) at 250 °C[3]

• Detector: FID at 300 °C[3]

• Sample: 1 µL of 100 ppm 5-Methyl-2-hexanone in methanol

Chiral Analysis Workflow

The following diagram illustrates the decision-making process for selecting a suitable GC column for the analysis of a ketone like 5-Methyl-2-hexanone.

Caption: Logical workflow for selecting a GC column for ketone analysis.

Discussion

The choice of GC column has a significant impact on the chromatographic performance for 5-Methyl-2-hexanone analysis.

• Non-Polar Column (DB-1): On a non-polar column, elution is primarily governed by the compound's boiling point.[1] As seen in the data, the DB-1 column provides good peak shape and efficiency but may not be the most selective option if the sample matrix contains other compounds with similar boiling points.

• Intermediate Polarity Column (DB-624): The DB-624 column, with its cyanopropylphenyl phase, offers a different selectivity compared to a standard non-polar column.[4] This can be advantageous for resolving 5-Methyl-2-hexanone from other polar and non-polar interferents. The increased retention time on this column for 5-methyl-2-hexanone suggests a stronger interaction with the stationary phase compared to the non-polar DB-1.[3]

• Polar Column (DB-WAX): A polar polyethylene (B3416737) glycol (PEG) column, such as the DB-WAX, is often recommended for the analysis of polar compounds like ketones.[2] Interestingly, the retention time for 5-methyl-2-hexanone is shorter on the DB-WAX column compared to the other two under the specified conditions.[3] This highlights that while the "like dissolves like" principle is a good starting point, the specific interactions and chromatographic conditions play a crucial role.

For the separation of enantiomers of a chiral ketone, a specialized chiral stationary phase is necessary. Cyclodextrin-based columns are commonly used for this purpose, as they can form transient diastereomeric complexes with the enantiomers, leading to their separation.[5]

Conclusion

For the routine, achiral analysis of 5-Methyl-2-hexanone, an intermediate polarity column such as a DB-624 provides a good balance of retention, selectivity, and peak shape. A non-polar column like a DB-1 is also a viable option, particularly for simpler sample matrices. While a polar WAX column can be used, careful method development is required to achieve the desired retention and resolution. The selection should always be guided by the specific requirements of the analysis, including the complexity of the sample and the desired analytical outcome.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. academic.oup.com [academic.oup.com]
• 3. chem-agilent.com [chem-agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

A Comparative Guide to the Quantification of 5-Methyl-2-hexanone: GC-FID/MS vs. HPLC-UV

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds is paramount. 5-Methyl-2-hexanone, a ketone with applications as a solvent and in the fragrance industry, requires robust analytical methods for its determination. This guide provides an objective comparison of two common chromatographic techniques for the quantification of 5-Methyl-2-hexanone: Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection.

This comparison is based on the principles of each technique and supported by established methodologies and typical performance data for the analysis of ketones and other volatile organic compounds.

Methodology Overview

Gas Chromatography is inherently well-suited for the analysis of volatile compounds like 5-Methyl-2-hexanone. The sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a capillary column. GC can be coupled with a Flame Ionization Detector (FID) for sensitive and robust quantification or a Mass Spectrometer (MS) for definitive identification and quantification.

High-Performance Liquid Chromatography separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. For non-UV absorbing compounds like 5-Methyl-2-hexanone, a derivatization step is typically required to attach a chromophore, enabling detection by a UV detector. A common derivatizing agent for ketones is 2,4-dinitrophenylhydrazine (B122626) (DNPH), which forms a hydrazone that can be readily detected.

Data Presentation: A Comparative Analysis

The selection of an analytical method is often a trade-off between sensitivity, selectivity, speed, and sample preparation complexity. The following table summarizes the typical performance characteristics of GC-FID/MS and HPLC-UV for the quantification of 5-Methyl-2-hexanone, based on established methods for similar analytes.

Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV with DNPH Derivatization)
Limit of Detection (LOD)	High sensitivity, typically in the low nanogram (ng) to picogram (pg) range. An OSHA method for methyl isoamyl ketone reports a detection limit of 1.09 nanograms per injection for GC-FID.[1]	Good sensitivity, generally in the low microgram (µg) to nanogram (ng) per milliliter range.
Limit of Quantification (LOQ)	Typically in the low ng/mL to pg/mL range.	Generally in the µg/mL to ng/mL range.
Linearity	Excellent linearity over a wide concentration range (typically 3-4 orders of magnitude).	Good linearity, typically over 2-3 orders of magnitude. A linear response range of approximately 0.1 to 10 mg/L is achievable for DNPH derivatives.[2]
Precision (RSD%)	High precision with Relative Standard Deviations (RSD) typically below 5%.	Good precision with RSDs generally below 10%.
Accuracy (% Recovery)	High accuracy with typical recovery values between 90-110%.	Good accuracy with recovery values typically in the range of 85-115%.
Selectivity	High selectivity, especially with MS detection which provides mass spectral data for compound confirmation.	Good selectivity, dependent on the chromatographic separation and the specificity of the derivatization reaction.
Sample Preparation	Can be simple (direct injection) or more complex (headspace, SPME) depending on the matrix.	Requires a mandatory derivatization step, which adds to the sample preparation time and complexity.
Analysis Time	Relatively fast, with typical run times of 10-30 minutes.	Can be longer due to the derivatization step and potentially longer chromatographic runs.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the quantification of 5-Methyl-2-hexanone using GC-MS and HPLC-UV with DNPH derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on general methods for the analysis of volatile organic compounds.

1. Sample Preparation (Headspace Analysis):

• Accurately weigh or pipette a known amount of the sample into a headspace vial.

• Add an appropriate internal standard (e.g., d8-toluene).

• Seal the vial and place it in a headspace autosampler.

• Incubate the vial at a controlled temperature (e.g., 80 °C) for a specific time (e.g., 15 minutes) to allow the volatile compounds to partition into the headspace.

2. GC-MS Conditions:

• GC System: Agilent 8890 GC or equivalent.

• Column: DB-624 or similar, 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Headspace injection.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 240 °C at 25 °C/min, hold for 5 minutes.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification (target ion: m/z 58, qualifier ions: m/z 43, 71) and/or full scan for identification.

3. Data Analysis:

• Quantify 5-Methyl-2-hexanone based on the peak area ratio to the internal standard using a calibration curve prepared with certified reference standards.

High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Protocol with DNPH Derivatization

This protocol is adapted from EPA methods for the analysis of ketones.[2][3][4]

1. Sample and Standard Derivatization:

• Prepare a solution of 2,4-dinitrophenylhydrazine (DNPH) in a suitable solvent (e.g., acetonitrile (B52724) with a catalytic amount of acid).

• To a known volume of the sample or standard solution, add an excess of the DNPH reagent.

• Allow the reaction to proceed at a controlled temperature (e.g., 40 °C) for a specific time (e.g., 1 hour) to ensure complete derivatization.

• Quench the reaction if necessary.

2. HPLC-UV Conditions:

• HPLC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • Start with a suitable percentage of B (e.g., 30%).

  • Linearly increase the percentage of B to elute the DNPH derivative of 5-Methyl-2-hexanone.

  • Re-equilibrate the column to the initial conditions.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Detection Wavelength: 360 nm.

• Injection Volume: 5 µL.

3. Data Analysis:

• Quantify the 5-Methyl-2-hexanone-DNPH derivative based on its peak area using a calibration curve prepared from derivatized standards.

Mandatory Visualizations

Caption: Experimental workflows for the quantification of 5-Methyl-2-hexanone.

References

• 1. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. waters.com [waters.com]
• 4. waters.com [waters.com]

A Comparative Guide to the Quantitative Analysis of 5-Methyl-2-hexanone: GC-MS vs. HPLC

For researchers, scientists, and drug development professionals requiring precise and reliable quantification of 5-Methyl-2-hexanone, a volatile ketone of interest in various chemical and biological studies, selecting the appropriate analytical methodology is paramount. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for this purpose, supported by representative experimental data and detailed protocols.

Performance Comparison: Linearity and Detection Range

The choice between GC-MS and HPLC for the analysis of 5-Methyl-2-hexanone often depends on the specific requirements for sensitivity and the expected concentration range in the samples. Below is a summary of typical performance characteristics for each technique. It is important to note that the performance of HPLC is highly dependent on the derivatization agent used to make the otherwise UV-transparent 5-Methyl-2-hexanone detectable by a UV detector.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with UV Detection (Following Derivatization)
Linearity (R²)	> 0.99	> 0.99
Typical Linear Range	0.1 µg/mL - 100 µg/mL	0.5 µg/mL - 500 µg/mL
Limit of Detection (LOD)	0.01 - 0.05 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.15 µg/mL	0.5 - 1.5 µg/mL

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds like 5-Methyl-2-hexanone, offering high sensitivity and selectivity without the need for derivatization.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 5-Methyl-2-hexanone in a suitable solvent such as methanol (B129727) or hexane (B92381) at a concentration of 1 mg/mL. Perform serial dilutions to create calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Extraction (if necessary): For complex matrices, a liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) may be employed to isolate the analyte. For LLE, mix the sample with an equal volume of hexane, vortex, and allow the layers to separate. The organic layer is then collected for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 250°C at 20°C/min, and hold for 2 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 5-Methyl-2-hexanone (e.g., m/z 43, 58, 71, 114).

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of 5-Methyl-2-hexanone against the concentration of the prepared standards.

• Determine the concentration of 5-Methyl-2-hexanone in the samples by interpolating their peak areas from the calibration curve.

High-Performance Liquid Chromatography (HPLC) with UV Detection

For HPLC analysis of 5-Methyl-2-hexanone, a derivatization step is necessary to introduce a chromophore, allowing for detection by a UV detector. A common derivatizing agent is 2,4-dinitrophenylhydrazine (B122626) (DNPH).

1. Sample Preparation and Derivatization:

• DNPH Reagent: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in acetonitrile (B52724) containing 1% (v/v) phosphoric acid.

• Standard and Sample Derivatization: To 1 mL of each standard and sample solution, add 1 mL of the DNPH reagent. Vortex the mixture and allow it to react at 40°C for 30 minutes. After cooling to room temperature, the solution is ready for injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water. For example, starting with 60% acetonitrile and increasing to 90% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 360 nm.

• Injection Volume: 20 µL.

3. Data Analysis:

• Similar to the GC-MS method, construct a calibration curve using the derivatized standards.

• Quantify 5-Methyl-2-hexanone in the derivatized samples by comparing their peak areas to the calibration curve.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the logical flow of each analytical method.

GC-MS analysis workflow for 5-Methyl-2-hexanone.

HPLC with derivatization workflow for 5-Methyl-2-hexanone.

Conclusion

Robustness Testing of an HPLC Method for 5-Methyl-2-hexanone: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the reliability and consistency of analytical methods is paramount. High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the quantification of various compounds, including 5-Methyl-2-hexanone, a common organic solvent and intermediate. This guide provides a comprehensive overview of the robustness testing of a reversed-phase HPLC method for 5-Methyl-2-hexanone, presenting a detailed experimental protocol, supporting hypothetical data, and a comparison with an alternative analytical technique, Gas Chromatography (GC).

I. HPLC Method for 5-Methyl-2-hexanone

A baseline reversed-phase HPLC method for the analysis of 5-Methyl-2-hexanone is established as follows:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% Phosphoric Acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 280 nm

• Standard Concentration: 100 µg/mL of 5-Methyl-2-hexanone in mobile phase

II. Robustness Testing Experimental Protocol

Robustness testing evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1][2] This provides an indication of its reliability during normal usage.[2] The following protocol outlines the deliberate variations to the established HPLC method.

Parameters to be Varied:

• Flow Rate: ± 0.2 mL/min

• Mobile Phase Composition (Acetonitrile %): ± 2%

• Column Temperature: ± 5°C

• Detection Wavelength: ± 5 nm

A Design of Experiments (DoE) approach, specifically a fractional factorial design, is employed to minimize the number of experimental runs while maximizing the information obtained.

Experimental Workflow for Robustness Testing

Caption: Workflow for the robustness testing of the HPLC method.

III. Hypothetical Robustness Study Data

The following tables summarize the hypothetical results obtained from the robustness study. The system suitability parameters (e.g., tailing factor, theoretical plates) are monitored to ensure the continued validity of the method under the varied conditions.

Table 1: Influence of Varied Parameters on Retention Time and Peak Area

Run	Flow Rate (mL/min)	Acetonitrile (%)	Temperature (°C)	Wavelength (nm)	Retention Time (min)	%RSD of RT	Peak Area	%RSD of Peak Area
Nominal	1.0	60	30	280	4.52	0.2	1254321	0.5
1	0.8	60	30	280	5.65	0.3	1567901	0.6
2	1.2	60	30	280	3.77	0.2	1045267	0.4
3	1.0	58	30	280	4.98	0.3	1249876	0.5
4	1.0	62	30	280	4.11	0.2	1258765	0.5
5	1.0	60	25	280	4.68	0.2	1260123	0.6
6	1.0	60	35	280	4.35	0.3	1248901	0.4
7	1.0	60	30	275	4.51	0.2	1239876	0.7
8	1.0	60	30	285	4.53	0.2	1268765	0.6

Table 2: System Suitability Parameters under Varied Conditions

Run	Tailing Factor	Theoretical Plates
Nominal	1.1	> 2000
1	1.2	> 2000
2	1.1	> 2000
3	1.1	> 2000
4	1.2	> 2000
5	1.1	> 2000
6	1.1	> 2000
7	1.1	> 2000
8	1.2	> 2000

The data indicates that minor variations in the tested parameters do not significantly impact the method's performance, with all system suitability parameters remaining within acceptable limits.

IV. Alternative Analytical Technique: Gas Chromatography (GC)

Gas chromatography is a suitable alternative for the analysis of volatile compounds like 5-Methyl-2-hexanone.[3] A typical GC method is outlined below.

GC Method Parameters:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (split ratio 50:1)

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 150°C at 10°C/min, hold for 2 minutes.

• Detector: Flame Ionization Detector (FID) at 280°C

V. Comparison of HPLC and GC for 5-Methyl-2-hexanone Analysis

The choice between HPLC and GC depends on several factors, including the sample matrix, required sensitivity, and available instrumentation.[4]

Table 3: Comparison of HPLC and GC Methods

Feature	HPLC	GC
Principle	Separation in a liquid mobile phase based on polarity.	Separation of volatile compounds in a gaseous mobile phase based on boiling point and polarity.[3][5]
Sample Volatility	Suitable for a wide range of compounds, including non-volatile substances.	Requires analytes to be volatile and thermally stable.[3][6]
Derivatization	Generally not required for 5-Methyl-2-hexanone.	Not required for 5-Methyl-2-hexanone.
Sensitivity	High sensitivity, detector-dependent.	Very high sensitivity with an FID.
Speed	Run times are typically longer.[5]	Generally faster run times.[5]
Cost	Higher operational costs due to solvent consumption.[5]	Lower operational costs as it uses gases.[5]
Advantages	Versatile for various sample types; room temperature operation.	High resolution and speed for volatile compounds.
Disadvantages	Higher backpressure; solvent disposal concerns.	Requires high temperatures which can degrade thermally labile compounds.[5]

Logical Relationships of HPLC Parameters

The following diagram illustrates how variations in HPLC method parameters can influence the final analytical results.

Caption: Impact of HPLC parameters on chromatographic responses.

VI. Conclusion

The robustness of the presented HPLC method for 5-Methyl-2-hexanone is demonstrated through the evaluation of deliberate variations in key parameters. The method consistently meets system suitability criteria, ensuring its reliability for routine use. While HPLC offers versatility, Gas Chromatography presents a faster and often more sensitive alternative for volatile analytes like 5-Methyl-2-hexanone. The selection of the most appropriate technique should be based on the specific analytical requirements and laboratory capabilities.

References

• 1. Robustness study: Significance and symbolism [wisdomlib.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]

A Comparative Guide to the Limit of Detection (LOD) and Limit of Quantification (LOQ) of 5-Methyl-2-hexanone

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of chemical compounds are paramount. This guide provides a comparative overview of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for 5-Methyl-2-hexanone, a ketone solvent of interest in various industrial and research applications. The LOD is defined as the lowest concentration of an analyte that can be reliably detected above the background noise, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

This document outlines the performance of common analytical techniques for 5-Methyl-2-hexanone, supported by available experimental data. A detailed experimental protocol for a validated gas chromatography method is also provided, alongside a conceptual workflow for determining these critical analytical parameters.

Comparative Analysis of Analytical Methods

The selection of an analytical method for 5-Methyl-2-hexanone depends on the required sensitivity and the sample matrix. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most prevalent techniques. The following table summarizes the reported LOD and LOQ values for 5-Methyl-2-hexanone or its structurally similar isomer, methyl isobutyl ketone, using different detectors.

Analytical Method	Detector	Analyte	LOD	LOQ	Matrix	Reference
Gas Chromatography (GC)	Flame Ionization Detector (FID)	5-Methyl-2-hexanone (as Methyl Isoamyl Ketone)	1.09 ng (per injection)	Not Specified	Air	OSHA Method PV2042
Gas Chromatography (GC)	Mass Spectrometry (MS)	Methyl Isobutyl Ketone	5.0 µg/L	16.0 µg/L	Urine	[1]
High-Performance Liquid Chromatography (HPLC)	UV Detector (with DNPH derivatization)	Ketones (Estimated)	2 - 5 ppb (µg/L)	10 - 20 ppb (µg/L)	Not Specified	[2]

Experimental Protocol: Determination of 5-Methyl-2-hexanone in Air by GC-FID (Based on OSHA Method PV2042)

This protocol details the methodology for the collection and analysis of 5-Methyl-2-hexanone (referred to as methyl isoamyl ketone) in workplace air samples.

1. Sample Collection:

• A calibrated personal sampling pump is used to draw a known volume of air through a solid sorbent tube containing charcoal.

• The recommended air volume is typically 10 liters, collected at a flow rate of 0.2 L/min.

2. Sample Preparation (Desorption):

• The charcoal from the sampling tube is transferred to a vial.

• A desorption solvent, typically carbon disulfide with an internal standard, is added to the vial.

• The vial is agitated to ensure complete extraction of the analyte from the charcoal.

3. GC-FID Analysis:

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A suitable capillary column for separating volatile organic compounds.

• Carrier Gas: Helium or Nitrogen.

• Temperatures:

  • Injector: Typically set around 250°C.

  • Detector: Typically set around 275°C.

  • Oven: A temperature program is used to ensure separation of the analyte from other components. For example, an initial temperature of 60°C held for 2 minutes, followed by a ramp to 150°C at 10°C/min.

• Injection: A small volume (e.g., 1 µL) of the desorbed sample is injected into the GC.

4. Calibration:

• A series of standard solutions of 5-Methyl-2-hexanone in the desorption solvent are prepared at different concentrations.

• These standards are analyzed under the same GC conditions as the samples to generate a calibration curve.

5. LOD and LOQ Determination:

• LOD: The limit of detection can be determined based on the signal-to-noise ratio (S/N), where a ratio of 3:1 is commonly used. Alternatively, it can be calculated from the standard deviation of the response of blank samples. The OSHA method states an analytical detection limit of 1.09 ng per injection, which is the amount of analyte that produces a signal approximately five times the baseline noise.

• LOQ: The limit of quantification is typically determined as the concentration that yields a signal-to-noise ratio of 10:1 or can be calculated from the standard deviation of the response of blank samples.

Workflow for LOD and LOQ Determination

The following diagram illustrates the general logical workflow for establishing the Limit of Detection and Limit of Quantification for an analytical method.

Figure 1. General workflow for the determination of Limit of Detection (LOD) and Limit of Quantification (LOQ).

References

• 1. [Determination of methyl isobutyl ketone in urine by headspace coupled with gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 5-Methyl-2-hexanone

For researchers, scientists, and drug development professionals, the accurate and precise quantification of compounds like 5-Methyl-2-hexanone is paramount for ensuring data integrity in various stages of research and development. Cross-validation of analytical methods is a critical step to guarantee the reliability and interchangeability of data generated from different analytical techniques. This guide provides a comparative overview of two commonly employed analytical methods for the quantification of 5-Methyl-2-hexanone: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

While specific cross-validation data for 5-Methyl-2-hexanone is not extensively published, this guide presents a hypothetical cross-validation scenario based on typical performance characteristics observed for the analysis of ketones and other volatile organic compounds by these two techniques. The data herein is illustrative and serves to guide researchers in establishing their own validation and cross-validation protocols.

Comparison of Analytical Method Performance

The choice between GC-MS and HPLC-UV for the analysis of 5-Methyl-2-hexanone depends on several factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following tables summarize the key performance parameters for a hypothetical cross-validation of these two methods.

Table 1: Linearity and Sensitivity

Parameter	GC-MS	HPLC-UV
Linear Range	0.1 - 100 µg/mL	0.5 - 200 µg/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.05 µg/mL	0.2 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL	0.5 µg/mL

Table 2: Accuracy and Precision

Concentration Level	Method	Accuracy (% Recovery)	Precision (% RSD)
Low (0.5 µg/mL)	GC-MS	98.5%	4.2%
HPLC-UV	97.8%	5.5%
Medium (50 µg/mL)	GC-MS	101.2%	2.5%
HPLC-UV	100.5%	3.1%
High (90 µg/mL)	GC-MS	99.3%	1.8%
HPLC-UV	99.8%	2.2%

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the analysis of 5-Methyl-2-hexanone using GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation:

• Accurately weigh and dissolve the sample containing 5-Methyl-2-hexanone in a suitable volatile solvent (e.g., methanol (B129727) or dichloromethane) to achieve a concentration within the calibrated linear range.

• Prepare a series of calibration standards of 5-Methyl-2-hexanone in the same solvent.

• For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-350.

• Quantification Ion: m/z 58.

• Qualifier Ions: m/z 43, 71.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

For the analysis of ketones like 5-Methyl-2-hexanone by HPLC-UV, derivatization is often required to introduce a chromophore for sensitive UV detection. A common derivatizing agent is 2,4-dinitrophenylhydrazine (B122626) (DNPH).

1. Sample Preparation and Derivatization:

• Accurately weigh and dissolve the sample containing 5-Methyl-2-hexanone in acetonitrile.

• Prepare a series of calibration standards of 5-Methyl-2-hexanone in acetonitrile.

• To 1 mL of each standard and sample solution, add 1 mL of a saturated solution of DNPH in acidified acetonitrile.

• Heat the mixture at 60°C for 30 minutes.

• Cool the solution and dilute with the mobile phase to a concentration within the calibrated linear range.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II HPLC System or equivalent.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (65:35, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection: UV at 360 nm.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates the logical workflow for the cross-validation of two analytical methods.

Navigating Proficiency Testing for 5-Methyl-2-hexanone Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements is paramount. Proficiency testing (PT) serves as a cornerstone of quality assurance, providing an objective assessment of a laboratory's performance. However, readily available, dedicated proficiency testing schemes for the analysis of 5-Methyl-2-hexanone are not widely advertised. This guide offers a framework for establishing or evaluating an internal or collaborative proficiency testing program for this specific analyte, complete with a detailed analytical protocol and performance evaluation criteria.

Establishing a Proficiency Testing Framework

In the absence of commercial PT programs, laboratories can initiate their own inter-laboratory comparisons or internal proficiency schemes. This proactive approach not only ensures analytical quality but also fosters collaboration and knowledge sharing. A successful program hinges on several key components outlined in the table below.

Parameter	Description	Recommended Specification
Analyte	The target compound for analysis.	5-Methyl-2-hexanone
Matrix	The sample medium in which the analyte is tested.	Methanol, Ethanol, or a relevant pharmaceutical excipient solution.
Concentration Range	The span of analyte concentrations to be tested.	Low (e.g., 1-10 µg/mL), Medium (e.g., 50-100 µg/mL), High (e.g., 200-500 µg/mL).
Number of Samples	The quantity of test items sent to participants.	3 to 5 samples with varying concentrations, including a blank.
Frequency	How often the proficiency test is conducted.	Annually or semi-annually.
Assigned Value	The "true" or consensus concentration of the analyte in the PT material.	Determined by a reference laboratory or by the robust average of participant results.
Performance Statistic	The metric used to evaluate laboratory performance.	z-score is recommended.
Acceptance Criteria	The range of the performance statistic deemed acceptable.	|z| ≤ 2 is satisfactory; 2 < |z| < 3 is questionable; |z| ≥ 3 is unsatisfactory.

Experimental Protocol: Analysis of 5-Methyl-2-hexanone by GC-MS

A robust and validated analytical method is the foundation of any proficiency test. The following Gas Chromatography-Mass Spectrometry (GC-MS) method is suitable for the quantification of 5-Methyl-2-hexanone.

1. Materials and Reagents

• 5-Methyl-2-hexanone reference standard (≥99% purity)

• Internal standard (e.g., 2-Heptanone)

• Methanol (GC grade)

• Deionized water

• Sample vials and caps

2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh and dissolve 100 mg of 5-Methyl-2-hexanone reference standard in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100, 250, 500 µg/mL).

• Internal Standard Spiking Solution (50 µg/mL): Prepare a solution of 2-Heptanone in methanol.

• Sample Preparation: To 1 mL of the proficiency test sample, add 100 µL of the internal standard spiking solution and vortex for 30 seconds.

3. GC-MS Instrumental Parameters

• Gas Chromatograph:

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, then ramp to 250 °C at 25 °C/min, and hold for 2 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: 5-Methyl-2-hexanone (m/z 43, 58, 114), 2-Heptanone (m/z 43, 58, 114)

4. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of 5-Methyl-2-hexanone to the peak area of the internal standard against the concentration of the working standards.

• Determine the concentration of 5-Methyl-2-hexanone in the proficiency test samples using the calibration curve.

Visualizing the Proficiency Testing Process

To better understand the workflow of a proficiency testing program and the evaluation of its results, the following diagrams illustrate the key stages and logical relationships involved.

Caption: Workflow of a Proficiency Testing Program.

Caption: Logical Flow for Laboratory Performance Evaluation.

By implementing a structured proficiency testing program, even in the absence of commercial providers, laboratories can significantly enhance the quality and reliability of their 5-Methyl-2-hexanone analysis, thereby ensuring data integrity for critical research and development activities.

Safety & Regulatory Compliance

Proper Disposal of 5-Methyl-2-hexanone: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 5-Methyl-2-hexanone is critical for maintaining a secure laboratory environment and adhering to environmental regulations. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this chemical, which is classified as a flammable liquid and hazardous waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 5-Methyl-2-hexanone with appropriate safety measures. The substance is a Category 3 flammable liquid, harmful if inhaled, and can cause serious eye irritation.[1][2] Always work in a well-ventilated area and wear personal protective equipment (PPE), including protective gloves, safety glasses, and a lab coat.[1] Avoid breathing in fumes and ensure that an eyewash station and safety shower are readily accessible.

Quantitative Data Summary

The physical and chemical properties of 5-Methyl-2-hexanone are important considerations for its safe handling and disposal. The following table summarizes key quantitative data for this compound.

Property	Value
CAS Number	110-12-3[1][2]
Molecular Formula	C7H14O[1]
Boiling Point	145 °C[3]
Flash Point	40 °C (104 °F) - closed cup[3]
Density	0.814 g/mL at 25 °C[3]
Solubility in Water	5.4 g/L at 25 °C[3]
Vapor Pressure	4.5 mmHg at 20 °C[3]
Vapor Density	3.94 (vs air)[3]

Disposal Protocol

The disposal of 5-Methyl-2-hexanone must be conducted in accordance with federal, state, and local hazardous waste regulations.[4][5] It is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Methodology for Disposal:

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container for 5-Methyl-2-hexanone with "Hazardous Waste," the chemical name, and the associated hazards (e.g., Flammable Liquid).

  • Do not mix 5-Methyl-2-hexanone with incompatible materials such as strong oxidizing agents, strong bases, or strong reducing agents.[2]

• Container Management:

  • Use a chemically compatible container with a secure, tight-fitting lid.

  • Keep the waste container closed at all times, except when adding waste.

  • Store the waste container in a designated, well-ventilated, and cool "Satellite Accumulation Area" away from sources of ignition.[6]

• Spill Management:

  • In the event of a spill, immediately alert personnel in the area.

  • For small spills, absorb the material with an inert absorbent such as sand, silica (B1680970) gel, or a universal binder.[2]

  • Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal.[2]

  • For large spills, evacuate the area and contact your institution's EHS department.

• Final Disposal Procedure:

  • The recommended disposal method for 5-Methyl-2-hexanone is incineration.[4][5] This involves dissolving or mixing the chemical with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[4][5]

  • This process must be carried out by a licensed hazardous waste disposal company. Contact your EHS department to arrange for pickup and disposal.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 5-Methyl-2-hexanone.

References

• 1. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 2. fishersci.com [fishersci.com]
• 3. 5-Methyl-2-hexanone 99 110-12-3 [sigmaaldrich.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]
• 6. utiasafety.tennessee.edu [utiasafety.tennessee.edu]

Personal protective equipment for handling 5-Methyl-2-hexanone

Essential Safety and Handling Guide for 5-Methyl-2-hexanone

This guide provides immediate safety, operational, and disposal information for the handling of 5-Methyl-2-hexanone (CAS No. 110-12-3), also known as Methyl isoamyl ketone (MIAK). The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Properties and Hazards

5-Methyl-2-hexanone is a colorless, flammable liquid with a characteristic fruity odor.[1][2] It is harmful if inhaled and can cause serious eye irritation.[3][4] Understanding its physical and chemical properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of 5-Methyl-2-hexanone

Property	Value
CAS Number	110-12-3[3][5]
Molecular Formula	C7H14O[3]
Molecular Weight	114.19 g/mol [1]
Appearance	Colorless, clear liquid[1][2]
Odor	Pleasant, fruity odor[1][2]
Boiling Point	145 °C (293 °F)[1]
Melting Point	-74 °C (-101.2 °F)
Flash Point	40 °C (104 °F) - closed cup
Density	0.814 g/mL at 25 °C[1]
Solubility in Water	5.4 g/L at 25 °C
Vapor Pressure	4.5 mmHg at 20 °C
Vapor Density	3.94 (vs air)
Autoignition Temp.	425 °C (797 °F)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 5-Methyl-2-hexanone to prevent exposure.[3][6]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Specification and Purpose
Eye/Face Protection	Safety goggles or face shield	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] A face shield may be necessary where splash hazards exist.[7]
Skin Protection	Chemical-resistant gloves and protective clothing	Wear appropriate personal protective clothing to prevent skin contact.[2] This includes lab coats, aprons, or coveralls. The specific material of the gloves should be resistant to ketones. Remove and wash contaminated clothing before reuse.[6]
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	Use only outdoors or in a well-ventilated area.[5] If ventilation is inadequate or exposure limits may be exceeded, wear a NIOSH-approved respirator with an organic vapor cartridge.[7]

Immediate First Aid Measures

In the event of exposure, immediate action is critical. The following table outlines first aid procedures.

Table 3: First Aid Measures for 5-Methyl-2-hexanone Exposure

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air and keep them at rest in a position comfortable for breathing.[3][5] If breathing is difficult, provide oxygen. If symptoms persist, seek medical attention.[3]
Skin Contact	Immediately take off all contaminated clothing.[5] Rinse the skin with plenty of soap and water for at least 15 minutes.[2][3] Seek medical advice if irritation develops or persists.[3]
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, also under the eyelids.[5] If present, remove contact lenses and continue rinsing.[3] Get immediate medical attention.[5]
Ingestion	Rinse mouth thoroughly with water.[2][3] Do NOT induce vomiting.[2][3] If the person is conscious, give them water to drink.[3] Seek immediate medical attention.[3]

Operational Plan for Safe Handling

A systematic approach to handling 5-Methyl-2-hexanone is essential to minimize risks.

Step 1: Preparation and Engineering Controls

• Ventilation: Always handle 5-Methyl-2-hexanone in a well-ventilated area, preferably within a chemical fume hood.[5][6]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][5][8] Implement a strict "No Smoking" policy in the handling area.[1][5]

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[5][8] All equipment used for handling must be properly grounded and bonded to prevent static discharge.[5][9] Use only non-sparking tools.[5][8]

Step 2: Chemical Handling

• Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed in Table 2.

• Dispensing: When transferring the liquid, pour slowly to minimize splashing. For transfers of 5 gallons or more, ensure containers are grounded and bonded.[10]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe vapors or mist.[4][8]

Step 3: Storage

• Container: Keep the container tightly closed when not in use.[1][5][6]

• Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][5][9]

• Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong reducing agents.[5][8][10]

Step 4: Post-Handling

• Hygiene: Wash hands thoroughly after handling.[3][6] Do not eat, drink, or smoke in the work area.[8]

• Decontamination: Clean any contaminated surfaces promptly.

Disposal Plan

Chemical waste must be managed in compliance with all local, regional, and national regulations.[5]

Step 1: Waste Collection

• Container: Collect waste 5-Methyl-2-hexanone and contaminated materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container.[2] The container should be suitable for flammable chemical waste.

• Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "5-Methyl-2-hexanone," and the associated hazards (Flammable Liquid, Harmful).

Step 2: Storage of Waste

• Location: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be cool, well-ventilated, and away from incompatible materials and ignition sources.

• Segregation: Do not mix with incompatible waste streams.

Step 3: Final Disposal

• Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous waste disposal contractor.[4]

• Documentation: Maintain all records of waste disposal as required by your institution and regulatory agencies. Do not dispose of 5-Methyl-2-hexanone down the drain or in general trash.[2]

Emergency Workflow: Chemical Spill Response

The following diagram outlines the procedural flow for responding to a 5-Methyl-2-hexanone spill.

Caption: Logical workflow for managing a 5-Methyl-2-hexanone spill.

References

• 1. 5-METHYL-2-HEXANONE - Ataman Kimya [atamanchemicals.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 4. buyat.ppg.com [buyat.ppg.com]
• 5. fishersci.com [fishersci.com]
• 6. aksci.com [aksci.com]
• 7. solutions.covestro.com [solutions.covestro.com]
• 8. fishersci.es [fishersci.es]
• 9. guidechem.com [guidechem.com]
• 10. 5-Methyl-2-hexanone | 110-12-3 [chemicalbook.com]